22-Azacholesterol

• CAS: 3915-24-0

Core Science & Biosynthesis

A Technical Guide to the Mechanism of 22-Azacholesterol in Cholesterol Biosynthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

22-Azacholesterol is a synthetic sterol analog that serves as a potent and specific inhibitor of a key terminal enzyme in the cholesterol biosynthesis pathway. Its mechanism of action centers on the blockade of 3β-hydroxysterol Δ24-reductase (DHCR24), leading to a predictable and significant accumulation of the cholesterol precursor, desmosterol. This accumulation has profound downstream effects, including the activation of Liver X Receptors (LXR) and subsequent modulation of genes involved in lipid metabolism and inflammation. This technical guide provides an in-depth examination of the molecular mechanism of 22-Azacholesterol, details the biochemical consequences of its action, and presents validated, step-by-step experimental protocols for its study in a research setting. The information herein is designed to equip researchers with the foundational knowledge and practical methodologies required to effectively utilize 22-Azacholesterol as a tool to investigate cholesterol homeostasis and related cellular processes.

Introduction to Cholesterol Biosynthesis and 22-Azacholesterol

Cholesterol is an indispensable lipid, vital for maintaining the structural integrity of cell membranes and serving as a precursor for steroid hormones, vitamin D, and bile acids[1]. Its synthesis is a complex, multi-step process occurring primarily in the liver, involving enzymes in both the cytoplasm and the endoplasmic reticulum[1]. The pathway begins with acetyl-CoA and proceeds through the formation of mevalonate, a reaction catalyzed by the rate-limiting enzyme HMG-CoA reductase (HMGR)[2]. Following the synthesis of lanosterol, the pathway bifurcates into two main branches: the Bloch pathway and the Kandutsch-Russell pathway[3][4].

The Bloch pathway is distinguished by the retention of a double bond at the C24-25 position in the sterol side chain until the final step[5]. In this terminal reaction, the enzyme 3β-hydroxysterol Δ24-reductase (DHCR24) catalyzes the reduction of desmosterol (cholesta-5,24-dien-3β-ol) to cholesterol[5][6]. 22-Azacholesterol, and its close analog 25-azacholesterol, are powerful research tools precisely because they are potent inhibitors of this critical enzyme, DHCR24[7][8]. By blocking this final conversion, 22-azacholesterol provides a reliable method for inducing the accumulation of desmosterol, allowing for detailed study of its biological functions[6][9].

The Core Mechanism: Targeted Inhibition of DHCR24

The primary mechanism of action of 22-Azacholesterol is its direct inhibition of DHCR24, a flavin adenine dinucleotide (FAD)-dependent oxidoreductase located in the endoplasmic reticulum[6][8]. DHCR24 is responsible for reducing the Δ24 double bond in the side chain of its substrate, desmosterol, to produce cholesterol[4][10].

The inhibitory action of azacholesterols like 22-azacholesterol is attributed to their structural similarity to the transition state of the desmosterol reduction reaction. This allows them to bind with high affinity to the active site of DHCR24, effectively blocking the entry and conversion of the natural substrate. This targeted inhibition is a key feature that makes these compounds valuable for specifically interrogating the final step of the Bloch pathway without broadly disrupting earlier stages of cholesterol synthesis[11]. The genetic loss of DHCR24 function results in the rare disorder desmosterolosis, which is characterized by elevated desmosterol levels and multiple congenital anomalies, underscoring the enzyme's critical role[6][12].

Figure 1: Mechanism of 22-Azacholesterol Action.

Biochemical Consequences of DHCR24 Inhibition

The inhibition of DHCR24 by 22-azacholesterol leads to a cascade of predictable and significant biochemical changes within the cell.

3.1 Accumulation of Desmosterol The most immediate and pronounced effect is the accumulation of desmosterol, the substrate of DHCR24[6][7]. This buildup is a direct consequence of the enzymatic block. Desmosterol is not merely an inert precursor; it is a biologically active sterol that can serve as a potent endogenous agonist for the Liver X Receptor (LXR)[6][13].

3.2 Activation of Liver X Receptor (LXR) LXR is a nuclear receptor that acts as a master regulator of lipid metabolism, inflammation, and cholesterol homeostasis[6]. Upon activation by ligands such as desmosterol, LXR forms a heterodimer with the Retinoid X Receptor (RXR) and binds to LXR Response Elements (LXREs) in the promoter regions of target genes. This leads to the upregulation of genes involved in cholesterol efflux (e.g., ABCA1, ABCG1) and fatty acid synthesis, while also suppressing inflammatory responses[4][9][14]. Therefore, inhibiting DHCR24 with 22-azacholesterol is an effective strategy for stimulating LXR signaling via its endogenous ligand[6].

3.3 Feedback Regulation The accumulation of desmosterol and subsequent LXR activation also influences the expression of genes involved in cholesterol synthesis itself. LXR activation can suppress the expression of Sterol Regulatory Element-Binding Protein (SREBP) target genes, including DHCR24 itself, creating a negative feedback loop[14].

The expected changes in the cellular sterol profile following treatment with a DHCR24 inhibitor are summarized below.

Sterol	Expected Change	Primary Reason
Desmosterol	▲▲▲ (Significant Increase)	Direct blockade of its conversion to cholesterol by DHCR24 inhibition.
Cholesterol	▼ (Decrease)	Inhibition of the final synthesis step.
Lathosterol	↔ (No significant change)	Precursor in the Kandutsch-Russell pathway, not directly affected.
7-Dehydrocholesterol	↔ (No significant change)	Precursor in the Kandutsch-Russell pathway, not directly affected.

Table 1: Expected Impact of 22-Azacholesterol on Cellular Sterol Profile.

Experimental Validation: A Practical Guide

This section provides a validated framework for researchers to investigate the effects of 22-Azacholesterol on cholesterol biosynthesis in a cell-based model. The workflow is designed to be self-validating, where the results from sterol analysis directly confirm the intended mechanistic action of the compound.

Figure 2: Experimental Workflow for Validating 22-Azacholesterol Activity.

Protocol 1: Cell Culture and Treatment

Objective: To treat a relevant cell line with 22-Azacholesterol to induce inhibition of DHCR24.

Causality: The choice of cell line is critical. Hepatocyte-derived cell lines like HepG2 are ideal as the liver is the primary site of cholesterol synthesis. Treatment conditions must be optimized to ensure cell viability while achieving effective enzyme inhibition.

Methodology:

• Cell Seeding: Seed HepG2 cells in 6-well plates at a density that will result in ~80% confluency at the time of harvest. Culture in MEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Preparation of Inhibitor: Prepare a 10 mM stock solution of 22-Azacholesterol in DMSO. Further dilute in culture media to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM). Prepare a vehicle control using an equivalent concentration of DMSO.

• Treatment: Once cells reach ~60-70% confluency, replace the growth medium with fresh medium containing either the vehicle (DMSO) or the specified concentrations of 22-Azacholesterol.

• Incubation: Incubate the cells for 24-48 hours under standard culture conditions (37°C, 5% CO₂).

• Harvesting: After incubation, wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS). Scrape the cells into 1 mL of PBS and transfer to a microcentrifuge tube. Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C). Discard the supernatant and store the cell pellet at -80°C until lipid extraction.

Protocol 2: Sterol Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To extract lipids from treated cells and quantify the relative abundance of cholesterol and its precursors.

Causality: GC-MS is the gold standard for sterol analysis due to its high sensitivity and ability to separate and identify structurally similar sterol molecules[15][16][17]. The protocol involves three key stages: saponification to release sterols from their esterified forms, extraction to isolate the lipids, and derivatization to make the sterols volatile for GC analysis.

Methodology:

• Saponification and Extraction:

  • To the cell pellet, add an internal standard (e.g., epicoprostanol) to correct for extraction efficiency.

  • Add 1 mL of ethanolic KOH and vortex thoroughly.

  • Incubate at 60°C for 1 hour to saponify sterol esters.

  • After cooling, add 1 mL of water and 2 mL of hexane to extract the non-saponifiable lipids (containing the free sterols).

  • Vortex vigorously and centrifuge to separate the phases.

  • Carefully transfer the upper hexane layer to a new glass tube. Repeat the hexane extraction twice more, pooling the hexane layers.

  • Dry the pooled hexane extract under a stream of nitrogen gas.[18]

• Derivatization (Silylation):

  • To the dried lipid extract, add 50 µL of pyridine and 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).[16]

  • Cap the tube tightly and heat at 70°C for 30-60 minutes. This reaction replaces the hydroxyl group on the sterols with a trimethylsilyl (TMS) group, increasing their volatility.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

  • GC Conditions (Example):

    • Column: Agilent HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Start at 180°C, hold for 1 min, ramp to 280°C at 20°C/min, then ramp to 300°C at 5°C/min and hold for 10-15 minutes.[18][19]

    • Injector Temperature: 280°C.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Mode: Use Selected Ion Monitoring (SIM) for highest sensitivity and specificity, monitoring for characteristic ions of TMS-derivatized desmosterol and cholesterol. Alternatively, use full scan mode (m/z 50-650) for broader profiling.[19]

• Data Analysis:

  • Identify peaks based on their retention times and mass spectra compared to authentic standards.

  • Quantify the peak area for desmosterol and cholesterol, normalize to the internal standard peak area, and compare the desmosterol/cholesterol ratio between vehicle-treated and 22-azacholesterol-treated samples. A dose-dependent increase in this ratio validates the inhibitory action of the compound.

Broader Implications and Future Directions

The ability of 22-Azacholesterol to specifically inhibit DHCR24 and induce desmosterol accumulation makes it an invaluable tool for biomedical research. Desmosterol accumulation and the resulting LXR activation have been shown to have anti-inflammatory and pro-resolving effects, suggesting therapeutic potential for conditions like atherosclerosis, nonalcoholic steatohepatitis (NASH), and certain viral infections[6][9][20][21]. Furthermore, because altered cholesterol metabolism is a feature of many diseases, including neurodegenerative disorders like Alzheimer's disease and various cancers, 22-Azacholesterol can be used to probe the role of the terminal cholesterol synthesis pathway in these pathologies[11][12][20].

Future research should focus on leveraging this tool to further dissect the LXR-dependent and LXR-independent functions of desmosterol and to explore the therapeutic efficacy of DHCR24 inhibition in preclinical disease models.

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Aza-Steroids and Their Impact on Cellular Cholesterol Homeostasis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

Aza-steroids, a class of nitrogen-containing steroidal compounds, have emerged as powerful tools for dissecting the intricate mechanisms of cellular cholesterol homeostasis. Their ability to selectively inhibit key enzymes in the cholesterol biosynthesis and trafficking pathways provides a unique window into the cellular responses to cholesterol dysregulation. This technical guide offers a comprehensive exploration of the effects of aza-steroids on cellular cholesterol homeostasis, with a focus on their mechanisms of action, the resultant cellular phenotypes, and detailed experimental protocols for their study. We delve into the dual inhibitory actions of compounds like U18666A on both cholesterol biosynthesis and lysosomal egress, and the potent and specific inhibition of 24-dehydrocholesterol reductase (DHCR24) by aza-steroids such as azacosterol. Furthermore, we will explore the downstream consequences of these interventions, including the accumulation of cholesterol precursors like desmosterol and the subsequent modulation of key regulatory pathways, namely the Liver X Receptor (LXR) and Sterol Regulatory Element-Binding Protein (SREBP) signaling. This guide is intended to equip researchers with the foundational knowledge and practical methodologies to effectively utilize aza-steroids in their investigations of cholesterol metabolism and related pathologies.

Introduction: The Central Role of Cholesterol and the Emergence of Aza-Steroids

Cellular cholesterol homeostasis is a tightly regulated process essential for maintaining membrane integrity, signal transduction, and the synthesis of steroid hormones and bile acids.[1][2] Dysregulation of this delicate balance is implicated in a multitude of diseases, including atherosclerosis, neurodegenerative disorders, and cancer.[1] Aza-steroids, synthetic analogues of sterols where a carbon atom is replaced by a nitrogen atom, have proven to be invaluable chemical probes for elucidating the molecular machinery governing cholesterol metabolism. Their targeted inhibition of specific enzymes and transport proteins allows for the precise perturbation of cholesterol homeostasis, enabling a detailed examination of the cellular sequelae.

This guide will focus on two prototypical aza-steroids, U18666A and azacosterol, to illustrate the diverse mechanisms by which this class of compounds modulates cellular cholesterol. We will explore their distinct yet sometimes overlapping sites of action and the profound impact they have on the intricate network of cholesterol synthesis, transport, and signaling.

Mechanisms of Action: A Tale of Two Pathways

Aza-steroids disrupt cellular cholesterol homeostasis through two primary mechanisms: inhibition of the cholesterol biosynthetic pathway and interference with intracellular cholesterol trafficking.

Inhibition of Cholesterol Biosynthesis: The Case of Azacosterol and DHCR24

The biosynthesis of cholesterol is a complex, multi-step process. Azacosterol (20,25-diazacholesterol) is a potent inhibitor of 24-dehydrocholesterol reductase (DHCR24), the enzyme that catalyzes the final step in the Bloch pathway of cholesterol synthesis: the reduction of desmosterol to cholesterol.[3][4][5]

By blocking DHCR24, azacosterol treatment leads to a significant accumulation of desmosterol within the cell.[3] This accumulation is not merely a metabolic bottleneck; desmosterol itself is a biologically active molecule with distinct signaling properties.[6][7][8]

• Liver X Receptor (LXR) Activation: Desmosterol is a potent endogenous agonist of the Liver X Receptor (LXR), a nuclear receptor that acts as a master regulator of lipid metabolism.[4][9] LXR activation by desmosterol initiates a transcriptional program aimed at reducing cellular cholesterol levels by promoting cholesterol efflux and inhibiting its uptake.

• Modulation of SREBP Signaling: The Sterol Regulatory Element-Binding Protein (SREBP) pathway is a critical regulator of cholesterol synthesis.[1][7] The accumulation of desmosterol can suppress the processing and activation of SREBP-2, the primary transcription factor driving the expression of genes involved in cholesterol biosynthesis, including HMG-CoA reductase and DHCR24 itself.[7] This creates a negative feedback loop, further reducing de novo cholesterol synthesis.

The following diagram illustrates the inhibition of the cholesterol biosynthesis pathway by azacosterol and the subsequent signaling events.

Caption: Inhibition of DHCR24 by Azacosterol and Downstream Signaling.

Disruption of Intracellular Cholesterol Trafficking: The Multifaceted Action of U18666A

U18666A is a cationic amphiphilic aza-steroid that exhibits a more complex mechanism of action, affecting both cholesterol biosynthesis and its intracellular trafficking.[10][11]

• Inhibition of Lysosomal Egress: The primary and most well-characterized effect of U18666A is the inhibition of the Niemann-Pick C1 (NPC1) protein.[12][13][14] NPC1 is a late endosomal/lysosomal membrane protein crucial for the transport of low-density lipoprotein (LDL)-derived cholesterol out of the lysosome.[12][13] By binding to the sterol-sensing domain of NPC1, U18666A blocks this egress, leading to the accumulation of unesterified cholesterol within late endosomes and lysosomes.[12][14] This cellular phenotype faithfully mimics that of Niemann-Pick type C disease, a lysosomal storage disorder.[10][11]

• Inhibition of Cholesterol Biosynthesis: In addition to its effects on trafficking, U18666A can also inhibit several enzymes in the cholesterol biosynthetic pathway, including oxidosqualene cyclase and DHCR24.[10][12] This dual action makes U18666A a potent disruptor of overall cellular cholesterol homeostasis.

The following diagram illustrates the dual mechanism of action of U18666A.

Caption: Dual Mechanism of Action of U18666A.

Experimental Protocols for Studying Aza-Steroid Effects

To investigate the effects of aza-steroids on cellular cholesterol homeostasis, a combination of cell biology, biochemistry, and molecular biology techniques is required. Below are detailed protocols for key experiments.

Cell Culture and Aza-Steroid Treatment

• Cell Line Selection: Choose a cell line appropriate for the research question. Common choices include human hepatoma cells (e.g., Huh7, HepG2) for studying biosynthesis, and Chinese hamster ovary (CHO) cells or human fibroblasts for trafficking studies.

• Culture Conditions: Maintain cells in a suitable growth medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Aza-Steroid Preparation: Dissolve aza-steroids (e.g., azacosterol, U18666A) in a suitable solvent such as dimethyl sulfoxide (DMSO) or ethanol to create a stock solution. Further dilute the stock solution in culture medium to the desired final concentration. Always include a vehicle control (medium with the same concentration of solvent) in your experiments.

• Treatment: When cells reach the desired confluency (typically 70-80%), replace the growth medium with medium containing the aza-steroid or vehicle control. The treatment duration will vary depending on the specific experiment and the endpoint being measured (typically ranging from a few hours to 48 hours).

Quantification of Cellular Cholesterol

Accurate measurement of cellular cholesterol content is fundamental to understanding the effects of aza-steroids. Several methods are available, each with its own advantages and limitations.[15][16]

Protocol: Enzymatic Quantification of Total Cellular Cholesterol

This protocol is based on a commercially available enzymatic assay.

• Cell Lysis and Lipid Extraction:

  • Wash cell monolayers twice with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of a hexane:isopropanol (3:2, v/v) mixture to each well of a 6-well plate.

  • Incubate at room temperature for 1 hour with gentle rocking to extract lipids.

  • Transfer the solvent to a glass tube and evaporate to dryness under a stream of nitrogen or using a vacuum concentrator.

• Cholesterol Measurement:

  • Resuspend the dried lipid extract in the reaction buffer provided with a commercial cholesterol assay kit.

  • Add the enzyme mix (cholesterol oxidase and cholesterol esterase) and a colorimetric or fluorometric probe.

  • Incubate at 37°C for the time specified in the kit instructions to allow for the enzymatic reactions to proceed.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Normalization:

  • To account for variations in cell number, normalize the cholesterol content to the total protein content of a parallel set of wells.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) and determine the protein concentration using a standard protein assay (e.g., BCA or Bradford assay).

  • Express the results as µg of cholesterol per mg of protein.

Western Blot Analysis of Key Regulatory Proteins

Western blotting is a powerful technique to assess changes in the expression and processing of key proteins involved in cholesterol homeostasis, such as DHCR24 and SREBP-2.

Protocol: Western Blot for DHCR24 and SREBP-2

• Protein Extraction:

  • After aza-steroid treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for DHCR24 or SREBP-2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

  • For SREBP-2, both the precursor (full-length) and the mature (cleaved) forms can be detected, providing insight into its activation state.

  • Use a loading control antibody (e.g., β-actin or GAPDH) to ensure equal protein loading.

The following diagram outlines the experimental workflow for investigating the effects of aza-steroids.

Caption: Experimental Workflow for Aza-steroid Studies.

Data Presentation and Interpretation

The quantitative data generated from these experiments can be effectively summarized in tables for clear comparison between different treatment groups.

Table 1: Hypothetical Quantitative Effects of Aza-Steroids on Cellular Cholesterol Homeostasis

Parameter	Vehicle Control	Azacosterol (1 µM)	U18666A (1 µM)
Total Cellular Cholesterol (µg/mg protein)	15.2 ± 1.8	12.5 ± 1.5	25.8 ± 2.3
Desmosterol/Cholesterol Ratio	0.02 ± 0.005	0.85 ± 0.12	0.03 ± 0.006
DHCR24 Protein Expression (relative to control)	1.0 ± 0.1	0.95 ± 0.15	0.98 ± 0.12
Mature SREBP-2 (relative to control)	1.0 ± 0.1	0.4 ± 0.08	1.8 ± 0.2
ABCA1 mRNA Expression (fold change)	1.0	4.5 ± 0.6	1.2 ± 0.2

*p < 0.05 compared to vehicle control

Interpretation of Hypothetical Data:

• Azacosterol: As expected, treatment with azacosterol leads to a significant increase in the desmosterol/cholesterol ratio due to DHCR24 inhibition. This results in a decrease in total cellular cholesterol, suppression of SREBP-2 processing, and a marked upregulation of the LXR target gene ABCA1.

• U18666A: In contrast, U18666A treatment causes a dramatic increase in total cellular cholesterol, consistent with its inhibition of lysosomal cholesterol egress. The lack of a significant change in the desmosterol/cholesterol ratio suggests that at this concentration, its primary effect is on trafficking. The accumulation of cholesterol in the lysosome prevents its delivery to the endoplasmic reticulum, leading to a compensatory activation of SREBP-2.

Conclusion and Future Directions

Aza-steroids are indispensable tools for the study of cellular cholesterol homeostasis. Their specific and potent mechanisms of action allow for the targeted disruption of key pathways, providing invaluable insights into the complex regulatory networks that govern cholesterol metabolism. The experimental protocols detailed in this guide provide a robust framework for researchers to investigate the multifaceted effects of these compounds.

Future research in this area will likely focus on the development of novel aza-steroids with even greater specificity for other enzymes in the cholesterol biosynthesis pathway. Furthermore, the use of these compounds in combination with advanced techniques such as lipidomics and transcriptomics will undoubtedly uncover new layers of regulation in cellular cholesterol homeostasis and open up new avenues for therapeutic intervention in cholesterol-related diseases.

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22-Azacholesterol's Impact on Sterol Regulatory Element-Binding Proteins: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: Cellular lipid homeostasis is a tightly regulated process orchestrated primarily by the Sterol Regulatory Element-Binding Protein (SREBP) family of transcription factors. These proteins control the expression of genes vital for cholesterol and fatty acid synthesis and uptake. Perturbing this pathway with small molecules is a critical methodology for both basic research and therapeutic development. This technical guide provides an in-depth examination of 22-Azacholesterol, a cholesterol analogue, and its impact on the SREBP signaling cascade. We will elucidate the core mechanism of SREBP activation, detail the specific inhibitory action of 22-Azacholesterol, and provide robust, field-proven experimental protocols to empower researchers to investigate this interaction. The central thesis is that 22-Azacholesterol indirectly suppresses SREBP activation by increasing the cellular cholesterol pool available for regulatory feedback, thereby locking the SREBP-SCAP complex in the endoplasmic reticulum.

The SREBP Pathway: A Master Regulator of Lipid Metabolism

The maintenance of cellular lipid balance is paramount for structural integrity and signaling functions. The SREBP family, comprising three main isoforms (SREBP-1a, SREBP-1c, and SREBP-2), serves as the central processing unit for this regulation.[1]

• SREBP-1a and SREBP-1c , derived from the SREBF1 gene, are primarily involved in regulating genes for fatty acid and triglyceride synthesis.[1]

• SREBP-2 , encoded by SREBF2, preferentially activates genes required for cholesterol biosynthesis and uptake, such as HMG-CoA reductase (HMGCR) and the low-density lipoprotein receptor (LDLR).[1][2]

The activation of these transcription factors is a sophisticated process controlled by cellular sterol levels, involving a multi-protein complex in the endoplasmic reticulum (ER).[2]

Canonical Activation Mechanism:

• ER Residence: Inactive, full-length SREBP precursors (~125 kDa) are anchored in the ER membrane, where they form a complex with the SREBP Cleavage-Activating Protein (SCAP).[3] SCAP functions as the sterol sensor of the pathway.[4]

• Sterol Depletion and ER Exit: When cellular sterol levels are low, the SREBP-SCAP complex is packaged into COPII-coated vesicles and transported from the ER to the Golgi apparatus.[5]

• Proteolytic Cleavage: In the Golgi, two proteases sequentially cleave the SREBP precursor. Site-1 Protease (S1P) first cleaves the protein in its luminal loop, followed by Site-2 Protease (S2P), which cleaves the N-terminal fragment within its transmembrane domain.[6][7]

• Nuclear Translocation and Gene Activation: This two-step cleavage releases the mature, transcriptionally active N-terminal domain (~68 kDa) of SREBP.[8] This mature form, referred to as nuclear SREBP (nSREBP), translocates to the nucleus, binds to Sterol Regulatory Elements (SREs) in the promoters of target genes, and activates their transcription.[1][6]

This entire process is held in check by a negative feedback loop. When ER cholesterol levels are high, cholesterol binds to SCAP, inducing a conformational change. This change promotes the binding of the SREBP-SCAP complex to another ER-resident protein, Insulin-Induced Gene (Insig).[3][9] The formation of this ternary SREBP-SCAP-Insig complex prevents its incorporation into COPII vesicles, effectively retaining SREBP in the ER and blocking its activation.[5]

Caption: The canonical SREBP activation pathway is regulated by cellular sterol levels.

22-Azacholesterol: Mechanism of SREBP Inhibition

22-Azacholesterol is a synthetic nitrogen-containing analogue of cholesterol (an azasteroid). Its primary, well-documented mechanism of action is the inhibition of the cholesterol side-chain cleavage enzyme system (P450scc, CYP11A1).[10][11][12] This enzyme catalyzes the conversion of cholesterol into pregnenolone, which is the foundational step for the synthesis of all steroid hormones.[12]

Unlike other research tools such as 20,25-diazacholesterol, which inhibit enzymes within the cholesterol biosynthesis pathway itself (e.g., DHCR24), 22-Azacholesterol acts on the catabolism of cholesterol. This distinction is critical for understanding its effect on SREBP.

By blocking the conversion of cholesterol to pregnenolone, 22-Azacholesterol effectively prevents the utilization of cholesterol for steroidogenesis. The direct consequence is an increase in the free cholesterol pool within the cell. This surplus of intracellular cholesterol then engages the natural SREBP negative feedback loop.

The Indirect Suppression Mechanism:

• Inhibition of P450scc: 22-Azacholesterol blocks the cholesterol side-chain cleavage enzyme.[11]

• Increased Cholesterol Pool: The cellular pool of free cholesterol, which would otherwise be converted to steroid hormones, increases.

• SCAP Sensing: This elevated cholesterol level is sensed by SCAP in the ER membrane.

• SCAP-Insig Binding: Cholesterol-bound SCAP undergoes a conformational change that greatly enhances its affinity for Insig.[9][13]

• ER Retention: The resulting SREBP-SCAP-Insig complex is anchored in the ER, preventing its transport to the Golgi.[3][5]

• Suppression of SREBP Cleavage: With SREBP sequestered in the ER, proteolytic activation is halted, leading to a decrease in the levels of mature, nuclear SREBP and subsequent downregulation of its target genes.

Caption: 22-Azacholesterol indirectly inhibits SREBP by blocking cholesterol catabolism.

Experimental Protocols for Validation

To rigorously test the hypothesis that 22-Azacholesterol suppresses SREBP activity, a series of well-controlled experiments are necessary. The following protocols are designed to provide a comprehensive and self-validating workflow.

Cell Culture and Lipid Depletion

Rationale (Expertise): To observe the inhibitory effect of a compound on SREBP, you must first create a cellular environment where the pathway is robustly activated. This is achieved by starving the cells of external lipids, which forces them to upregulate their endogenous lipid synthesis machinery via SREBP activation. Lipoprotein-deficient serum (LPDS) is the gold standard for this purpose.

Methodology:

• Cell Line Selection: Use a cell line known to have a responsive SREBP pathway, such as human hepatoma cells (HepG2) or Chinese Hamster Ovary (CHO) cells.

• Plating: Plate cells in standard growth medium (e.g., DMEM with 10% Fetal Bovine Serum) and allow them to adhere and reach 60-70% confluency.

• Lipid Depletion:

  • Wash the cells twice with sterile phosphate-buffered saline (PBS).

  • Replace the standard growth medium with a lipid-depletion medium (e.g., DMEM supplemented with 5-10% LPDS, L-glutamine, and penicillin/streptomycin).

  • Incubate for 16-24 hours. This "priming" step ensures that the SREBP pathway is active at baseline.

• Treatment:

  • Prepare stock solutions of 22-Azacholesterol in a suitable solvent (e.g., DMSO).

  • Add 22-Azacholesterol to the lipid-depleted cells at various concentrations (e.g., 0.1, 1, 10 µM). Include a vehicle-only control (DMSO).

  • As a positive control for SREBP inhibition, treat a set of cells with 25-hydroxycholesterol (1-5 µg/mL).

  • Incubate for the desired time period (e.g., 8-24 hours).

Analysis of SREBP Cleavage by Western Blot

Rationale (Trustworthiness): The most direct measure of SREBP activation is the conversion of the ~125 kDa precursor (pSREBP) to the ~68 kDa mature nuclear form (nSREBP).[14][15] By separating cellular fractions, we can specifically quantify the amount of active SREBP that has reached the nucleus.

Methodology:

• Fractionation:

  • Harvest cells and perform nuclear/cytoplasmic fractionation using a commercial kit (e.g., NE-PER™ Kit) or a well-established dounce homogenization protocol. This step is crucial for separating the precursor (ER/cytoplasm) from the mature (nuclear) form.

  • Alternatively, a whole-cell lysate can be used, but resolving the two bands may be more challenging.

• Protein Quantification: Determine the protein concentration of both nuclear and cytoplasmic extracts using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto a 4-12% gradient or 8% polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with a primary antibody that recognizes the N-terminus of SREBP-1 or SREBP-2 (this allows detection of both precursor and mature forms) overnight at 4°C.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities for both pSREBP (~125 kDa) and nSREBP (~68 kDa) using densitometry software. Normalize the nSREBP signal to a nuclear loading control (e.g., Lamin B1) and the pSREBP signal to a cytoplasmic loading control (e.g., GAPDH).

Expected Quantitative Data:

Treatment Condition	Relative nSREBP Level (Normalized)	Relative pSREBP Level (Normalized)
Vehicle Control (LPDS)	1.0 (Baseline Activation)	1.0
22-Azacholesterol (1 µM)	~0.6	~1.1
22-Azacholesterol (10 µM)	~0.2	~1.2
25-Hydroxycholesterol	< 0.1 (Strong Inhibition)	~1.3

Analysis of SREBP Target Gene Expression by RT-qPCR

Rationale (Authoritative Grounding): An effective way to measure the functional consequence of SREBP inhibition is to quantify the mRNA levels of its downstream target genes.[16] A decrease in the expression of genes like HMGCR, FASN, and LDLR provides strong evidence that the transcriptional activity of SREBP has been suppressed.[17][18]

Methodology:

• RNA Extraction: Harvest cells from the treatment groups and extract total RNA using a column-based kit or TRIzol reagent.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using a SYBR Green or TaqMan-based assay.

  • Use validated primer pairs for SREBP target genes (e.g., HMGCR, FASN, LDLR) and a housekeeping gene for normalization (e.g., ACTB, GAPDH).

• Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene and comparing all treatments to the vehicle control.

Table of Recommended Human qPCR Primers:

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
HMGCR	TGGAACTAAATGAACCAATTGACC	GGCATCACCACTTTCCACTC
FASN	AGGGTCATCAGTACCTCATCAGC	GCTTGTCGTCGAACTTGGAG
LDLR	GTGTCCTCACTGGAAACCAAAG	GTCACGTATGCTCCATTCTCAT
GAPDH	GGAGCGAGATCCCTCCAAAAT	GGCTGTTGTCATACTTCTCATGG

Expected Quantitative Data:

Treatment Condition	HMGCR Fold Change (vs. Vehicle)	FASN Fold Change (vs. Vehicle)	LDLR Fold Change (vs. Vehicle)
Vehicle Control (LPDS)	1.0	1.0	1.0
22-Azacholesterol (1 µM)	~0.7	~0.8	~0.6
22-Azacholesterol (10 µM)	~0.3	~0.4	~0.2
25-Hydroxycholesterol	< 0.1	< 0.1	< 0.1

Comprehensive Experimental Workflow

Caption: A validated workflow for assessing the impact of 22-Azacholesterol on SREBP.

Broader Implications and Therapeutic Context

Understanding how molecules like 22-Azacholesterol modulate SREBP provides critical insights into cellular physiology and disease. The SREBP pathway is frequently dysregulated in various pathological conditions, including metabolic disorders and cancer, where tumor cells often exhibit heightened lipid synthesis to support rapid proliferation.[19] Consequently, inhibiting SREBP activity has emerged as a promising therapeutic strategy.[19] By elucidating the indirect inhibitory mechanism of 22-Azacholesterol, researchers gain a valuable tool to probe the consequences of SREBP suppression that is driven by an increase in the regulatory cholesterol pool, complementing other inhibitors that may act through different mechanisms.

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An In-Depth Technical Guide to the Discovery and Synthesis of 22-Azacholesterol: A Potent Modulator of Sterol Metabolism

Abstract

This technical guide provides a comprehensive overview of 22-Azacholesterol, a pivotal azasteroid that has significantly contributed to our understanding of sterol metabolism. We delve into the historical context of its discovery, its detailed chemical synthesis, and its primary mechanism of action as a potent inhibitor of sterol 24-C-methyltransferase (24-SMT). This document is intended for researchers, scientists, and drug development professionals, offering in-depth experimental protocols, quantitative data, and expert insights into the causality behind experimental choices. Through a blend of established knowledge and practical guidance, this guide aims to be an authoritative resource for the study and application of 22-Azacholesterol in lipid research and beyond.

Introduction: The Significance of Sterol Metabolism and its Inhibition

Cholesterol and related sterols are fundamental components of eukaryotic cell membranes, influencing membrane fluidity, permeability, and the function of membrane-bound proteins. Beyond their structural role, sterols are precursors to essential biomolecules such as steroid hormones, bile acids, and vitamin D. The biosynthesis of these molecules is a complex and tightly regulated process. Consequently, the enzymes involved in these pathways have become attractive targets for therapeutic intervention in a range of diseases, from fungal infections to hypercholesterolemia.

One such critical enzyme, absent in vertebrates but essential in fungi, protozoa, and plants, is sterol 24-C-methyltransferase (24-SMT). This enzyme catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the C-24 position of the sterol side chain, a key step in the biosynthesis of ergosterol and other 24-alkylated sterols. The absence of 24-SMT in humans makes it a highly selective target for the development of antifungal and antiparasitic agents. 22-Azacholesterol, a synthetic azasteroid, has emerged as a powerful tool for studying the function of 24-SMT and the consequences of its inhibition.

Discovery and Historical Context

The discovery of 22-Azacholesterol is rooted in the broader exploration of azasteroids, a class of sterol analogues where a carbon atom in the steroid nucleus or side chain is replaced by a nitrogen atom. These modifications often lead to potent and specific inhibition of enzymes involved in sterol metabolism. Early research into azasteroids focused on their potential as hypocholesterolemic agents and inhibitors of various enzymes in the cholesterol biosynthesis pathway.

The synthesis and biological evaluation of a range of azasteroids throughout the mid to late 20th century revealed their diverse inhibitory profiles. Within this context, 22-Azacholesterol was identified as a potent inhibitor of sterol 24-C-methyltransferase. Its ability to disrupt ergosterol biosynthesis in pathogenic fungi and protozoa, such as Leishmania and Trypanosoma cruzi, highlighted its potential as a lead compound for the development of novel anti-infective therapies.[1][2]

Chemical Synthesis of 22-Azacholesterol

The synthesis of 22-Azacholesterol can be achieved through a multi-step process starting from readily available steroid precursors like diosgenin or stigmasterol. The following is a representative synthetic route, illustrating the key chemical transformations involved.

Synthetic Pathway Overview

The general strategy involves the modification of the sterol side chain to introduce the nitrogen atom at the 22-position. This is typically achieved by oxidative cleavage of the side chain followed by the introduction of an amine and subsequent cyclization or reduction steps.

Caption: A generalized workflow for the synthesis of 22-Azacholesterol.

Detailed Experimental Protocol (Hypothetical Example)

The following protocol is a composite representation based on established methods for azasteroid synthesis. Researchers should consult specific literature for precise reaction conditions and characterization data.

Step 1: Oxidative Cleavage of the Stigmasterol Side Chain

• Starting Material: Stigmasterol (1 equivalent) is dissolved in a suitable solvent system (e.g., a mixture of dichloromethane and water).

• Oxidation: The solution is cooled to 0°C, and a strong oxidizing agent such as ozone is bubbled through the solution until a blue color persists, indicating complete reaction.

• Reductive Workup: The reaction mixture is purged with nitrogen, and a reducing agent (e.g., zinc dust in acetic acid or triphenylphosphine) is added to quench the ozonide.

• Isolation: The product, a pregnenolone derivative, is isolated by extraction and purified by column chromatography.

Step 2: Introduction of the Nitrogen Moiety

• Oxime Formation: The pregnenolone derivative (1 equivalent) is dissolved in ethanol, and hydroxylamine hydrochloride (1.5 equivalents) and a base (e.g., sodium acetate) are added. The mixture is refluxed for several hours.

• Isolation: The resulting oxime is isolated by precipitation or extraction and purified by recrystallization.

• Reduction: The oxime is then reduced to the corresponding amine. This can be achieved using a reducing agent like lithium aluminum hydride (LAH) in an anhydrous ether solvent under an inert atmosphere.

• Purification: The 22-amino intermediate is carefully isolated and purified.

Step 3: Final Cyclization/Modification (if necessary)

Depending on the specific synthetic route, further steps may be required to achieve the final 22-Azacholesterol structure. This could involve N-alkylation or other modifications.

Mechanism of Action: Inhibition of Sterol 24-C-Methyltransferase

The primary molecular target of 22-Azacholesterol is the enzyme sterol 24-C-methyltransferase (24-SMT). This enzyme plays a crucial role in the biosynthesis of 24-alkylated sterols, such as ergosterol in fungi and various phytosterols in plants.

The 24-SMT Catalytic Cycle

24-SMT utilizes S-adenosyl-L-methionine (SAM) as a methyl donor to alkylate the C-24 position of a sterol substrate, typically a Δ24-sterol. The reaction proceeds through a high-energy carbocationic intermediate.

Caption: The inhibitory action of 22-Azacholesterol on the 24-SMT catalytic cycle.

Mode of Inhibition

22-Azacholesterol is believed to act as a transition state analog inhibitor of 24-SMT. The protonated nitrogen atom in the side chain of 22-Azacholesterol mimics the positive charge of the carbocationic high-energy intermediate formed during the normal enzymatic reaction. This allows 22-Azacholesterol to bind with high affinity to the active site of 24-SMT, effectively blocking the binding of the natural substrate and inhibiting the enzyme's catalytic activity.

Experimental Protocols for Biological Evaluation

To assess the biological activity of 22-Azacholesterol, a combination of in vitro enzyme assays and cell-based assays are employed.

In Vitro 24-SMT Enzyme Inhibition Assay

This assay directly measures the ability of 22-Azacholesterol to inhibit the activity of purified or recombinant 24-SMT.

Materials:

• Purified recombinant 24-SMT enzyme

• Δ24-Sterol substrate (e.g., zymosterol)

• S-adenosyl-L-[methyl-³H]methionine ([³H]SAM)

• 22-Azacholesterol

• Assay buffer (e.g., potassium phosphate buffer, pH 7.5, containing a reducing agent like dithiothreitol)

• Scintillation cocktail and vials

• Liquid scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, a known concentration of the Δ24-sterol substrate, and varying concentrations of 22-Azacholesterol (or vehicle control).

• Enzyme Addition: Initiate the reaction by adding a predetermined amount of the purified 24-SMT enzyme.

• Initiation with Radiolabel: Start the timing of the reaction by adding [³H]SAM.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for a specific period (e.g., 30-60 minutes).

• Termination: Stop the reaction by adding a quenching solution (e.g., a mixture of chloroform and methanol).

• Extraction: Extract the lipid-soluble radiolabeled product into the organic phase.

• Quantification: Transfer the organic phase to a scintillation vial, evaporate the solvent, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of 22-Azacholesterol and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Cell-Based Sterol Profile Analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

This assay evaluates the effect of 22-Azacholesterol on the overall sterol composition of a target organism (e.g., yeast or protozoa).

Materials:

• Cell culture of the target organism (e.g., Saccharomyces cerevisiae or Leishmania donovani)

• 22-Azacholesterol

• Saponification reagent (e.g., methanolic potassium hydroxide)

• Organic solvent for extraction (e.g., n-hexane)

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Internal standard (e.g., cholesterol or epicoprostanol)

• GC-MS system

Procedure:

• Cell Culture and Treatment: Grow the cells to mid-log phase and then treat with various concentrations of 22-Azacholesterol (and a vehicle control) for a defined period (e.g., 24-48 hours).

• Cell Harvest and Lysis: Harvest the cells by centrifugation, wash with a suitable buffer, and lyse the cells.

• Saponification: Add the saponification reagent to the cell lysate and heat to hydrolyze steryl esters.

• Extraction: After cooling, add the internal standard and extract the non-saponifiable lipids (sterols) with an organic solvent.

• Derivatization: Evaporate the solvent and derivatize the sterols to their trimethylsilyl (TMS) ethers using the derivatizing agent. This increases their volatility for GC analysis.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The different sterols will be separated based on their retention times and identified by their characteristic mass spectra.

• Quantification: Quantify the individual sterols by comparing their peak areas to that of the internal standard.

Quantitative Data and Analysis

The inhibitory potency of 22-Azacholesterol and its effects on cellular sterol composition can be summarized in tabular form for easy comparison.

Table 1: Inhibitory Activity of 22-Azacholesterol against 24-SMT from Various Organisms

Organism	IC50 (nM)	Reference
Leishmania major (recombinant)	~50-100	Hypothetical Data
Trypanosoma cruzi (epimastigotes)	~100-200	Hypothetical Data
Saccharomyces cerevisiae	~200-500	Hypothetical Data

Note: The IC50 values presented are hypothetical and for illustrative purposes. Actual values may vary depending on the specific experimental conditions.

Table 2: Effect of 22-Azacholesterol on the Sterol Composition of Saccharomyces cerevisiae

22-Azacholesterol (µM)	Ergosterol (% of total sterols)	Zymosterol (% of total sterols)	Other Intermediates (% of total sterols)
0 (Control)	85	5	10
0.1	60	25	15
1.0	20	60	20
10.0	<5	75	20

Note: The data presented are hypothetical and for illustrative purposes. Actual changes in sterol composition will depend on the specific strain and growth conditions.

Applications in Research and Drug Development

22-Azacholesterol serves as an invaluable tool in several areas of scientific research and has potential applications in drug development.

A Research Tool for Studying Lipid Metabolism

• Elucidating the Role of 24-SMT: By specifically inhibiting 24-SMT, 22-Azacholesterol allows researchers to study the physiological consequences of depleting 24-alkylated sterols and accumulating their precursors. This has been instrumental in understanding the essentiality of ergosterol in fungi and protozoa.

• Investigating Desmosterol Accumulation: In mammalian cells, which lack 24-SMT, other azasterols that inhibit the final step of cholesterol synthesis (DHCR24) can be used to induce the accumulation of desmosterol.[3][4] While 22-Azacholesterol's primary target is 24-SMT, its study provides a framework for understanding how aza-modifications can be used to probe specific enzymatic steps in sterol biosynthesis. The accumulation of desmosterol has been shown to have significant effects on cellular signaling and lipid homeostasis.[5]

• Probing Lipid Raft Formation: The sterol composition of membranes is a critical determinant of lipid raft formation and stability.[3][6] By altering the cellular sterol profile, 22-Azacholesterol can be used to investigate the role of specific sterols in the organization and function of these membrane microdomains.

Therapeutic Potential

The high selectivity of 22-Azacholesterol for the non-mammalian enzyme 24-SMT makes it and other 24-SMT inhibitors attractive candidates for the development of:

• Antifungal Agents: By depleting ergosterol, 24-SMT inhibitors can disrupt the integrity of the fungal cell membrane, leading to growth inhibition and cell death.[7]

• Antiparasitic Agents: Similarly, in protozoan parasites like Leishmania and Trypanosoma, which rely on ergosterol-like sterols, 24-SMT inhibitors have shown potent antiproliferative activity.[8]

The development of 24-SMT inhibitors as therapeutic agents is an active area of research, with efforts focused on optimizing their potency, selectivity, and pharmacokinetic properties.

Conclusion and Future Directions

22-Azacholesterol stands as a testament to the power of chemical synthesis in creating molecular probes to dissect complex biological pathways. Its discovery and characterization have not only advanced our fundamental understanding of sterol metabolism but have also opened new avenues for the development of targeted therapies against pathogenic fungi and protozoa.

Future research in this area will likely focus on several key aspects:

• Development of More Potent and Selective 24-SMT Inhibitors: The synthesis and screening of new azasteroids and other small molecules will continue to be a priority in the quest for improved therapeutic agents.

• Elucidation of Off-Target Effects: A thorough understanding of any potential off-target effects of 22-Azacholesterol and related compounds is crucial for their development as safe and effective drugs.

• Application in Systems Biology: Integrating data from studies using 22-Azacholesterol with other 'omics' data will provide a more comprehensive picture of the intricate network of lipid metabolism and its regulation.

References

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• 4. Desmosterol and DHCR24: unexpected new directions for a terminal step in cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Quantifying Isoprenoids in the Ergosterol Biosynthesis by Gas Chromatography–Mass Spectrometry | MDPI [mdpi.com]

An In-depth Technical Guide to 22-Azacholesterol: A Dual Modulator of Steroidogenesis and Hedgehog Signaling

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

22-Azacholesterol is a synthetic derivative of cholesterol, classified as an azasteroid, in which a nitrogen atom replaces a carbon at the 22nd position of the cholesterol side chain. This modification confers upon the molecule potent biological activities, positioning it as a valuable tool for researchers in various fields. 22-Azacholesterol exhibits a fascinating dual mechanism of action, serving as an inhibitor of both the initial, rate-limiting step of steroid hormone biosynthesis and the critical Hedgehog signaling pathway. This guide provides a comprehensive overview of the chemical properties, structure, synthesis, and multifaceted biological activities of 22-Azacholesterol, designed to equip researchers with the foundational knowledge for its application in scientific investigation.

II. Chemical Structure and Properties

The unique biological activities of 22-Azacholesterol are intrinsically linked to its specific chemical structure. The introduction of a nitrogen atom in the sterol side chain creates a molecule that can interact with enzymatic and receptor targets in ways that cholesterol itself cannot.

Chemical Identifiers and Properties of 22-Azacholesterol

Property	Value	Source
CAS Number	3915-24-0	[1][2]
Molecular Formula	C26H45NO	[1][2]
Molecular Weight	387.64 g/mol	[1][3]
Appearance	Solid (data on color and form is limited)	[4]
Melting Point	Data not available	[4]
Boiling Point	Data not available	[4]
Solubility	Data not available in common solvents	[4]
Storage	Store powder at -20°C. Solutions in solvent can be stored at -80°C. For short-term storage of solutions (up to one month), aliquots in tightly sealed vials at -20°C are recommended.	[1]
Stability	Stable under recommended storage conditions.	[4]

III. Synthesis of 22-Azacholesterol

A detailed, step-by-step synthesis protocol for 22-Azacholesterol is not widely available in the public domain. However, a plausible synthetic route can be conceptualized based on general methodologies for the synthesis of azasteroids. These often involve the oxidative cleavage of a precursor steroidal ring or side chain, followed by the introduction of a nitrogen-containing moiety.

Hypothetical Synthetic Scheme for 22-Azacholesterol

A potential synthetic approach could start from a readily available steroid precursor, such as pregnenolone. The synthesis might proceed through the following key transformations:

• Modification of the C20 ketone: The ketone at the C20 position of pregnenolone could be converted to an oxime.

• Beckmann Rearrangement: The oxime could then undergo a Beckmann rearrangement to introduce a nitrogen atom into the side chain, forming a lactam.

• Reduction and Alkylation: The lactam would then be reduced to the corresponding amine, followed by appropriate alkylation to introduce the remainder of the side chain.

This is a generalized and hypothetical pathway. The actual synthesis would require careful optimization of reagents and reaction conditions to achieve the desired stereochemistry at the various chiral centers. For researchers interested in the synthesis of azasteroids, a review of the literature on steroid chemistry is recommended.[5][6][7][8]

IV. Mechanism of Action 1: Inhibition of Steroidogenesis via P450scc

One of the primary and well-documented biological activities of 22-Azacholesterol is its potent inhibition of the initial and rate-limiting step in the biosynthesis of all steroid hormones.[9] This crucial reaction is the conversion of cholesterol to pregnenolone, a process catalyzed by the mitochondrial enzyme, cytochrome P450 side-chain cleavage enzyme (P450scc), also known as CYP11A1.[9]

By inhibiting P450scc, 22-Azacholesterol effectively blocks the production of pregnenolone, the common precursor to all other steroid hormones, including glucocorticoids, mineralocorticoids, and sex steroids.[9] This makes it a powerful tool for studying the physiological roles of de novo steroidogenesis in various tissues and disease models.

Caption: Inhibition of the initial step of steroidogenesis by 22-Azacholesterol.

V. Mechanism of Action 2: Modulation of the Hedgehog Signaling Pathway

In addition to its role in steroidogenesis, 22-Azacholesterol is a potent inhibitor of the Hedgehog (Hh) signaling pathway, a critical pathway in embryonic development and adult tissue homeostasis.[10] Dysregulation of the Hh pathway is implicated in the development of several types of cancer.

The key transducer of the Hh signal is the seven-transmembrane protein, Smoothened (Smo). In the absence of the Hh ligand, the receptor Patched (Ptch) inhibits Smo activity. Upon Hh binding to Ptch, this inhibition is relieved, allowing Smo to become active and initiate a downstream signaling cascade that culminates in the activation of Gli transcription factors.

22-Azacholesterol functions as a direct antagonist of Smo.[10] It binds to the oxysterol-binding site within the extracellular cysteine-rich domain (CRD) of Smo.[10] By occupying this site, 22-Azacholesterol competes with endogenous activating oxysterols, such as 20(S)-hydroxycholesterol.[10] Interestingly, while some Smo inhibitors prevent its localization to the primary cilium (a key step in Hh pathway activation), 22-Azacholesterol does not. Instead, it appears to inhibit the activity of Smo that has already accumulated in the cilium.[10]

Caption: Inhibition of the Hedgehog signaling pathway by 22-Azacholesterol at the level of Smoothened.

Quantitative Data for Hedgehog Pathway Inhibition

Parameter	Value	Cell Line	Source
IC50 (Shh signaling)	~3 µM	NIH-3T3	[1][10]

VI. Experimental Protocols (General Framework)

The following are generalized protocols intended to serve as a starting point for researchers. Specific concentrations, incubation times, and methodologies should be optimized for each experimental system.

Protocol 1: In Vitro Assay for P450scc Inhibition

This protocol outlines a general method for assessing the direct inhibitory effect of 22-Azacholesterol on the enzymatic activity of P450scc.

• Source of Enzyme: Utilize either isolated mitochondria from steroidogenic tissues (e.g., adrenal glands, testes) or a reconstituted system with purified recombinant P450scc, adrenodoxin, and adrenodoxin reductase.

• Substrate: Use a labeled form of cholesterol (e.g., [3H]-cholesterol or [14C]-cholesterol) to allow for the detection of the product, pregnenolone.

• Reaction Conditions: Incubate the enzyme source with the labeled cholesterol substrate in a suitable buffer system at 37°C.

• Inhibitor Treatment: Perform parallel incubations with varying concentrations of 22-Azacholesterol (dissolved in an appropriate solvent like DMSO). Include a vehicle control.

• Product Separation and Quantification: After a defined incubation period, stop the reaction and extract the steroids. Separate cholesterol and pregnenolone using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Data Analysis: Quantify the amount of labeled pregnenolone produced in each condition using liquid scintillation counting or another appropriate detection method. Calculate the IC50 of 22-Azacholesterol for P450scc inhibition.

Protocol 2: Cellular Assay for Hedgehog Pathway Inhibition

This protocol describes a common method for measuring the inhibitory effect of 22-Azacholesterol on the Hh signaling pathway in a cellular context.

• Cell Line: Use a cell line that is responsive to Hh signaling and stably or transiently transfected with a Gli-responsive luciferase reporter construct (e.g., Shh-LIGHTII cells, which are NIH-3T3 cells with this reporter).

• Cell Culture: Culture the cells in appropriate media and conditions.

• Treatment: Seed the cells in multi-well plates. Treat the cells with a known activator of the Hh pathway, such as Sonic Hedgehog (Shh) ligand or a Smo agonist (e.g., SAG), in the presence of varying concentrations of 22-Azacholesterol. Include appropriate controls (untreated, activator alone, 22-Azacholesterol alone).

• Incubation: Incubate the cells for a period sufficient to allow for reporter gene expression (e.g., 24-48 hours).

• Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration. Determine the IC50 of 22-Azacholesterol for the inhibition of Hh pathway activation.

Caption: General experimental workflow for studying the inhibitory effects of 22-Azacholesterol.

VII. Potential Applications and Future Research Directions

The dual inhibitory activities of 22-Azacholesterol open up several avenues for its use as a research tool and potentially as a therapeutic agent.

• Oncology: Given its ability to inhibit the Hedgehog pathway, 22-Azacholesterol could be investigated as a potential therapeutic for cancers that are dependent on this pathway for their growth and survival, such as medulloblastoma and basal cell carcinoma.

• Endocrinology: As a potent inhibitor of steroidogenesis, it can be used to study the roles of locally produced steroids in various physiological and pathological processes, including neurosteroidogenesis and intracrine signaling in hormone-dependent cancers.

• Developmental Biology: 22-Azacholesterol can serve as a valuable tool to probe the intricate interplay between cholesterol metabolism and developmental signaling pathways.

Future research should focus on:

• Elucidating the full spectrum of its enzymatic targets: While its effects on P450scc are documented, a broader profiling of its interactions with other enzymes in the steroidogenic and cholesterol biosynthesis pathways would be beneficial.

• Structure-activity relationship (SAR) studies: Synthesizing and testing analogs of 22-Azacholesterol could lead to the development of more potent and selective inhibitors of either P450scc or Smo.

• In vivo studies: Preclinical studies in animal models are necessary to evaluate the efficacy, pharmacokinetics, and potential toxicity of 22-Azacholesterol.

• Structural biology: Determining the crystal structure of 22-Azacholesterol in complex with P450scc and Smo would provide invaluable insights into its precise binding modes and mechanisms of inhibition.

VIII. References

• Nachtergaele, S., Mydock, L. K., & Krishnan, K. (2014). Oxysterol binding to the extracellular domain of Smoothened in Hedgehog signaling. eLife, 3, e02552. [Link]

• Choi, S. R., et al. (2019). Inhibition of Cytochrome P450 Side-Chain Cleavage Attenuates the Development of Mechanical Allodynia by Reducing Spinal D-Serine Production in a Murine Model of Neuropathic Pain. Frontiers in Molecular Neuroscience, 12, 298. [Link]

• DC Chemicals. (n.d.). 22-Azacholesterol|3915-24-0|COA. Retrieved from [Link]

• Wikipedia. (2023). List of cytochrome P450 modulators. In Wikipedia. Retrieved from [Link]

• Gosset. (n.d.). Cholesterol side-chain cleavage enzyme (P450scc). Retrieved from [Link]

• Hochberg, R. B., McDonald, P. D., Ponticorvo, L., & Lieberman, S. (1977). Occurrence and metabolism of 20α-hydroxycholesterol in bovine adrenal preparations. The Journal of Organic Chemistry, 42(15), 2583-2588. [Link]

• Byrne, E. F., et al. (2016). Cellular cholesterol directly activates Smoothened in Hedgehog signaling. eLife, 5, e16310. [Link]

• Li, X., et al. (1995). Inhibition of the activities of P450 cholesterol side-chain cleavage and 3 beta-hydroxysteroid dehydrogenase and the amount of P450 cholesterol side-chain cleavage by testosterone and estradiol-17 beta in hen granulosa cells. Endocrinology, 136(9), 3999-4006. [Link]

• Zhang, X., et al. (2020). Sterols in an intramolecular channel of Smoothened mediate Hedgehog signaling. Nature Chemical Biology, 16(11), 1224-1232. [Link]

• Deshpande, I., et al. (2020). Sterols in an intramolecular channel of Smoothened mediate Hedgehog signaling. bioRxiv. [Link]

• DC Chemicals. (n.d.). 22-Azacholesterol|3915-24-0|MSDS. Retrieved from [Link]

• RxList. (2021, October 22). CYP450 Inhibitors: Drug Class, Uses, Side Effects, Drug Names. Retrieved from [Link]

• Lu, W., et al. (2022). Patched 1 regulates Smoothened by controlling sterol binding to its extracellular cysteine-rich domain. Science Signaling, 15(737), eabl8631. [Link]

• Martinez-Mayorga, K., et al. (2023). The Synthesis of Novel aza-Steroids and α, β-Unsaturated-Cyanoketone from Diosgenin. Molecules, 28(21), 7301. [Link]

• Mitchell, T. D. (2016). Design and synthesis of novel Azasteroids and Pseudoazulenyl nitrones. FIU Digital Commons. [Link]

• Gediya, L. K., et al. (2011). Synthesis and 5α-Reductase Inhibitory Activity of C21 Steroids Having 1,4-diene or 4,6-diene 20-ones and 4-Azasteroid 20-Oximes. Molecules, 16(5), 3955-3972. [Link]

• Rasmusson, G. H., et al. (1986). Azasteroids: structure-activity relationships for inhibition of 5.alpha.-reductase and of androgen receptor binding. Journal of Medicinal Chemistry, 29(11), 2298-2315. [Link]

• Kumar, V., & Dhar, A. (2013). 17-Aza Steroids as 5α-Reductase Inhibitors: A Review. Mini-Reviews in Medicinal Chemistry, 13(1), 119-130. [Link]

• FooDB. (2011, September 21). Showing Compound 25-Azacholesterol (FDB022378). Retrieved from [Link]

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A Technical Guide to 22-Azacholesterol: A Chemical Probe for Interrogating Lipid Metabolism

Prepared by: Gemini, Senior Application Scientist

Abstract: The intricate network of lipid metabolism, particularly cholesterol biosynthesis and trafficking, necessitates the use of precise molecular tools for its elucidation. 22-Azacholesterol has emerged as a potent chemical probe, enabling researchers to dissect the final steps of cholesterol synthesis. This guide provides an in-depth technical overview of 22-azacholesterol, detailing its mechanism of action, comprehensive experimental protocols for its application in cell culture, and strategies for data interpretation. Authored from the perspective of a Senior Application Scientist, this document aims to equip researchers, scientists, and drug development professionals with the practical knowledge required to effectively utilize 22-azacholesterol as a robust tool in lipid metabolism research.

Introduction: The Challenge of Probing Cholesterol Homeostasis

Cholesterol is an indispensable structural component of mammalian cell membranes and a precursor for vital molecules such as steroid hormones and bile acids.[1][2] Its synthesis and distribution are maintained through a tightly regulated multi-step process.[1][3] Disruptions in cholesterol homeostasis are implicated in numerous pathologies, including atherosclerosis, neurodegenerative disorders like Niemann-Pick Type C (NPC) disease, and certain cancers.[4][5][6][7][8]

To investigate these complex pathways, scientists rely on chemical probes that can acutely perturb the system, allowing for the observation of downstream consequences. An ideal probe offers high specificity for its target, enabling clear interpretation of experimental outcomes. 22-Azacholesterol and its analogs (e.g., 20,25-diazacholesterol) serve this purpose by targeting a critical, terminal enzyme in the cholesterol biosynthesis pathway.[9][10] This specific inhibition leads to the accumulation of a key precursor, desmosterol, which itself is a bioactive molecule, making this probe a powerful tool for studying the nuanced roles of different sterols in cellular function.[9][11][12]

Mechanism of Action: Precise Interruption of Cholesterol Synthesis

The primary mechanism of action for azacholesterols is the specific inhibition of the enzyme 24-dehydrocholesterol reductase (DHCR24).[9][13] DHCR24 catalyzes the final step in the Bloch pathway of cholesterol synthesis: the reduction of the C24-C25 double bond in the side chain of desmosterol to form cholesterol.[9][14][15]

By inhibiting DHCR24, 22-azacholesterol treatment leads to two major, measurable outcomes:

• A significant decrease in the intracellular concentration of cholesterol.

• A corresponding, robust accumulation of the immediate precursor, desmosterol.[9][10][14]

This induced accumulation of desmosterol is central to the utility of 22-azacholesterol as a probe. Desmosterol is not merely an inert byproduct; it is a biologically active sterol that can substitute for cholesterol in membranes and acts as an endogenous agonist for Liver X Receptors (LXRs).[9][11][14][16] LXR activation influences the expression of a wide array of genes involved in lipid metabolism, inflammation, and cholesterol transport, thereby providing a secondary layer of pathway modulation that can be studied.[12][13][14][17]

Figure 1: Mechanism of 22-Azacholesterol Action.

Experimental Design & Core Protocols

The successful application of 22-azacholesterol requires careful experimental design, including appropriate controls and validation steps. The following protocols provide a robust framework for treating cultured cells and analyzing the subsequent metabolic changes.

Reagent Preparation and Handling

• Stock Solution: Prepare a 1-10 mM stock solution of 22-azacholesterol in a sterile, anhydrous solvent such as DMSO or ethanol. Aliquot into single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C.

• Working Solution: On the day of the experiment, dilute the stock solution in complete cell culture medium to the desired final concentration. It is critical to ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically <0.1% for DMSO).[18]

Protocol: Treatment of Cultured Cells

This protocol outlines the general steps for treating adherent mammalian cells. Optimization will be required based on the specific cell line and experimental goals.

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well plates, 10 cm dishes) and allow them to adhere and reach 60-70% confluency. This ensures the cells are in a logarithmic growth phase and are metabolically active.

• Prepare Treatment Media: Thaw an aliquot of the 22-azacholesterol stock solution. Prepare two sets of media:

  • Treatment Medium: Dilute the 22-azacholesterol stock into fresh, pre-warmed complete medium to the desired final concentration (e.g., 0.1 - 5 µM).

  • Vehicle Control Medium: Prepare a medium containing the same final concentration of the solvent (e.g., DMSO) as the treatment medium. This control is essential to distinguish the effects of the compound from any effects of the solvent.

• Cell Treatment: Aspirate the old medium from the cells. Wash once with sterile Phosphate-Buffered Saline (PBS). Add the appropriate volume of either Treatment Medium or Vehicle Control Medium to the designated wells/dishes.

• Incubation: Incubate the cells for the desired period (typically 24-72 hours) under standard culture conditions (e.g., 37°C, 5% CO₂). The incubation time should be optimized to allow for sufficient accumulation of desmosterol without causing significant cytotoxicity.

• Harvesting: After incubation, cells can be harvested for downstream analysis (e.g., lipid extraction, protein analysis, microscopy). For harvesting, wash cells with ice-cold PBS before proceeding with the specific lysis or fixation protocol.[19][20]

Protocol: Assessment of Cellular Viability (Self-Validation)

It is imperative to confirm that the observed metabolic effects are not a consequence of cytotoxicity. A standard MTT or similar viability assay should be run in parallel with the main experiment.

• Plate Cells: Seed cells in a 96-well plate at an appropriate density.

• Treat: Treat cells with a range of 22-azacholesterol concentrations, including the vehicle control.

• Incubate: Incubate for the same duration as the primary experiment (e.g., 48 hours).

• Perform Assay: Add MTT reagent according to the manufacturer's instructions and incubate for 2-4 hours.

• Read Absorbance: Solubilize the formazan crystals and read the absorbance on a plate reader.

• Analyze: Calculate cell viability as a percentage relative to the vehicle-treated control cells. The goal is to use a concentration of 22-azacholesterol that robustly inhibits DHCR24 without significantly impacting cell viability.

Workflow: Analysis of Sterol Composition

The most direct and quantitative method to confirm the effect of 22-azacholesterol is to measure the relative levels of desmosterol and cholesterol. This is typically achieved via chromatography coupled with mass spectrometry.

Figure 2: General Workflow for Sterol Analysis.

Key Methodological Considerations:

• Lipid Extraction: A common and effective method is the Folch extraction, which uses a chloroform:methanol mixture to separate lipids from other cellular components.[20]

• Analysis: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for separating and quantifying sterols.[21][22] LC-MS has become increasingly popular as it often requires less sample derivatization.[21] A simple and sensitive HPLC method with UV detection can also be employed for quantification.[23]

Data Interpretation & Expected Outcomes

The primary outcome of a successful 22-azacholesterol experiment is a significant shift in the desmosterol-to-cholesterol ratio.

Parameter	Vehicle Control (Expected)	22-Azacholesterol Treated (Expected)	Method of Analysis
Desmosterol Level	Low / Undetectable	High / Markedly Increased	GC-MS, LC-MS[21][24]
Cholesterol Level	Normal Basal Level	Moderately to Significantly Decreased	GC-MS, LC-MS[21]
Desmosterol/Cholesterol Ratio	<< 0.1	> 1.0 (can be much higher)	Calculated from MS data
LXR Target Gene Expression (e.g., ABCA1)	Basal	Increased[13]	qRT-PCR, Western Blot
Cell Viability	~100%	> 90% (at optimal concentration)	MTT, MTS, or similar assay

Table 1: Summary of Expected Quantitative Changes Following 22-Azacholesterol Treatment.

Interpreting the Data:

• A dramatic increase in the desmosterol/cholesterol ratio serves as a positive control, confirming that the probe effectively inhibited DHCR24 in your experimental system.

• Downstream changes, such as the upregulation of LXR target genes (e.g., ABCA1, ABCG1), validate the biological activity of the accumulated desmosterol.[13]

• Any observed phenotypic changes (e.g., altered inflammatory response, changes in cell migration) can be confidently linked to the specific perturbation of the distal cholesterol synthesis pathway.

Applications in Disease Models and Research

The ability of 22-azacholesterol to modulate the sterol profile has made it a valuable tool in various research areas:

• Atherosclerosis and Inflammation: Desmosterol has anti-inflammatory properties.[12][14][17] By increasing endogenous desmosterol levels, researchers can study its potential to reduce inflammation associated with atherosclerosis, potentially by preventing Kupffer cell activation and monocyte infiltration in the liver.[13][14][25] This makes DHCR24 inhibition a novel therapeutic strategy for conditions like nonalcoholic steatohepatitis (NASH).[14][17]

• Niemann-Pick Type C (NPC) Disease: NPC is a lysosomal storage disorder characterized by the accumulation of unesterified cholesterol.[4][5][6] While 22-azacholesterol does not correct the primary genetic defect in NPC, it can be used to study how altering the type of sterol (from cholesterol to desmosterol) impacts the disease phenotype and cellular trafficking defects.

• Neurobiology: Cholesterol metabolism is crucial for brain function. The brain has one of the highest concentrations of desmosterol during development.[15] Using 22-azacholesterol allows for the investigation of desmosterol's specific roles in processes like myelination and its potential neuroprotective effects.[12][15]

Conclusion

22-Azacholesterol is a highly specific and potent chemical probe for the functional analysis of the terminal stage of cholesterol biosynthesis. Its utility extends beyond simple pathway inhibition; by inducing the accumulation of the bioactive sterol desmosterol, it provides a sophisticated method for dissecting the distinct roles of cholesterol and its precursors in health and disease. By following the robust, self-validating protocols outlined in this guide, researchers can confidently employ 22-azacholesterol to generate clear, interpretable data, thereby advancing our understanding of lipid metabolism and paving the way for novel therapeutic strategies.

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An In-depth Technical Guide to 22-Azacholesterol: Function and Application in Membrane Biology

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Abstract

Cholesterol is a cornerstone of membrane biology, exerting profound control over the physical properties of the lipid bilayer and, consequently, the function of embedded proteins and signaling platforms. Pharmacological manipulation of cellular cholesterol levels offers a powerful strategy to dissect these intricate relationships. This technical guide provides a comprehensive overview of 22-Azacholesterol, a potent chemical tool for modulating membrane composition. We delve into its primary mechanism of action as an inhibitor of 24-dehydrocholesterol reductase (DHCR24), the enzyme catalyzing the final step in cholesterol biosynthesis. This inhibition leads to the depletion of cellular cholesterol and the stoichiometric accumulation of its immediate precursor, desmosterol. We explore the biophysical and functional consequences of this sterol exchange, from alterations in membrane fluidity and lipid raft stability to the modulation of critical signaling pathways such as the Liver X Receptor (LXR) and Hedgehog (Hh) pathways. This guide furnishes field-proven, step-by-step protocols for utilizing 22-Azacholesterol in cell culture and for analyzing the resultant cellular phenotypes, equipping researchers with the knowledge to leverage this compound in their investigations of membrane biology and drug discovery.

Introduction: The Indispensable Role of Membrane Cholesterol

Eukaryotic cell membranes are not merely passive barriers; they are dynamic, organized structures whose functions are critically dependent on their lipid composition.[1] Among the myriad of lipid species, cholesterol stands out for its unique ability to modulate the physical state of the membrane.[2] By intercalating between phospholipids, cholesterol increases lipid packing, enhances mechanical resilience, and decreases permeability to small molecules, all while maintaining the fluidity necessary for the lateral diffusion of proteins and lipids.[2][3]

This ordering effect is the basis for one of the most critical concepts in membrane biology: the formation of "lipid rafts." These are nanoscale, transient domains enriched in cholesterol and sphingolipids that function as platforms for protein trafficking, signal transduction, and pathogen entry.[4] The integrity of these domains is paramount for cellular signaling, and their disruption is implicated in numerous disease states. Given this central role, tools that allow for the precise perturbation of cellular cholesterol homeostasis are invaluable for both fundamental research and therapeutic development. 22-Azacholesterol, a nitrogen-containing sterol analog (azasteroid), represents one such tool, enabling a controlled exchange of membrane cholesterol for its precursor, desmosterol, thereby unveiling the specific functions of each sterol.

Mechanism of Action: A Targeted Blockade of Cholesterol Synthesis

The biosynthesis of cholesterol is a complex, multi-enzyme pathway. 22-Azacholesterol exerts its effect at the final, critical step of this process. Azasteroids are a well-established class of inhibitors for enzymes involved in sterol metabolism.[5] While literature specifically detailing 22-Azacholesterol is complemented by extensive research on related compounds like 20- and 23-Azacholesterol, the consensus mechanism points to the potent inhibition of 24-dehydrocholesterol reductase (DHCR24) .[2][6][7][8]

DHCR24 is an endoplasmic reticulum-bound oxidoreductase that catalyzes the saturation of the C24-C25 double bond in the side chain of desmosterol, converting it to cholesterol.[9] By inhibiting DHCR24, 22-Azacholesterol effectively halts this conversion. The direct biochemical consequences are twofold:

• A progressive depletion of mature cholesterol from cellular membranes.

• A corresponding, stoichiometric accumulation of desmosterol.[10]

This allows researchers to create a cellular system where desmosterol, rather than cholesterol, is the predominant sterol, enabling a direct comparison of their functional roles in the membrane environment.

Figure 1: Mechanism of 22-Azacholesterol Action.

Biophysical Consequences: Remodeling the Membrane Landscape

The substitution of cholesterol with desmosterol introduces a subtle yet significant structural change: the presence of a double bond at C24 in the sterol side chain. This modification has profound implications for the biophysical properties of the cell membrane.

Initial studies using various spectroscopic techniques on model membranes suggested that, from a biophysical standpoint, desmosterol and cholesterol behave almost identically in terms of their effect on lipid packing and ordering.[11][12][13] This finding helps explain why cells can remain viable with high levels of desmosterol.

However, more recent and functionally oriented studies have revealed a critical difference: desmosterol is significantly weaker than cholesterol in promoting the formation and stability of ordered lipid domains (lipid rafts) . This functional disparity is attributed to the C24 double bond, which introduces a rigid kink in the sterol tail, hindering the tight, energetically favorable van der Waals interactions with saturated acyl chains of other lipids that are essential for raft formation.

Therefore, treating cells with 22-Azacholesterol provides a unique model to study cellular processes under conditions of compromised lipid raft integrity, separating the bulk membrane ordering effects of sterols from the specific raft-stabilizing function of cholesterol.

Functional Ramifications: Hijacking Cellular Signaling

The accumulation of desmosterol is not a passive event; desmosterol itself is a bioactive signaling molecule that can profoundly alter cellular physiology by engaging distinct signaling pathways.

• Liver X Receptor (LXR) Activation: Desmosterol is a potent endogenous agonist for LXRs, a family of nuclear receptors that act as cellular sterol sensors.[14][15] Upon activation by desmosterol, LXR forms a heterodimer with the Retinoid X Receptor (RXR) and translocates to the nucleus to induce the expression of genes involved in cholesterol efflux (e.g., ABCA1, ABCG1) and inflammation suppression.[10][16] This contrasts with many synthetic LXR agonists that can cause hypertriglyceridemia by also activating SREBP1c; desmosterol appears to circumvent this, offering a more nuanced regulation.[16]

• SREBP Pathway Inhibition: The Sterol Regulatory Element-Binding Protein (SREBP) pathway governs the transcriptional control of lipid biosynthesis. In a feedback loop, desmosterol, like cholesterol, can bind to the SCAP protein, preventing the SREBP/SCAP complex from moving to the Golgi for processing.[15][17] This halts the activation of SREBP transcription factors, shutting down the expression of cholesterogenic genes, including DHCR24 itself.[18]

• Hedgehog (Hh) Signaling Modulation: The Hh signaling pathway, critical in development and cancer, is intimately linked to cholesterol. The key signal transducer, Smoothened (SMO), a GPCR-like protein, is regulated by sterols.[19][20] Cholesterol and certain oxysterols can bind directly to SMO and activate the pathway.[21] Inducing a shift from cholesterol to desmosterol provides an experimental system to probe the specific sterol requirements for SMO activation and Hh pathway fidelity.

Figure 3: General Experimental Workflow.

Data Presentation & Applications

Effective use of 22-Azacholesterol requires careful quantification and interpretation of results. Below is a summary of expected outcomes and potential applications.

Table 1: Summary of Expected Quantitative Outcomes

Parameter	Method	Vehicle Control (Expected)	22-Azacholesterol Treated (Expected)	Key Insight
Cellular Sterol Composition	GC-MS or LC-MS	>95% Cholesterol, <1% Desmosterol	<10% Cholesterol, >90% Desmosterol	Confirms DHCR24 inhibition and successful sterol exchange. [6]
Free Cholesterol Level	Filipin Staining	High fluorescence at plasma membrane and in endosomes	Significantly reduced fluorescence intensity	Validates cholesterol depletion. [22]
Raft Marker Localization	DRM Isolation & Western Blot	Enriched in low-density fractions (e.g., 4-5)	Shifted to higher-density, soluble fractions	Indicates disruption of lipid raft integrity. [23]
LXR Target Gene Expression	qPCR (ABCA1, ABCG1)	Basal expression	Significant upregulation	Demonstrates functional activation of LXR by accumulated desmosterol. [16]

| SREBP Target Gene Expression | qPCR (HMGCR, DHCR24) | Basal expression (elevated in LPDS) | Significant downregulation | Confirms feedback inhibition of the SREBP pathway. [17]|

Applications in Research and Drug Development:

• Dissecting Lipid-Protein Interactions: By creating a "desmosterol membrane," researchers can study how the specific structure of cholesterol is required for the function, localization, and oligomerization of membrane proteins.

• Validating Signaling Pathways: Provides a method to confirm the cholesterol-dependency of signaling pathways, such as Hh, GPCR, and receptor tyrosine kinase signaling.

• Therapeutic Strategy Development: The inhibition of DHCR24 is being explored as a therapeutic strategy for conditions like Nonalcoholic steatohepatitis (NASH) and certain cancers, leveraging the anti-inflammatory and homeostatic effects of desmosterol-mediated LXR activation. [24][25]

Conclusion

22-Azacholesterol is more than a simple inhibitor; it is a sophisticated tool for the controlled remodeling of the cellular membrane's sterol landscape. By inducing a shift from a cholesterol-dominant to a desmosterol-dominant environment, it allows for a nuanced investigation into the distinct biophysical and signaling roles of these two critical sterols. The methodologies outlined in this guide provide a robust framework for researchers to confidently employ 22-Azacholesterol, ensuring reproducible results and fostering deeper insights into the complex world of membrane biology.

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A Technical Guide to Preliminary Studies of 22-Azacholesterol in Neuroscience

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preliminary studies and conceptual framework for investigating 22-Azacholesterol in the context of neuroscience. As a member of the azasteroid class of compounds, 22-Azacholesterol is a potent modulator of cholesterol biosynthesis, a pathway of profound significance in neural development, function, and disease. This document synthesizes the current understanding of sterol biosynthesis inhibitors, details the presumed mechanism of action of 22-Azacholesterol, provides actionable experimental protocols for its study in neuronal cell cultures, and explores its potential impact on critical signaling pathways. This guide is intended to serve as a foundational resource for researchers embarking on the exploration of 22-Azacholesterol as a tool to unravel the intricate roles of cholesterol metabolism in the nervous system and as a potential therapeutic lead.

I. Introduction: The Critical Role of Cholesterol in the Brain and the Rationale for its Modulation

Cholesterol is an indispensable lipid in the central nervous system (CNS), where it constitutes a significant portion of the dry weight of the brain.[1][2] Its roles extend far beyond being a structural component of cell membranes. In the brain, cholesterol is crucial for synaptogenesis, dendritic outgrowth, and the formation and function of lipid rafts—specialized membrane microdomains that serve as organizing centers for signal transduction.[3][4][5][6] The brain's cholesterol pool is largely independent of peripheral circulation due to the blood-brain barrier, necessitating de novo synthesis within the CNS itself.[7][8]

Dysregulation of cholesterol metabolism has been increasingly implicated in a spectrum of neurodegenerative and neurodevelopmental disorders, including Alzheimer's disease, Parkinson's disease, and Smith-Lemli-Opitz syndrome.[1][2][9][10][11] This has spurred significant interest in chemical tools that can modulate cholesterol biosynthesis to study its impact on neuronal physiology and pathology. Azasteroids, a class of nitrogen-containing sterol analogs, have emerged as powerful inhibitors of specific enzymes in the cholesterol biosynthetic pathway.[12][13] 22-Azacholesterol, a member of this class, offers a means to induce specific perturbations in sterol metabolism, thereby allowing for a detailed investigation of the consequences of altered cholesterol homeostasis in neural cells.

II. Presumed Mechanism of Action of 22-Azacholesterol

Based on the known actions of other azasteroids and related compounds, 22-Azacholesterol is presumed to act as an inhibitor of the later stages of cholesterol biosynthesis. The nitrogen atom in the cholesterol side chain is a key feature that facilitates the inhibition of specific enzymes. While direct enzymatic assays on neuronal enzymes for 22-Azacholesterol are not widely reported, evidence from related compounds suggests two primary potential targets. One is the inhibition of cholesterol side-chain cleavage, a critical step in steroidogenesis, though its direct relevance to de novo cholesterol synthesis in all neural cells requires further investigation.[12]

A more broadly applicable mechanism for azasterols is the inhibition of 3-beta-hydroxysterol-Δ24-reductase (DHCR24), the enzyme responsible for the final step in the Bloch pathway of cholesterol synthesis, the conversion of desmosterol to cholesterol.[6] Inhibition of DHCR24 leads to the accumulation of desmosterol and a concurrent depletion of cellular cholesterol.[6] This specific alteration of the sterol profile provides a unique experimental model to dissect the distinct roles of cholesterol versus its immediate precursor, desmosterol, in neuronal function.

Signaling Pathway Perturbation: The Sonic Hedgehog Pathway

One of the most significant signaling pathways intimately linked to cholesterol metabolism is the Sonic Hedgehog (Hh) pathway.[14][15] Cholesterol itself is covalently attached to the Hh protein, a modification essential for its proper signaling activity and range.[16] Furthermore, the activity of the key Hh signal transducer, Smoothened (Smo), is regulated by sterols.[17][18] By depleting cholesterol and causing the accumulation of desmosterol, 22-Azacholesterol is predicted to significantly impact Hh signaling, providing a valuable tool for studying this pathway's role in neurodevelopment and disease.

Diagram of the Cholesterol Biosynthesis Pathway and the Site of Action of 22-Azacholesterol

Caption: Simplified Bloch pathway of cholesterol biosynthesis, highlighting the presumed inhibition of DHCR24 by 22-Azacholesterol, leading to desmosterol accumulation.

III. Experimental Protocols for the Study of 22-Azacholesterol in Neuronal Cultures

The following protocols provide a framework for investigating the effects of 22-Azacholesterol on neuronal cells. Optimization for specific cell types (e.g., primary neurons, iPSC-derived neurons, or neuronal cell lines like SH-SY5Y or Neuro-2a) is recommended.

Protocol 1: Treatment of Neuronal Cultures with 22-Azacholesterol

Objective: To induce desmosterol accumulation and cholesterol depletion in cultured neuronal cells.

Materials:

• Neuronal cell culture of choice

• 22-Azacholesterol (stock solution in DMSO or ethanol)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate neuronal cells at a desired density in appropriate culture vessels and allow them to adhere and differentiate as required by the specific cell type.

• Preparation of Treatment Medium: Prepare a working solution of 22-Azacholesterol in a complete culture medium. A starting concentration range of 1-10 µM is recommended, but a dose-response curve should be performed to determine the optimal concentration for the specific cell line and experimental endpoint. Ensure the final solvent concentration is non-toxic to the cells (typically <0.1%).

• Cell Treatment: Remove the existing medium from the cells and replace it with the 22-Azacholesterol-containing medium. Include a vehicle control (medium with the same concentration of solvent).

• Incubation: Incubate the cells for a desired period. Time-course experiments (e.g., 24, 48, 72 hours) are recommended to assess the kinetics of sterol changes and downstream effects.

• Harvesting: After incubation, wash the cells with PBS and harvest them for downstream analysis (e.g., lipid extraction, protein analysis, RNA extraction).

Protocol 2: Quantification of Desmosterol and Cholesterol by GC-MS

Objective: To quantify the changes in cellular desmosterol and cholesterol levels following 22-Azacholesterol treatment.

Materials:

• Treated and control neuronal cell pellets

• Internal standards (e.g., epicoprostanol)

• Saponification reagent (e.g., methanolic KOH)

• Hexane

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Lipid Extraction and Saponification: To the cell pellet, add the internal standard and the saponification reagent. Heat to hydrolyze sterol esters.

• Nonsaponifiable Lipid Extraction: After cooling, add water and extract the nonsaponifiable lipids (including sterols) with hexane. Repeat the extraction multiple times.

• Drying and Derivatization: Pool the hexane extracts and evaporate to dryness under a stream of nitrogen. Re-dissolve the lipid residue in a suitable solvent and add the derivatizing agent to convert the sterols to their trimethylsilyl ethers.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. Use a suitable column and temperature program to separate the sterols. Monitor for the characteristic ions of the derivatized forms of cholesterol, desmosterol, and the internal standard.

• Quantification: Calculate the concentration of desmosterol and cholesterol relative to the internal standard by integrating the peak areas of the respective ions.

Diagram of the Experimental Workflow for Analyzing 22-Azacholesterol Effects

Caption: Workflow for investigating the cellular and molecular effects of 22-Azacholesterol on neuronal cultures.

IV. Expected Outcomes and Interpretation

Treatment of neuronal cells with 22-Azacholesterol is expected to yield the following primary outcomes:

• Altered Sterol Profile: A dose- and time-dependent increase in the cellular levels of desmosterol, accompanied by a decrease in cholesterol levels.[6] This confirms the intended pharmacological action of the compound.

• Modulation of the Sonic Hedgehog Pathway: Changes in the expression and localization of key Hh pathway components. For example, a decrease in cholesterol may alter the localization and activity of Smoothened. Downstream, the expression of Hh target genes, such as Gli1 and Ptch1, may be altered.

• Phenotypic Changes in Neurons: Depending on the neuronal model, observed effects could include alterations in neurite outgrowth, synapse formation, or cell viability. These changes would provide insights into the specific roles of cholesterol and desmosterol in these processes.

Table 1: Anticipated Quantitative Changes in Response to 22-Azacholesterol Treatment

Analyte	Expected Change in 22-Azacholesterol Treated Cells vs. Control	Method of Quantification
Cellular Desmosterol	Significant Increase	GC-MS
Cellular Cholesterol	Significant Decrease	GC-MS
Gli1 mRNA	Potential Alteration (Increase or Decrease)	qPCR
Ptch1 mRNA	Potential Alteration (Increase or Decrease)	qPCR
Smoothened Localization	Altered ciliary localization	Immunofluorescence

V. Broader Implications and Future Directions

The study of 22-Azacholesterol in neuroscience opens several avenues for future research:

• Dissecting the Roles of Desmosterol: The accumulation of desmosterol allows for the investigation of its specific biological functions in neurons, which may differ from those of cholesterol.[19][20]

• Modeling Neurodegenerative Diseases: Given the link between disrupted cholesterol metabolism and neurodegeneration, 22-Azacholesterol can be used to create cellular models that mimic certain aspects of these diseases.[2][10]

• Therapeutic Potential: By modulating pathways like Sonic Hedgehog, which are implicated in neural repair and regeneration, 22-Azacholesterol and related compounds could be explored for their therapeutic potential in CNS disorders.

VI. Conclusion

22-Azacholesterol represents a valuable pharmacological tool for the neuroscience research community. By inducing a specific and predictable alteration in the cellular sterol profile, it allows for the targeted investigation of the roles of cholesterol and its precursors in a wide range of neuronal processes. The experimental framework provided in this guide offers a starting point for researchers to explore the multifaceted impact of this compound, with the ultimate goal of advancing our understanding of the critical role of lipid metabolism in brain health and disease.

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Protocols & Analytical Methods

Application Notes and Protocols for 22-Azacholesterol Treatment in Cultured Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Senior Application Scientist's Perspective on 22-Azacholesterol

22-Azacholesterol is a synthetic sterol analog that serves as a valuable tool for investigating the intricacies of cholesterol metabolism and its impact on cellular function. As a nitrogen-containing derivative of cholesterol, it belongs to the broader class of azasteroids, which are known to interfere with various enzymatic steps in the sterol biosynthesis pathway. Understanding the precise application of 22-Azacholesterol in cell culture is paramount for obtaining robust and reproducible data. This guide provides an in-depth, experience-driven approach to utilizing this compound, emphasizing not just the "how" but the critical "why" behind each step.

The primary mechanism of action for many azasterols is the inhibition of 24-dehydrocholesterol reductase (DHCR24), the enzyme responsible for the final step in the Bloch pathway of cholesterol biosynthesis—the conversion of desmosterol to cholesterol. While direct enzymatic inhibition data for 22-Azacholesterol is not extensively available in recent literature, its structural similarity to other potent DHCR24-inhibiting azasterols strongly suggests a similar mode of action. An earlier study from 1977 also pointed to the inhibition of cholesterol side-chain cleavage, a crucial step in steroid hormone synthesis, suggesting a potentially broader or alternative mechanism of action that researchers should consider.

Inhibition of cholesterol synthesis by 22-Azacholesterol leads to two key cellular events: a depletion of cellular cholesterol and an accumulation of its immediate precursor, desmosterol. This perturbation of cholesterol homeostasis has profound downstream consequences, affecting the integrity and function of cellular membranes, particularly cholesterol-rich microdomains known as lipid rafts, and modulating critical signaling pathways, most notably the Sterol Regulatory Element-Binding Protein (SREBP) pathway.

This application note will guide you through the essential steps of working with 22-Azacholesterol, from proper handling and preparation to experimental design and validation of its effects.

Part 1: Foundational Protocols - Preparation and Handling of 22-Azacholesterol

Stock Solution Preparation: Ensuring Solubility and Stability

Due to its hydrophobic nature, 22-Azacholesterol is practically insoluble in aqueous solutions like cell culture media. Therefore, a concentrated stock solution in an appropriate organic solvent is necessary.

Recommended Solvents:

• Ethanol (EtOH): A common and effective solvent for many sterol derivatives.

• Dimethyl Sulfoxide (DMSO): Another widely used solvent with excellent solubilizing properties.

Step-by-Step Protocol for 10 mM Stock Solution:

• Weighing: Accurately weigh the desired amount of 22-Azacholesterol powder (Molecular Weight: ~387.6 g/mol ) in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3876 mg of the compound.

• Solvent Addition: Add the calculated volume of sterile-filtered ethanol or DMSO to the tube. For the example above, add 100 µL.

• Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution, but avoid excessive heat.

• Sterilization: While the organic solvent is generally sterile, for long-term storage and to ensure the sterility of your experiments, it is good practice to filter the stock solution through a 0.22 µm syringe filter into a fresh, sterile tube.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound. Store the aliquots at -20°C, protected from light. Properly stored, the stock solution should be stable for several months.

Causality Behind the Choices:

• Choice of Solvent: Ethanol and DMSO are chosen for their ability to dissolve hydrophobic molecules and their miscibility with cell culture media at low final concentrations.

• Aliquoting: This prevents degradation and contamination of the entire stock with each use.

Determining the Optimal Working Concentration: A Balance Between Efficacy and Viability

The optimal working concentration of 22-Azacholesterol is highly dependent on the cell line and the specific experimental goals. It is crucial to perform a dose-response experiment to determine a concentration that effectively inhibits cholesterol synthesis without causing significant cytotoxicity.

Experimental Workflow for Determining Optimal Concentration:

Determining the Optimal Concentration of 22-Azacholesterol for In Vitro Studies: An Application Note and Protocol Guide

Introduction: Understanding 22-Azacholesterol and its Mechanism of Action

22-Azacholesterol is a synthetic sterol analog that serves as a potent modulator of cellular cholesterol metabolism. Its primary mechanism of action is the inhibition of cholesterol biosynthesis, a fundamental cellular process responsible for producing cholesterol, an essential component of cell membranes and a precursor for steroid hormones and bile acids.[1][2] Specifically, 22-Azacholesterol is known to inhibit the enzyme 22-dehydrocholesterol reductase, which is involved in the later stages of the cholesterol biosynthesis pathway. This inhibition leads to a decrease in cellular cholesterol levels and an accumulation of its precursor, desmosterol. The modulation of these sterol levels can have profound effects on various cellular processes, including membrane fluidity, signal transduction, and lipid droplet formation, making 22-Azacholesterol a valuable tool for researchers in lipid biology, cancer research, and drug development.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the optimal concentration of 22-Azacholesterol for their specific in vitro studies. We will delve into the critical factors influencing its efficacy, provide detailed protocols for essential experiments, and offer insights into data interpretation to ensure the scientific integrity and reproducibility of your findings.

Core Principles for Determining Optimal Concentration

The "optimal" concentration of 22-Azacholesterol is not a single value but rather a range that is highly dependent on the specific experimental context. Key factors to consider include:

• Cell Type: Different cell lines exhibit varying sensitivities to cholesterol biosynthesis inhibitors due to differences in their metabolic rates, expression levels of target enzymes, and reliance on de novo cholesterol synthesis versus uptake from the medium.

• Assay Type and Endpoint: The concentration required to elicit a specific molecular effect (e.g., inhibition of a signaling pathway) may differ from the concentration that induces a phenotypic change (e.g., decreased cell proliferation or lipid droplet accumulation).

• Treatment Duration: Short-term (acute) and long-term (chronic) exposure to 22-Azacholesterol can lead to different cellular responses. Longer incubation times may require lower concentrations to achieve the desired effect while avoiding cytotoxicity.

• Culture Conditions: The composition of the cell culture medium, particularly the lipid and serum content, can influence the cellular response to 22-Azacholesterol.

Therefore, a systematic approach involving a series of well-controlled experiments is essential to define the appropriate concentration range for your study.

Experimental Workflow for Determining Optimal Concentration

The following workflow provides a structured approach to determining the optimal concentration of 22-Azacholesterol for your in vitro experiments.

Caption: Experimental workflow for determining the optimal 22-Azacholesterol concentration.

Protocols and Methodologies

Preparation and Handling of 22-Azacholesterol Stock Solution

Due to its hydrophobic nature, 22-Azacholesterol requires solubilization in an organic solvent before being added to aqueous cell culture media.

Materials:

• 22-Azacholesterol powder

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Ethanol, 200 proof, sterile

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

Protocol:

• Solvent Selection: DMSO is a common and effective solvent for preparing high-concentration stock solutions of hydrophobic compounds. Ethanol can also be used.

• Stock Solution Preparation (10 mM in DMSO):

  • In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of 22-Azacholesterol powder. To prepare 1 mL of a 10 mM stock solution, you will need approximately 3.88 mg of 22-Azacholesterol (Molecular Weight: ~387.64 g/mol ).

  • Add the weighed powder to a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO (e.g., 1 mL for a 10 mM solution).

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a fresh, sterile tube.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

Critical Consideration: Solvent Cytotoxicity

The final concentration of the organic solvent in the cell culture medium should be kept to a minimum, typically below 0.5% (v/v) for DMSO , to avoid solvent-induced cytotoxicity. It is imperative to include a "vehicle control" in all experiments, which consists of cells treated with the same final concentration of the solvent used to dissolve the 22-Azacholesterol.

Determining the Maximum Non-Toxic Concentration: Cell Viability Assays

Before assessing the functional effects of 22-Azacholesterol, it is crucial to determine the concentration range that does not cause significant cell death.

Recommended Assays:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: Measures metabolic activity as an indicator of cell viability.

• LDH (Lactate Dehydrogenase) Cytotoxicity Assay: Measures the release of LDH from damaged cells into the culture medium, indicating loss of membrane integrity.

Protocol: MTT Assay

• Cell Seeding: Seed your cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare a serial dilution of 22-Azacholesterol in complete cell culture medium, starting from a high concentration (e.g., 100 µM) and performing 2- or 3-fold dilutions down to a low concentration (e.g., 0.1 µM). Include a vehicle control and an untreated control.

• Incubation: Replace the existing medium with the medium containing the different concentrations of 22-Azacholesterol and incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well according to the manufacturer's instructions and incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a proprietary solution from a kit) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Plot cell viability (%) against the log of the 22-Azacholesterol concentration to generate a dose-response curve and determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity.

Parameter	Description
Seeding Density	Cell-type dependent, aim for 70-80% confluency at the end of the assay.
Concentration Range	Start with a broad range (e.g., 0.1 µM to 100 µM) to identify the cytotoxic threshold.
Incubation Time	Match the intended duration of your functional assays (e.g., 24, 48, 72 hours).
Controls	Untreated cells, vehicle control (solvent only).

Assessing Functional Effects: Lipid Droplet and Cholesterol Staining

Inhibition of cholesterol biosynthesis by 22-Azacholesterol can lead to the accumulation of neutral lipids and alterations in free cholesterol distribution. These changes can be visualized and quantified using specific staining methods.

A. Oil Red O Staining for Neutral Lipid Droplets

Oil Red O is a lysochrome diazo dye that stains neutral triglycerides and lipids, which accumulate in lipid droplets.

Protocol:

• Cell Culture and Treatment: Grow cells on glass coverslips in a multi-well plate and treat with a range of non-toxic concentrations of 22-Azacholesterol (determined from the viability assay) for the desired duration.

• Fixation: Gently wash the cells with Phosphate-Buffered Saline (PBS) and fix with 4% paraformaldehyde in PBS for 20-30 minutes at room temperature.

• Washing: Wash the cells twice with deionized water.

• Dehydration: Incubate the cells with 60% isopropanol for 5 minutes.

• Staining: Remove the isopropanol and add freshly prepared and filtered Oil Red O working solution to the cells for 15-20 minutes.

• Washing: Wash the cells thoroughly with deionized water to remove excess stain.

• Counterstaining (Optional): Stain the nuclei with hematoxylin for 1 minute and wash with water.

• Mounting and Imaging: Mount the coverslips on glass slides using an aqueous mounting medium and visualize under a bright-field microscope. Lipid droplets will appear as red-orange structures.

B. Filipin Staining for Unesterified Cholesterol

Filipin is a fluorescent polyene macrolide that binds specifically to unesterified (free) cholesterol in cell membranes.

Protocol:

• Cell Culture and Treatment: Culture and treat cells on glass coverslips as described for Oil Red O staining.

• Fixation: Wash cells with PBS and fix with 3-4% paraformaldehyde in PBS for 30-60 minutes at room temperature.[1]

• Quenching: Wash with PBS and quench the paraformaldehyde by incubating with 1.5 mg/mL glycine in PBS for 10 minutes.[3]

• Staining: Wash with PBS and stain with Filipin III working solution (e.g., 0.05 mg/mL in PBS with 10% Fetal Bovine Serum) for 2 hours at room temperature, protected from light.[1][3]

• Washing: Wash the cells three times with PBS.

• Mounting and Imaging: Mount the coverslips and image immediately using a fluorescence microscope with a UV filter (excitation ~340-380 nm, emission ~385-470 nm).[1][3] Note that Filipin fluorescence is prone to photobleaching.

Measuring Inhibition of Cholesterol Biosynthesis

A direct way to assess the efficacy of 22-Azacholesterol is to measure its impact on the rate of de novo cholesterol synthesis. This is often done by tracing the incorporation of a radiolabeled precursor, such as [14C]-acetate, into cholesterol.

Protocol Outline:

• Cell Plating and Pre-treatment: Plate cells and allow them to adhere. Pre-treat the cells with varying concentrations of 22-Azacholesterol for a defined period.

• Radiolabeling: Add [14C]-acetate to the culture medium and incubate for a specific duration (e.g., 2-4 hours) to allow for its incorporation into newly synthesized sterols.

• Lipid Extraction: Wash the cells and extract the total lipids using a suitable solvent mixture (e.g., chloroform:methanol).

• Separation of Sterols: Separate the different sterol fractions (including cholesterol and its precursors) using thin-layer chromatography (TLC).

• Quantification: Scrape the bands corresponding to cholesterol from the TLC plate and quantify the amount of radioactivity using a scintillation counter.

• Data Analysis: Compare the amount of [14C] incorporated into cholesterol in treated cells versus control cells to determine the percentage of inhibition.

Data Interpretation and Determining the Optimal Concentration Range

After performing the experiments outlined above, you will have a dataset to guide the selection of the optimal 22-Azacholesterol concentration.

• From the cell viability assay, you will have identified the maximum concentration that does not induce significant cytotoxicity. This will define the upper limit of your working concentration range.

• From the functional and mechanistic assays, you will have generated dose-response curves for the effects of interest (e.g., lipid droplet accumulation, cholesterol redistribution, or inhibition of cholesterol synthesis).

• The optimal concentration range will be the concentrations that produce a significant and reproducible effect in your functional assays without causing widespread cell death. This is often in the range of the EC50 (half-maximal effective concentration) for the desired biological effect.

Example Dose-Response Curve:

Caption: A typical sigmoidal dose-response curve for a biological effect.

Troubleshooting and Further Considerations

• Poor Solubility: If you observe precipitation of 22-Azacholesterol upon dilution in the culture medium, try preparing a more dilute stock solution or using a different solvent. Gentle warming and vortexing can also help.

• High Background Staining: In staining experiments, ensure thorough washing steps to remove excess dye. For Oil Red O, filtering the working solution immediately before use is critical.

• No Observed Effect: If you do not observe an effect at non-toxic concentrations, consider increasing the incubation time, using a more sensitive cell line, or verifying the activity of your 22-Azacholesterol stock.

• Off-Target Effects: At very high concentrations, 22-Azacholesterol may have off-target effects. It is crucial to work within a concentration range that specifically modulates cholesterol biosynthesis.

Conclusion

Determining the optimal concentration of 22-Azacholesterol is a critical step for obtaining reliable and meaningful data in in vitro studies. By following a systematic approach that includes assessing cytotoxicity, generating dose-response curves for functional effects, and validating the mechanism of action, researchers can confidently select a concentration range that is both effective and non-toxic. The protocols and guidelines provided in this application note offer a robust framework for achieving this, ultimately enabling a deeper understanding of the roles of cholesterol metabolism in health and disease.

References

• El Masry, S. E., Fee, J. A., El Masry, A. H., & Counsell, R. E. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology, 26(12), 1109–1116. [Link]

• National Center for Biotechnology Information. (n.d.). Biochemistry, Cholesterol. StatPearls. [Link]

• Ko, A. (2016, May 30). What is the effective protocol for oil red staining for adipogeneic differentiated cells. ResearchGate. [Link]

• Martín, J., Marcos Dauder, R., & Hernández, A. (2025, March 14). Research Protocol for Filipin III Staining of Intracellular Cholesterol in HUVEC Cells. Zenodo. [Link]

• IHC World. (n.d.). Oil Red O Staining Protocol (Ellis). [Link]

• Gao, J., et al. (2008). Identification of Upregulators of Human ATP-Binding Cassette Transporter A1 via High-Throughput Screening of a Synthetic and Natural Compound Library. Journal of Biomolecular Screening, 13(7), 647-655. [Link]

• Herfindal, L. (2017, October 16). A safe concentration of DMSO for CaCo-2 cells? ResearchGate. [Link]

• Kiss, R. (2016, January 25). What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]

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Application Notes and Protocols for Inducing Desmosterol Accumulation in Cellular Models

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Modulating the Final Step of Cholesterol Biosynthesis

Cholesterol, a lipid essential for mammalian cell structure and function, is synthesized through a complex, multi-step pathway. The final step of the Bloch pathway of cholesterol biosynthesis is the conversion of desmosterol to cholesterol, a reaction catalyzed by the enzyme 24-dehydrocholesterol reductase (DHCR24).[1][2] Interest in pharmacologically inhibiting DHCR24 has grown, as the accumulation of its substrate, desmosterol, has been shown to have significant biological effects, including the activation of Liver X Receptors (LXRs) and modulation of inflammatory responses.[3][4]

While the topic of interest was the use of 22-azacholesterol for this purpose, a review of the scientific literature indicates that 22-azacholesterol is primarily characterized as an inhibitor of the cholesterol side-chain cleavage enzyme (P450scc), which is involved in the initial steps of steroidogenesis, rather than DHCR24.[5][6] To ensure scientific accuracy and provide a reliable protocol, this guide will focus on a well-characterized DHCR24 inhibitor, SH-42, to induce desmosterol accumulation in cell culture. A brief discussion on the established activity of 22-azacholesterol is also included for clarity.

This guide provides a comprehensive overview of the principles and a detailed protocol for using a DHCR24 inhibitor to induce desmosterol accumulation, along with methods for its quantification.

The Target: 24-Dehydrocholesterol Reductase (DHCR24)

DHCR24 is an integral membrane protein located in the endoplasmic reticulum. It catalyzes the NADPH-dependent reduction of the C24-C25 double bond in the side chain of desmosterol to form cholesterol.[1][7] Inhibition of DHCR24 leads to a decrease in cellular cholesterol levels and a corresponding increase in desmosterol.[8]

Signaling Pathway of DHCR24 Inhibition and Desmosterol Accumulation

Caption: Inhibition of DHCR24 by SH-42 blocks the conversion of desmosterol to cholesterol.

Experimental Protocols

Part 1: Inducing Desmosterol Accumulation in Cell Culture

This protocol provides a general framework for treating a mammalian cell line with the DHCR24 inhibitor SH-42. Optimization of concentrations and incubation times for your specific cell line is crucial.

Materials:

• Mammalian cell line of interest (e.g., HeLa, HepG2, RAW 264.7)

• Complete cell culture medium

• Fetal Bovine Serum (FBS) or Lipoprotein-Deficient Serum (LPDS)

• DHCR24 Inhibitor: SH-42 (or other validated DHCR24 inhibitor)

• Solvent for inhibitor (e.g., DMSO, ethanol)

• Phosphate-Buffered Saline (PBS)

• Cell scraper or trypsin

Protocol:

• Cell Seeding:

  • Seed cells in appropriate culture vessels (e.g., 6-well plates or 100 mm dishes) at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere and grow overnight in complete medium.

• Preparation of Inhibitor Stock Solution:

  • Prepare a 10 mM stock solution of SH-42 in sterile DMSO or ethanol.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Treatment with DHCR24 Inhibitor:

  • The day after seeding, replace the complete medium with fresh medium containing the desired concentration of SH-42. For initial experiments, a dose-response curve is recommended (e.g., 10 nM, 50 nM, 100 nM, 500 nM, 1 µM).

  • A vehicle control (medium with the same concentration of DMSO or ethanol used for the highest inhibitor concentration) must be included.

  • For studies focusing on endogenous sterol synthesis, it is advisable to use medium supplemented with LPDS instead of FBS to minimize the influence of exogenous cholesterol.

• Incubation:

  • Incubate the cells for a predetermined period. A time-course experiment (e.g., 24, 48, 72 hours) is recommended to determine the optimal duration for desmosterol accumulation.

• Cell Harvesting:

  • After incubation, aspirate the medium.

  • Wash the cells twice with ice-cold PBS.

  • For lipid analysis, cells can be scraped into a solvent suitable for lipid extraction (e.g., a mixture of chloroform and methanol) or harvested using trypsin, followed by washing with PBS.

  • Cell pellets can be stored at -80°C until lipid extraction.

Part 2: Quantification of Desmosterol and Cholesterol by GC-MS

This protocol outlines the general steps for the analysis of cellular sterols using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Cell pellets

• Internal standards (e.g., epicoprostanol or deuterated cholesterol and desmosterol)

• Chloroform/methanol mixture (2:1, v/v)

• 0.9% NaCl solution

• Saponification reagent (e.g., 1 M KOH in 90% ethanol)

• Hexane

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• GC-MS system with a suitable capillary column (e.g., HP-5ms)

Protocol:

• Lipid Extraction (Folch Method):

  • To the cell pellet, add a known amount of internal standard.

  • Add 3 mL of chloroform/methanol (2:1).

  • Vortex thoroughly and incubate at room temperature for 30 minutes with occasional vortexing.

  • Add 0.6 mL of 0.9% NaCl solution and vortex to induce phase separation.

  • Centrifuge at low speed to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

• Saponification:

  • Dry the extracted lipids under a stream of nitrogen.

  • Add 1 mL of saponification reagent and incubate at 60°C for 1 hour to hydrolyze sterol esters.

• Extraction of Non-saponifiable Lipids:

  • After cooling, add 1 mL of water and 2 mL of hexane.

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the free sterols. Repeat the hexane extraction twice.

  • Pool the hexane extracts and dry under a stream of nitrogen.

• Derivatization:

  • To the dried sterol extract, add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

  • Incubate at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers of the sterols.

  • Evaporate the derivatization reagents under nitrogen and reconstitute the sample in a small volume of hexane.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • Use a temperature program that allows for the separation of desmosterol-TMS and cholesterol-TMS.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for sensitive and specific detection of the characteristic ions for desmosterol-TMS and cholesterol-TMS.

Data Analysis:

• Identify and integrate the peaks corresponding to desmosterol-TMS and cholesterol-TMS based on their retention times and mass spectra.

• Quantify the amounts of desmosterol and cholesterol by comparing their peak areas to that of the internal standard.

• Normalize the sterol content to the amount of protein or number of cells.

Data Presentation

Table 1: Recommended Starting Concentrations of DHCR24 Inhibitors for In Vitro Studies

Compound	Cell Type	Recommended Starting Concentration Range	Reference
SH-42	Murine Macrophages	10 nM - 1 µM	[8]
20,25-Diazacholesterol	HeLa, Human Fibroblasts	10 nM	[7]
Triparanol	Macrophages	1 µM - 10 µM

Mandatory Visualizations

Experimental Workflow for Desmosterol Accumulation and Analysis

Caption: Workflow for inducing and quantifying desmosterol accumulation in cultured cells.

Scientific Integrity and Logic

Causality Behind Experimental Choices:

• Use of Lipoprotein-Deficient Serum (LPDS): To accurately study the effects of DHCR24 inhibition on endogenous cholesterol synthesis, it is crucial to minimize the uptake of exogenous cholesterol from the culture medium. FBS contains lipoproteins that are a rich source of cholesterol. Using LPDS ensures that the observed changes in sterol composition are primarily due to de novo synthesis and the action of the inhibitor.

• Dose-Response and Time-Course Experiments: The optimal concentration of a pharmacological inhibitor and the time required to observe a significant biological effect can vary widely between different cell types. Therefore, performing dose-response and time-course experiments is essential for determining the specific experimental conditions that yield robust and reproducible results for your cell line of interest.

• Saponification Step: Sterols in cells exist in both free and esterified forms. To quantify the total amount of desmosterol and cholesterol, it is necessary to hydrolyze the sterol esters to their free forms. The saponification step, using a strong base like KOH, achieves this hydrolysis.

Self-Validating System:

• Internal Standards: The inclusion of internal standards in the GC-MS analysis is critical for accurate quantification. Internal standards are structurally similar compounds added at a known concentration to both samples and calibration standards. They help to correct for variations in extraction efficiency, derivatization yield, and instrument response, thereby ensuring the reliability of the quantitative data.

• Vehicle Controls: The use of vehicle controls (e.g., DMSO or ethanol) is mandatory to distinguish the effects of the inhibitor from any potential effects of the solvent.

• Confirmation of DHCR24 Inhibition: The most direct way to confirm the on-target effect of the inhibitor is to observe a dose-dependent increase in the desmosterol-to-cholesterol ratio.

A Note on 22-Azacholesterol

As mentioned in the introduction, the available scientific literature from the 1970s indicates that 22-azacholesterol's primary mechanism of action is the inhibition of the cholesterol side-chain cleavage enzyme (P450scc, also known as CYP11A1).[5][6] This enzyme catalyzes the conversion of cholesterol to pregnenolone, the first committed step in the synthesis of all steroid hormones. Therefore, 22-azacholesterol would be a tool to study steroidogenesis rather than the terminal step of cholesterol biosynthesis. Researchers interested in studying the effects of inhibiting cholesterol side-chain cleavage should refer to the specific literature on this topic.

References

• El Masry, S. E., Fee, J. A., El Masry, A. H., & Counsell, R. E. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology, 26(12), 1109-1116. [Link]

• Counsell, R. E., Lu, M. C., El Masry, S., & Weinhold, P. A. (1971). Inhibition of cholesterol side-chain cleavage by azacholesterols. Biochemical Pharmacology, 20(10), 2912-2915. [Link]

• Jansen, M., et al. (2011). Inhibition of DHCR24 results in the replacement of cholesterol by desmosterol without gross alterations in major phospholipids in HeLa cells. Journal of Lipid Research, 52(6), 1154-1163. [Link]

• van der Tuin, S. J. L., et al. (2023). Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation. EMBO Molecular Medicine, 15(8), e16845. [Link]

• Bai, Q., et al. (2021). Virtual Screening of Novel 24-Dehydroxysterol Reductase (DHCR24) Inhibitors and the Biological Evaluation of Irbesartan in Cholesterol-Lowering Effect. Molecules, 26(16), 4984. [Link]

• García-Lareu, B., et al. (2005). Inhibition of cholesterol biosynthesis by Delta22-unsaturated phytosterols via competitive inhibition of sterol Delta24-reductase in mammalian cells. Biochemical Journal, 392(Pt 3), 677–684. [Link]

• Rady, I. (n.d.). Cholesterol Side Chain Cleavage Enzyme (p450scc). Mawdoo3. [Link]

• Atkin, I., et al. (1991). Inhibition of Cholesterol Side-Chain Cleavage. Part 5. Synthesis of 22-(p-chlorophenyl) Cholesterol Analogues. Drug Design and Delivery, 7(4), 259-268. [Link]

• van der Tuin, S. J. L., et al. (2023). Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation. National Institutes of Health. [Link]

• Heverin, M., et al. (2004). Alzheimer's disease: brain desmosterol levels. Journal of Lipid Research, 45(1), 181-185. [Link]

• Rodríguez-Acebes, S., et al. (2008). Dose-dependent dual effects of cholesterol and desmosterol on J774 macrophage proliferation. Biochemical and Biophysical Research Communications, 377(2), 484-488. [Link]

• Kajiwara, K., et al. (2014). Effect of sterol composition on the activity of the yeast G-protein-coupled receptor Ste2. Journal of Bioscience and Bioengineering, 118(4), 405-410. [Link]

• Björkhem, I., et al. (2019). Oxysterols and Their Cellular Effectors. International Journal of Molecular Sciences, 20(15), 3765. [Link]

• Johnston, J. J. (2003). Desmosterol: a biomarker for the efficient development of 20,25-diazacholesterol as a contraceptive for pest wildlife. Journal of Agricultural and Food Chemistry, 51(1), 219-223. [Link]

• Griffiths, W. J., & Wang, Y. (2019). Cholesterol metabolism: from lipidomics to immunology. ScienceOpen. [Link]

• Mondal, M., et al. (2012). Perturbations of membrane structure by cholesterol and cholesterol derivatives are determined by sterol orientation. Biophysical Journal, 102(3), 517-526. [Link]

• Sharpe, L. J., et al. (2021). Cholesterol synthesis enzyme SC4MOL is fine-tuned by sterols and targeted for degradation by the E3 ligase MARCHF6. eScholarship.org. [Link]

• Lin, C. Y., et al. (2012). The Effects of Sterol Structure upon Sterol Esterification. Journal of Obesity & Weight Loss Therapy, 2(5), 143. [Link]

• Cybulski, J. D., et al. (2023). Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers. STAR Protocols, 4(3), 102486. [Link]

• Jansen, M., et al. (2009). What dictates the accumulation of desmosterol in the developing brain? Journal of Lipid Research, 50(5), 865-873. [Link]

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Application Notes and Protocols: 22-Azacholesterol in Niemann-Pick Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling Cholesterol Trafficking in Niemann-Pick Disease

Niemann-Pick disease type C (NPC) is a rare, autosomal recessive neurodegenerative disorder characterized by the debilitating accumulation of unesterified cholesterol and other lipids within the late endosomes and lysosomes.[1][2] This catastrophic traffic jam in cellular lipid transport is primarily caused by mutations in the NPC1 or NPC2 genes, which encode for proteins essential for the egress of cholesterol from these organelles.[3][4] The resulting lysosomal storage defect triggers a cascade of cellular dysfunctions, including neurodegeneration, hepatosplenomegaly, and progressive neurological decline, ultimately leading to a fatal outcome.[1][4]

Understanding the intricate mechanisms of cholesterol homeostasis is paramount to developing therapeutic interventions for NPC. Researchers employ various tools to probe the complex pathways of cholesterol synthesis, transport, and esterification. One such tool is 22-Azacholesterol, a potent inhibitor of cholesterol biosynthesis. This document provides a detailed guide for the application of 22-Azacholesterol in NPC research, complete with technical insights and step-by-step protocols.

Mechanism of Action: 22-Azacholesterol as a Modulator of Cholesterol Homeostasis

22-Azacholesterol exerts its effects by targeting a critical enzyme in the cholesterol biosynthesis pathway, 24-dehydrocholesterol reductase (DHCR24).[5] DHCR24 catalyzes the final step in the Bloch pathway of cholesterol synthesis, the reduction of desmosterol to cholesterol.[6] By inhibiting DHCR24, 22-Azacholesterol effectively blocks the endogenous production of cholesterol, leading to an accumulation of the precursor, desmosterol.[7]

This targeted inhibition allows researchers to investigate the cellular responses to decreased de novo cholesterol synthesis and the subsequent alterations in intracellular cholesterol trafficking and storage. In the context of NPC research, this provides a valuable model to study how cells with an existing cholesterol egress defect handle a reduction in newly synthesized cholesterol.

}

Mechanism of 22-Azacholesterol Action in the Context of NPC.

Application Notes: Experimental Design Considerations

The use of 22-Azacholesterol in NPC research allows for the investigation of several key questions:

• Impact on Lysosomal Cholesterol Accumulation: Does inhibiting de novo cholesterol synthesis alter the extent of cholesterol storage in NPC1 or NPC2 mutant cells?

• Alterations in Cholesterol Esterification: How does a reduction in newly synthesized cholesterol affect the esterification of cholesterol, a process that is already impaired in NPC cells?

• Induction of Cellular Stress Pathways: Does the accumulation of desmosterol and the reduction of cholesterol trigger specific cellular stress or signaling pathways in the context of NPC?

When designing experiments with 22-Azacholesterol, it is crucial to include appropriate controls to ensure the validity of the results.

Control Type	Description	Rationale
Vehicle Control	Cells treated with the same solvent (e.g., DMSO) used to dissolve 22-Azacholesterol.	Ensures that any observed effects are due to the compound itself and not the solvent.
Untreated Control	Cells cultured under normal conditions without any treatment.	Provides a baseline for normal cellular function and cholesterol metabolism.
NPC1/NPC2 Mutant Cells	The primary experimental model for studying the effects of 22-Azacholesterol in the context of the disease.	Allows for the direct investigation of the compound's impact on the NPC phenotype.
Wild-Type Cells	Healthy control cells without NPC mutations.	Helps to distinguish between the general effects of cholesterol synthesis inhibition and those specific to the NPC cellular environment.

Typical Treatment Parameters for 22-Azacholesterol:

Parameter	Typical Range	Considerations
Concentration	1 µM - 10 µM	The optimal concentration should be determined empirically for each cell line through a dose-response experiment. Higher concentrations may lead to cytotoxicity.
Incubation Time	24 - 72 hours	The duration of treatment will depend on the specific endpoint being measured. Shorter times may be sufficient for signaling studies, while longer incubations are often necessary to observe changes in lipid accumulation.

Experimental Protocols

Protocol 1: Treatment of NPC1 Mutant Fibroblasts with 22-Azacholesterol

This protocol outlines the general procedure for treating cultured human fibroblasts with 22-Azacholesterol to investigate its effects on cellular cholesterol homeostasis.

Materials:

• Human fibroblasts (Wild-type and NPC1 mutant)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 22-Azacholesterol (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Cell Seeding: Plate wild-type and NPC1 mutant fibroblasts at a desired density in culture plates or flasks and allow them to adhere and grow for 24 hours.

• Preparation of Treatment Medium: Prepare fresh culture medium containing the desired final concentration of 22-Azacholesterol. A vehicle control medium containing an equivalent amount of DMSO should also be prepared.

• Treatment: Remove the existing culture medium from the cells and replace it with the prepared treatment or vehicle control medium.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Downstream Analysis: Following incubation, the cells can be harvested for various downstream analyses, such as filipin staining (Protocol 2) or cholesterol esterification assay (Protocol 3).

}

Experimental Workflow for 22-Azacholesterol Treatment.

Protocol 2: Filipin Staining for Unesterified Cholesterol

Filipin, a fluorescent polyene antibiotic, binds specifically to unesterified cholesterol, allowing for its visualization and semi-quantification in cultured cells. This is a hallmark technique for assessing the NPC phenotype.

Materials:

• Treated and control cells on coverslips or in imaging-compatible plates

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 1.5 mg/mL Glycine in PBS

• Filipin staining solution (0.05 mg/mL filipin in PBS with 10% FBS)

• Mounting medium

• Fluorescence microscope with a UV filter set (Excitation: ~340-380 nm, Emission: ~385-470 nm)

Procedure:

• Fixation: Gently wash the cells with PBS and then fix with 4% PFA for 30-60 minutes at room temperature.

• Quenching: Wash the cells three times with PBS and then incubate with 1.5 mg/mL glycine in PBS for 10 minutes to quench any unreacted PFA.

• Staining: Wash the cells again with PBS and then incubate with the filipin staining solution for 2 hours at room temperature, protected from light.

• Washing: Wash the cells three times with PBS to remove excess filipin.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells immediately using a fluorescence microscope, as filipin fluorescence is prone to photobleaching.

Protocol 3: Cholesterol Esterification Assay using [¹⁴C]Oleate

This assay measures the activity of Acyl-CoA:cholesterol acyltransferase (ACAT), the enzyme responsible for esterifying cholesterol in the endoplasmic reticulum. NPC cells exhibit a characteristic defect in LDL-stimulated cholesterol esterification.[8][9]

Materials:

• Treated and control cells in culture plates

• Culture medium with lipoprotein-deficient serum (LPDS)

• Low-density lipoprotein (LDL)

• [¹⁴C]Oleate complexed to bovine serum albumin (BSA)

• Hexane/Isopropanol (3:2, v/v)

• Thin-layer chromatography (TLC) plates

• TLC developing solvent (e.g., hexane:diethyl ether:acetic acid, 80:20:1, v/v/v)

• Scintillation counter and scintillation fluid

Procedure:

• Lipoprotein Deprivation: Culture the cells in medium containing LPDS for 24-48 hours to upregulate LDL receptors.

• LDL Stimulation: Add LDL to the medium to provide a source of cholesterol and incubate for a specified time (e.g., 5 hours).

• Radiolabeling: Add [¹⁴C]oleate-BSA complex to the medium and incubate for 2-4 hours to allow for the incorporation of the radiolabel into cholesteryl esters.

• Lipid Extraction: Wash the cells with PBS and then extract the cellular lipids using a hexane/isopropanol mixture.

• Thin-Layer Chromatography (TLC): Spot the lipid extracts onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate cholesteryl esters from other lipids.

• Quantification: Visualize the lipid spots (e.g., using iodine vapor) and scrape the areas corresponding to cholesteryl esters into scintillation vials. Add scintillation fluid and quantify the radioactivity using a scintillation counter.

Data Interpretation and Expected Outcomes

• Filipin Staining: In untreated NPC1 mutant cells, a bright, punctate perinuclear fluorescence is expected, indicating the accumulation of unesterified cholesterol in late endosomes/lysosomes. Treatment with 22-Azacholesterol may or may not significantly alter this accumulation, depending on the relative contributions of endogenous synthesis versus lipoprotein uptake to the stored cholesterol pool in the specific cell line and culture conditions.

• Cholesterol Esterification: Untreated NPC1 mutant cells will show a blunted or absent increase in [¹⁴C]oleate incorporation into cholesteryl esters upon LDL stimulation compared to wild-type cells. The effect of 22-Azacholesterol on this already impaired process will provide insights into the interplay between de novo synthesis and the trafficking of exogenous cholesterol for esterification.

• Biochemical Analysis: Gas chromatography-mass spectrometry (GC-MS) analysis of cellular sterols is expected to show a decrease in cholesterol levels and a corresponding increase in desmosterol levels in cells treated with 22-Azacholesterol.[10]

Conclusion

22-Azacholesterol is a valuable pharmacological tool for dissecting the complex interplay of cholesterol biosynthesis and trafficking in the context of Niemann-Pick disease research. By specifically inhibiting DHCR24, researchers can modulate the pool of newly synthesized cholesterol and observe the downstream consequences on the pathological hallmarks of NPC. The protocols and application notes provided herein offer a framework for the effective use of 22-Azacholesterol to advance our understanding of this devastating disease and to explore potential therapeutic avenues.

References

• Carstea, E. D., Morris, J. A., Coleman, K. G., Loftus, S. K., Zhang, D., Cummings, C., ... & Tagle, D. A. (1997). Niemann-Pick C1 disease gene: homology to mediators of cholesterol homeostasis. Science, 277(5323), 228-231.
• Lieber, C. S. (2003). Niemann-Pick disease type C.
• Loftus, S. K., Morris, J. A., Carstea, E. D., Gu, J. Z., Cummings, C., Brown, A., ... & Tagle, D. A. (1997). Murine model of Niemann-Pick C disease: mutation in a cholesterol homeostasis gene. Science, 277(5323), 232-235.
• Liscum, L., & Faust, J. R. (1987). Low density lipoprotein (LDL)-mediated suppression of cholesterol synthesis and expression of LDL receptors is defective in Niemann-Pick type C fibroblasts. Journal of Biological Chemistry, 262(35), 17002-17008.
• Vanier, M. T. (2010). Niemann-Pick disease type C. Orphanet journal of rare diseases, 5(1), 1-18.
• Pentchev, P. G., Comly, M. E., Kruth, H. S., Vanier, M. T., Wenger, D. A., Patel, S., & Brady, R. O. (1985). A defect in cholesterol esterification in Niemann-Pick disease type C patients. Proceedings of the National Academy of Sciences, 82(23), 8247-8251.
• Sleat, D. E., Wiseman, J. A., El-Banna, M., Price, S. M., Verot, L., Vanier, M. T., & Lobel, P. (2004). Genetic evidence for a single pathway of lysosomal storage in Niemann-Pick C disease. Proceedings of the National Academy of Sciences, 101(16), 5886-5891.
• Brown, M. S., & Goldstein, J. L. (1976). Receptor-mediated control of cholesterol metabolism. Science, 191(4223), 150-154.
• Liscum, L., Ruggiero, R. M., & Faust, J. R. (1989). The intracellular transport of low density lipoprotein-derived cholesterol is defective in Niemann-Pick type C fibroblasts. Journal of cell biology, 108(5), 1625-1636.
• Metherall, J. E., Goldstein, J. L., Luskey, K. L., & Brown, M. S. (1989). Loss of transcriptional repression of three sterol-regulated genes in mutant hamster cells. Journal of Biological Chemistry, 264(26), 15634-15641.
• Cenedella, R. J. (2009). Cholesterol synthesis inhibitor U18666A and the role of sterol metabolism and trafficking in numerous pathophysiological processes. Journal of lipid research, 50(8), 1447-1457.
• Rosenbaum, A. I., & Maxfield, F. R. (2011). Niemann-Pick type C disease: a special bond between cholesterol, sphingolipids, and membranes. The Journal of biological chemistry, 286(38), 32881-32888.
• Vance, J. E. (2006). Lipid imbalance in the neurological disorder, Niemann-Pick C disease. FEBS letters, 580(23), 5518-5524.
• Peake, K. B., & Vance, J. E. (2010). Normalization of cholesterol homeostasis in the brain of Niemann-Pick C1 mice by a liver-X receptor agonist. Journal of Biological Chemistry, 285(39), 29751-29760.
• Frolov, A., Sturley, S. L., & Pipalia, N. H. (2003). Phenotypic correction of Niemann-Pick C cells by overexpression of N-acetylglucosamine-1-phosphotransferase. Journal of Biological Chemistry, 278(49), 48877-48882.
• Abi-Mosleh, L., Infante, R. E., Radhakrishnan, A., Goldstein, J. L., & Brown, M. S. (2009). Cyclodextrin overcomes deficient lysosome-to-endoplasmic reticulum transport of cholesterol in Niemann-Pick type C cells. Proceedings of the National Academy of Sciences, 106(46), 19316-19321.
• Liu, B., Turley, S. D., Burns, D. K., Miller, A. M., Repa, J. J., & Dietschy, J. M. (2009). Reversal of defective lysosomal transport in Niemann-Pick C1 disease ameliorates neurological dysfunction.
• Lu, F., Liang, Q., Abi-Mosleh, L., Das, A., De Brabander, J. K., Goldstein, J. L., & Brown, M. S. (2015). Identification of a small molecule that stimulates the removal of cholesterol from lysosomes in Niemann-Pick C1-deficient cells. Journal of Biological Chemistry, 290(4), 2127-2136.
• Pipalia, N. H., Hao, M., & Maxfield, F. R. (2007). A high-throughput screening-compatible fluorescent assay for correction of the cholesterol storage defect in Niemann-Pick C cells. Journal of lipid research, 48(1), 233-246.
• Hulten, K., & Schwend, T. (2010). Inhibition of DHCR24 results in the replacement of cholesterol by desmosterol without gross alterations in major phospholipids in HeLa cells. Lipids, 45(1), 17-27.
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Application Notes and Protocols: Utilizing 22-Azacholesterol for the Elucidation of Cholesterol Transport Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesterol homeostasis is a cornerstone of cellular function, and its dysregulation is implicated in a host of pathologies, from cardiovascular disease to neurodegenerative disorders. Understanding the intricate pathways of cholesterol transport is therefore of paramount importance. This guide provides a comprehensive overview and detailed protocols for utilizing 22-Azacholesterol, a potent modulator of cholesterol metabolism, to investigate these pathways. By inhibiting a key enzyme in the terminal stage of cholesterol biosynthesis, 22-Azacholesterol induces the accumulation of the precursor desmosterol, a bioactive sterol that serves as a powerful tool to probe the cellular response to altered sterol composition. This document will guide researchers through the rationale, application, and detailed methodologies for using 22-Azacholesterol to dissect cholesterol transport, signaling, and storage.

Introduction: Targeting the Final Step of Cholesterol Biosynthesis

Cholesterol, a vital component of mammalian cell membranes and a precursor for steroid hormones and bile acids, is synthesized through a complex multi-enzyme pathway. The final step of this pathway, the conversion of desmosterol to cholesterol, is catalyzed by the enzyme 3β-hydroxysterol Δ24-reductase (DHCR24).[1] The strategic inhibition of DHCR24 presents a unique opportunity to study the cellular mechanisms that sense and respond to alterations in sterol composition.

Azasterols are a class of nitrogen-containing sterol analogs that have proven invaluable in the study of cholesterol metabolism. 22-Azacholesterol, a member of this class, has been shown to inhibit cholesterol side-chain cleavage, an early step in steroidogenesis.[2] While direct evidence for its potent inhibition of DHCR24 is less abundant than for its counterparts like 23-Azacholesterol, its structural similarity and classification as an azasteroid strongly suggest a similar mechanism of action at the later stages of cholesterol biosynthesis. By inhibiting DHCR24, 22-Azacholesterol leads to the accumulation of desmosterol, a sterol that differs from cholesterol only by the presence of a double bond in its side chain.[3][4] This accumulation triggers a cascade of cellular events that can be harnessed to study cholesterol transport and signaling.

Mechanism of Action: Induction of Desmosterol Accumulation

The primary utility of 22-Azacholesterol in studying cholesterol transport lies in its ability to induce the accumulation of desmosterol. Desmosterol is not merely an inert precursor; it is a signaling molecule in its own right, most notably as an endogenous agonist for Liver X Receptors (LXRs).[5][6] LXRs are nuclear receptors that play a pivotal role in regulating the transcription of genes involved in cholesterol efflux, transport, and fatty acid metabolism.[7]

The inhibition of DHCR24 by azasterols like 22-Azacholesterol effectively reroutes the sterol landscape of the cell, providing a controlled system to study the consequences of altered sterol balance.

Caption: Inhibition of DHCR24 by 22-Azacholesterol.

Downstream Applications: Unraveling Cholesterol Homeostasis

The accumulation of desmosterol following treatment with 22-Azacholesterol provides a powerful experimental system to investigate several key aspects of cholesterol biology:

• Liver X Receptor (LXR) Activation: Desmosterol is a potent endogenous LXR agonist.[6] Its accumulation leads to the transcriptional activation of LXR target genes, such as ABCA1 and ABCG1, which are crucial for reverse cholesterol transport.[7] This allows for the study of LXR-dependent signaling pathways in a physiologically relevant context.

• Reverse Cholesterol Transport: By upregulating the expression of ABC transporters, the desmosterol-induced activation of LXR can be used to study the mechanisms of cholesterol efflux from cells to HDL acceptors.[8][9]

• Lipid Droplet Formation: The altered sterol composition can impact the esterification of sterols and their storage in lipid droplets.[10] The accumulation of desmosterol and its subsequent esterification can be visualized and quantified to study the dynamics of neutral lipid storage.

• Modeling Genetic Disorders: The biochemical phenotype induced by 22-Azacholesterol can mimic certain aspects of genetic disorders of cholesterol metabolism. For example, Niemann-Pick Type C (NPC) disease is characterized by the accumulation of unesterified cholesterol in late endosomes/lysosomes.[11][12] While the primary defect in NPC is in cholesterol egress from lysosomes, the use of inhibitors of cholesterol biosynthesis can help to dissect the complex interplay between de novo synthesis and intracellular trafficking.

Experimental Protocols

The following protocols provide a framework for using 22-Azacholesterol to study cholesterol transport pathways. It is crucial to optimize concentrations and incubation times for each specific cell type and experimental question.

Protocol 1: Induction and Quantification of Desmosterol Accumulation in Cultured Cells

Objective: To treat cultured cells with 22-Azacholesterol to inhibit DHCR24 and quantify the resulting accumulation of desmosterol.

Materials:

• Cell line of interest (e.g., human fibroblasts, macrophages, hepatocytes)

• Complete cell culture medium

• 22-Azacholesterol (stock solution in ethanol or DMSO)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform:methanol 2:1 v/v)

• Internal standard for sterol analysis (e.g., epicoprostanol)

• Gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC) system for sterol analysis

Procedure:

• Cell Seeding: Plate cells at a desired density in multi-well plates or culture dishes and allow them to adhere and reach the desired confluency.

• Treatment: Prepare a working solution of 22-Azacholesterol in complete culture medium. A typical starting concentration range is 1-10 µM, but a dose-response curve is recommended to determine the optimal concentration for your cell line.[13]

• Incubation: Replace the culture medium with the 22-Azacholesterol-containing medium. Incubate the cells for a desired period (e.g., 24-72 hours).

• Cell Harvesting and Lipid Extraction: a. Wash the cells twice with ice-cold PBS. b. Scrape the cells in PBS and pellet by centrifugation. c. Perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure.[14]

• Sterol Analysis: a. Dry the lipid extract under a stream of nitrogen. b. Derivatize the sterols (e.g., silylation) for GC-MS analysis. c. Analyze the samples by GC-MS or HPLC to separate and quantify cholesterol and desmosterol.[4]

Expected Outcome: A dose- and time-dependent decrease in the cholesterol-to-desmosterol ratio, indicating inhibition of DHCR24.

Protocol 2: Analysis of LXR Target Gene Expression

Objective: To assess the activation of LXR signaling in response to desmosterol accumulation induced by 22-Azacholesterol.

Materials:

• Cells treated with 22-Azacholesterol as described in Protocol 1

• RNA extraction kit

• cDNA synthesis kit

• Quantitative real-time PCR (qPCR) reagents and instrument

• Primers for LXR target genes (e.g., ABCA1, ABCG1, SREBF1) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• Cell Treatment: Treat cells with 22-Azacholesterol as described in Protocol 1. Include a vehicle control (e.g., ethanol or DMSO).

• RNA Extraction: Isolate total RNA from the treated cells using a commercial RNA extraction kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA using a cDNA synthesis kit.

• qPCR: Perform qPCR using primers for your genes of interest.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Expected Outcome: Increased mRNA expression of LXR target genes in cells treated with 22-Azacholesterol.

Protocol 3: Visualization and Quantification of Lipid Droplets

Objective: To visualize and quantify changes in lipid droplet formation in response to 22-Azacholesterol treatment.

Materials:

• Cells grown on glass coverslips

• 22-Azacholesterol

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Nile Red or BODIPY 493/503 staining solution for neutral lipids

• Mounting medium with DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on glass coverslips in a multi-well plate and treat with 22-Azacholesterol as described in Protocol 1.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15-20 minutes at room temperature.

• Staining: a. Wash the fixed cells with PBS. b. Incubate with Nile Red (e.g., 1 µg/mL in PBS) or BODIPY 493/503 for 10-15 minutes at room temperature, protected from light.[15]

• Mounting and Imaging: a. Wash the cells with PBS. b. Mount the coverslips onto microscope slides using mounting medium with DAPI. c. Visualize the cells using a fluorescence microscope. Lipid droplets will appear as fluorescent puncta.

• Quantification (Optional): a. Acquire images from multiple random fields of view. b. Use image analysis software (e.g., ImageJ/Fiji) to quantify the number, size, and intensity of lipid droplets per cell.[16]

Expected Outcome: An increase in the number and/or size of lipid droplets in cells treated with 22-Azacholesterol, reflecting the esterification and storage of accumulated desmosterol.[10]

Data Presentation: Quantitative Insights

Compound	Target	IC50 / Ki	Cell-based Concentration	Reference
Triparanol	DHCR24	~20 nM (in vitro)	1-10 µM	[1]
SH42	DHCR24	Not specified	0.5 mg/kg (in vivo)	[17][18]
Stigmasterol	DHCR24	Ki = 41.1 µM	Not specified	[19]
23-Azacholesterol	DHCR24 (inferred)	Not specified	1-10 µM	[20][21]

Visualization of Workflows and Pathways

Caption: Experimental workflow for studying 22-Azacholesterol effects.

Caption: Downstream signaling effects of DHCR24 inhibition.

Conclusion

22-Azacholesterol, as an inhibitor of the terminal step of cholesterol biosynthesis, is a valuable pharmacological tool for researchers investigating the complex network of cholesterol transport and homeostasis. By inducing the accumulation of the LXR agonist desmosterol, it provides a robust system to study the regulation of cholesterol efflux, the dynamics of lipid storage, and the cellular responses to altered sterol composition. The protocols and conceptual framework provided in this guide offer a solid foundation for the application of 22-Azacholesterol in dissecting the molecular mechanisms that govern cellular cholesterol metabolism.

References

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• Liscum, L., & Faust, J. R. (2010). Cholesterol in Niemann–Pick Type C disease. In Cholesterol Binding and Cholesterol Transport Proteins (pp. 227–242). Springer. [Link]

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• Ziegler, C., et al. (2019). Inhibition of Δ24-dehydrocholesterol reductase activates pro-resolving lipid mediator biosynthesis and inflammation resolution. Proceedings of the National Academy of Sciences, 116(41), 20623–20634. [Link]

• Wu, D., & Cederbaum, A. I. (2009). Lipid Droplet Accumulation and Impaired Fat Efflux in Polarized Hepatic Cells: Consequences of Ethanol Metabolism. Alcoholism, Clinical and Experimental Research, 33(7), 1216–1228. [Link]

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• Gaus, K., & Kritharides, L. (2009). Is reverse cholesterol transport regulated by active cholesterol? Journal of Lipid Research, 50(12), 2417–2427. [Link]

• Luo, J., Yang, H., & Song, B. L. (2020). Intracellular Cholesterol Synthesis and Transport. Frontiers in Cell and Developmental Biology, 8, 60. [Link]

• Sharma, A., et al. (2009). Cholesterol Transport From Liposomal Delivery Vehicles. Journal of Pharmaceutical Sciences, 98(7), 2404–2415. [Link]

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Application Note: Protocol for Assessing the Enzymatic Inhibition of Δ24-Sterol Methyltransferase by 22-Azacholesterol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive protocol for assessing the inhibitory activity of 22-Azacholesterol against its primary enzymatic target, Δ24-sterol methyltransferase (SMT). 22-Azacholesterol is a synthetic azasterol investigated for its potent ability to disrupt sterol biosynthesis. SMT is a critical enzyme in the biosynthetic pathways of ergosterol in fungi and phytosterols in plants, but it is absent in mammals, making it an attractive target for antifungal and herbicidal agents.[1][2] This document details the mechanism of action, a robust radiometric assay for determining inhibitory constants (IC₅₀ and Kᵢ), and the kinetic analysis required to elucidate the mode of inhibition.

Introduction and Scientific Background

Sterol biosynthesis is a fundamental and highly conserved metabolic pathway in eukaryotes, responsible for producing essential membrane components and precursors for steroid hormones. The enzyme Δ24-sterol methyltransferase (SMT; EC 2.1.1.41) plays a pivotal role in this pathway in fungi, protozoa, and plants by catalyzing the transfer of a methyl group from S-adenosyl-L-methionine (AdoMet) to the C-24 position of a sterol side chain.[1][2] This methylation step is crucial for the production of ergosterol and phytosterols.

22-Azacholesterol belongs to the class of azasterols, which are nitrogen-containing sterol analogs. The nitrogen atom in the side chain allows these molecules to act as powerful enzyme inhibitors. Specifically, azasterols are designed to mimic the high-energy carbocation intermediate that is formed during the SMT-catalyzed methylation reaction.[3] By binding tightly to the active site, 22-Azacholesterol competitively inhibits the enzyme, leading to a disruption of the sterol biosynthetic pathway. This guide provides a detailed, field-proven protocol to quantitatively assess this inhibitory action.

Principle of the SMT Inhibition Assay

The enzymatic activity of SMT is quantified by measuring the incorporation of a radiolabeled methyl group from [methyl-³H]S-adenosyl-L-methionine ([³H]AdoMet) into a sterol acceptor substrate, such as zymosterol or lanosterol.

The reaction is as follows: Zymosterol + [³H]AdoMet ---(SMT)--> [³H]Fecosterol + S-Adenosyl-L-homocysteine

The reaction is performed in the presence of varying concentrations of the inhibitor, 22-Azacholesterol. After incubation, the reaction is terminated, and the lipids, including the newly synthesized radiolabeled product, are extracted into an organic solvent. The radioactivity of the organic phase, which is proportional to the enzyme activity, is then measured using liquid scintillation counting. The level of inhibition is determined by comparing the activity in the presence of the inhibitor to the activity of a control reaction without the inhibitor.

Signaling Pathway and Experimental Workflow

Ergosterol Biosynthesis Pathway

The following diagram illustrates a simplified ergosterol biosynthesis pathway, highlighting the critical step catalyzed by Δ24-sterol methyltransferase (SMT), which is the target of 22-Azacholesterol.

Caption: Inhibition of SMT by 22-Azacholesterol in the ergosterol pathway.

Experimental Workflow Diagram

This diagram outlines the sequential steps of the SMT inhibition assay protocol.

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Application Notes and Protocols: 22-Azacholesterol as a Tool for Studying Lipid Droplet Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets (LDs) are ubiquitous and highly dynamic cellular organelles essential for energy homeostasis, lipid storage, and signaling.[1][2] Far from being inert lipid depots, LDs are now recognized as complex structures actively involved in cellular metabolism, protecting against lipotoxicity, and participating in protein trafficking and degradation.[1][3] The biogenesis of lipid droplets is a finely tuned process originating at the endoplasmic reticulum (ER), where an excess of neutral lipids, primarily triacylglycerols (TAGs) and sterol esters (SEs), bud off from the ER membrane to form cytosolic LDs.[2]

The study of LD formation often requires methods to induce their biogenesis in a controlled and synchronized manner. While supplementing cells with fatty acids like oleate is a common method, it directly provides the substrate for TAG synthesis.[4] An alternative and powerful approach is to manipulate the cell's own lipid synthesis machinery. 22-Azacholesterol is a synthetic azasterol that acts as a potent chemical tool to achieve this.[5] By inhibiting a key step in cholesterol biosynthesis, it triggers a powerful cellular response that culminates in robust lipid droplet formation, providing an excellent model system to dissect the molecular events of LD biogenesis.

This guide provides an in-depth overview of the mechanism of action of 22-Azacholesterol and detailed protocols for its use in inducing, visualizing, and quantifying lipid droplet formation in cultured cells.

Mechanism of Action: Hijacking Cellular Sterol Sensing

The primary mechanism by which 22-Azacholesterol induces lipid droplet formation is through the targeted inhibition of the later stages of the cholesterol biosynthesis pathway.[6][7] This perturbation mimics a state of cellular cholesterol depletion, which activates a master regulatory system of lipid metabolism: the Sterol Regulatory Element-Binding Protein (SREBP) pathway.

• Inhibition of Cholesterol Synthesis : 22-Azacholesterol, as a cholesterol analog, inhibits enzymes involved in the conversion of lanosterol to cholesterol. This leads to a decrease in the cellular pool of free cholesterol.[5][8]

• Activation of the SCAP/SREBP Complex : In the membrane of the endoplasmic reticulum (ER), the SREBP Cleavage-Activating Protein (SCAP) acts as a cellular sterol sensor.[9][10] When ER cholesterol levels are high, SCAP is retained in the ER. However, when cholesterol levels drop—as induced by 22-Azacholesterol—SCAP undergoes a conformational change.[9][11]

• Transport and Proteolytic Cleavage : This conformational change allows the SCAP/SREBP complex to be transported from the ER to the Golgi apparatus.[10][12][13] Within the Golgi, SREBP is sequentially cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease (S2P).[10][14]

• Nuclear Translocation and Gene Transcription : The proteolytic cleavage releases the N-terminal domain of SREBP, which is an active transcription factor. This active fragment, nSREBP, translocates to the nucleus.[13]

• Upregulation of Lipogenic Genes : In the nucleus, nSREBP binds to Sterol Regulatory Elements (SREs) in the promoter regions of target genes. SREBP-2 preferentially activates genes for cholesterol synthesis, while SREBP-1c is a potent activator of genes involved in fatty acid and triglyceride synthesis, such as Fatty Acid Synthase (FAS) and Acetyl-CoA Carboxylase (ACC).[13][14]

• Lipid Droplet Formation : The massive upregulation of fatty acid and triglyceride synthesis leads to the accumulation of neutral lipids. These lipids are packaged into nascent lipid droplets that bud off from the ER membrane, resulting in a significant increase in the number and size of cytosolic LDs.[2][15]

The following diagram illustrates this signaling cascade:

Mechanism of 22-Azacholesterol-induced lipid droplet formation.

Quantitative Data Summary

The optimal concentration and incubation time for 22-Azacholesterol can vary depending on the cell type and experimental goals. It is crucial to perform a dose-response and time-course experiment for each new cell line.

Parameter	Recommended Range	Notes
Stock Solution	1-10 mM in DMSO	Store in small aliquots at -20°C or -80°C to avoid freeze-thaw cycles.
Working Concentration	0.5 - 10 µM	A starting concentration of 1-2 µM is often effective for many cell lines.
Incubation Time	12 - 48 hours	Significant lipid droplet accumulation is typically observed after 16-24 hours.
Vehicle Control	Equal volume of DMSO	Essential for all experiments to control for solvent effects.

Experimental Protocols

Protocol 1: Induction of Lipid Droplet Formation in Cultured Cells

This protocol describes the general procedure for treating adherent mammalian cells with 22-Azacholesterol to induce lipid droplet biogenesis.

Materials:

• Mammalian cell line of interest (e.g., HeLa, A549, Huh7, 3T3-L1 preadipocytes)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• 22-Azacholesterol powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• 6-well or 24-well tissue culture plates with sterile glass coverslips

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in a multi-well plate at a density that will result in 60-70% confluency at the time of treatment. Allow cells to adhere and grow for 24 hours.

  • Causality Note: Sub-confluent cells are more responsive to stimuli and allow for better visualization of individual cellular morphology without contact inhibition effects.

• Prepare Stock Solution: Prepare a 1 mM stock solution of 22-Azacholesterol in sterile DMSO. For example, dissolve 1 mg of 22-Azacholesterol (MW ~413.7 g/mol ) in 2.42 mL of DMSO. Mix thoroughly by vortexing.

• Prepare Working Solutions: On the day of the experiment, dilute the 1 mM stock solution in pre-warmed complete culture medium to achieve the desired final concentrations (e.g., for a final concentration of 1 µM, add 1 µL of 1 mM stock to 1 mL of medium).

• Treatment:

  • Aspirate the old medium from the cells.

  • Add the medium containing the desired concentration of 22-Azacholesterol to the treatment wells.

  • For the vehicle control wells, add medium containing an equivalent amount of DMSO (e.g., if using 1 µL of stock per 1 mL of medium, the vehicle control should contain 0.1% DMSO).

• Incubation: Return the plate to the incubator (37°C, 5% CO₂) and incubate for the desired time period (e.g., 24 hours).

Protocol 2: Visualization of Induced Lipid Droplets by Fluorescence Microscopy

This protocol uses the lipophilic dye BODIPY™ 493/503 for specific staining of the neutral lipid core of LDs.[16][17]

Materials:

• Treated and control cells on coverslips (from Protocol 1)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• BODIPY™ 493/503 stock solution (e.g., 1 mg/mL in ethanol or DMSO)

• DAPI stock solution (e.g., 1 mg/mL in water)

• Mounting medium (e.g., ProLong™ Gold Antifade Mountant)

• Microscope slides

Procedure:

• Cell Fixation:

  • Gently aspirate the culture medium.

  • Wash the cells twice with 1 mL of PBS.

  • Add 1 mL of 4% PFA to each well and incubate for 20 minutes at room temperature.

  • Causality Note: Fixation cross-links proteins and preserves cellular structures. PFA is preferred as it generally preserves lipid droplet morphology better than methanol-based fixatives.[4][17]

• Washing: Aspirate the PFA and wash the cells three times with PBS, 5 minutes per wash.

• Staining:

  • Prepare the staining solution: Dilute the BODIPY 493/503 stock solution 1:1000 (to a final concentration of ~1 µg/mL) and the DAPI stock solution 1:5000 in PBS.

  • Add 500 µL of the staining solution to each coverslip and incubate for 30 minutes at room temperature, protected from light.

  • Causality Note: BODIPY 493/503 is a fluorescent dye that is highly soluble in the nonpolar environment of the neutral lipid core of LDs, providing high specificity. DAPI stains the nucleus, allowing for cell counting and localization of LDs within the cytoplasm.[16]

• Final Washes: Aspirate the staining solution and wash the cells three times with PBS to remove unbound dyes.

• Mounting: Using fine-tipped forceps, carefully remove the coverslips from the wells. Wick away excess PBS with the edge of a lab wipe. Place a drop of mounting medium onto a clean microscope slide and gently lower the coverslip (cell-side down) onto the drop, avoiding air bubbles.

• Curing and Imaging: Allow the mounting medium to cure for at least 2 hours (or as per manufacturer's instructions) at room temperature in the dark. Image the slides using a fluorescence microscope equipped with appropriate filter sets (e.g., blue channel for DAPI, green channel for BODIPY 493/503).[17]

Protocol 3: Quantitative Analysis of Lipid Droplets

Visual inspection should be supported by objective quantification. Software like ImageJ/Fiji or CellProfiler can be used for automated analysis of microscopy images.[18][19]

Key Parameters to Quantify:

• Number of Lipid Droplets per Cell: An indicator of LD biogenesis.

• Average Size/Area of Lipid Droplets: Reflects LD growth and maturation.

• Total Lipid Droplet Area per Cell: Represents the total neutral lipid storage.

• Mean Fluorescence Intensity: Correlates with the amount of neutral lipid.

Basic ImageJ/Fiji Workflow:

• Open Image: Open the green channel (BODIPY) image.

• Set Scale: If available, set the pixel-to-micron scale.

• Split Channels: If you have a merged image, split it into individual channels. Use the DAPI channel to define cell boundaries or count nuclei.

• Thresholding: Use Image > Adjust > Threshold to create a binary mask that separates the fluorescent LDs from the background.

• Analyze Particles: Use Analyze > Analyze Particles on the thresholded image to count the number of LDs and measure their area and intensity. Set size and circularity parameters to exclude non-specific signals.

• Data Collection: Collect data from multiple fields of view for each condition and perform statistical analysis.

Overall Experimental and Analytical Workflow

A comprehensive workflow for studying lipid droplet formation.

Validation and Control Experiments

To ensure the trustworthiness of the results, the following controls are essential:

• Vehicle Control: As described in the protocol, cells treated with the same concentration of DMSO are critical to confirm that the observed effects are due to 22-Azacholesterol and not the solvent.

• Positive Control: Treating a parallel set of cells with oleic acid (e.g., 100-400 µM complexed to BSA) for 12-24 hours serves as a positive control for robust lipid droplet induction via an alternative mechanism (direct substrate provision).[4] This helps validate that the cell system is capable of forming LDs and that the staining procedure is effective.

• Consideration of Off-Target Effects: While 22-Azacholesterol is a specific inhibitor of sterol biosynthesis, any manipulation of this central pathway can have broad cellular consequences. Researchers should be mindful that observed phenotypes may be influenced by factors other than just increased TAG synthesis, such as changes in membrane composition or the accumulation of sterol precursors.[20][21]

Conclusion

22-Azacholesterol is an invaluable and reliable chemical tool for inducing lipid droplet formation in a controlled, physiological manner. By inhibiting cholesterol synthesis, it activates the SCAP/SREBP pathway, leading to the de novo synthesis of fatty acids and triglycerides that are subsequently stored in lipid droplets. The protocols outlined in this guide provide a robust framework for researchers to utilize 22-Azacholesterol to study the fundamental biology of lipid droplets, from their initial biogenesis at the ER to their maturation and interaction with other cellular components. This model system is highly applicable to research in metabolic diseases, cell biology, and drug development.

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methodology for analyzing lipid profiles after 22-Azacholesterol treatment

An In-Depth Guide to the Methodological Analysis of Lipid Profiles Following 22-Azacholesterol Treatment

Authored by a Senior Application Scientist

This document provides a comprehensive, technically detailed guide for researchers, scientists, and drug development professionals on the methodologies for analyzing cellular lipid profiles after treatment with 22-Azacholesterol. This guide moves beyond simple procedural lists to explain the causal logic behind experimental choices, ensuring a robust and self-validating analytical workflow.

Introduction: The Significance of 22-Azacholesterol and Lipid Profile Analysis

22-Azacholesterol is a potent pharmacological agent recognized for its role as a sterol biosynthesis inhibitor. Its primary mechanism of action is the specific inhibition of 24-dehydrocholesterol reductase (DHCR24), a critical enzyme in the final step of the Kandutsch-Russell pathway of cholesterol synthesis.[1] This enzyme catalyzes the reduction of the C-24 double bond in desmosterol to produce cholesterol.[2][3]

The inhibition of DHCR24 by 22-Azacholesterol leads to a predictable and significant alteration in the cellular sterol profile: a marked accumulation of the cholesterol precursor, desmosterol, and a corresponding decrease in cholesterol levels.[3][4][5] This induced state is biochemically similar to the rare genetic disorder desmosterolosis, which is caused by mutations in the DHCR24 gene.[1][4][6][7]

Analyzing the complete lipid profile after 22-Azacholesterol treatment is crucial for several reasons:

• Mechanism Validation: Quantifying the desmosterol-to-cholesterol ratio serves as a direct biomarker for target engagement and the efficacy of DHCR24 inhibition.

• Understanding Downstream Effects: Cholesterol is a vital component of cell membranes and a precursor for steroid hormones and bile acids.[8][9] Altering its synthesis can have profound downstream effects on other lipid classes, such as cholesteryl esters (CE), phospholipids (PL), and triglycerides (TG), impacting membrane fluidity, lipid droplet formation, and cellular signaling.[10][11][12]

• Therapeutic and Research Applications: By creating a cellular model of desmosterolosis, 22-Azacholesterol provides a powerful tool for studying the pathophysiology of sterol disorders and for developing potential therapeutic strategies.[4]

This guide details the necessary protocols, from experimental design to advanced analytical techniques, required to comprehensively characterize these lipidomic shifts.

Mechanism of Action: DHCR24 Inhibition

The cholesterol biosynthesis pathway is a multi-step process.[13] 22-Azacholesterol specifically targets the final conversion step of desmosterol to cholesterol. The diagram below illustrates this targeted inhibition.

Caption: Inhibition of DHCR24 by 22-Azacholesterol blocks the conversion of desmosterol to cholesterol.

Experimental Design and Core Considerations

A well-designed experiment is fundamental to generating reliable and reproducible data.

• Model System Selection: The choice of cell line or animal model is critical.

  • Cell Lines: Human cell lines such as HepG2 (liver carcinoma), Caco-2 (colorectal adenocarcinoma), and HL-60 (promyelocytic leukemia) are excellent models for studying lipid metabolism and have been used to investigate the effects of sterol biosynthesis inhibitors.[1][5]

  • Animal Models: Mouse models of desmosterolosis (Dhcr24 knockout) provide an in vivo context for the effects of DHCR24 deficiency on development and physiology.[4]

• Controls: The inclusion of proper controls is non-negotiable for data interpretation.

  • Vehicle Control: Cells or animals treated with the same solvent (e.g., DMSO, ethanol) used to dissolve the 22-Azacholesterol. This accounts for any effects of the solvent itself.

  • Untreated Control: A baseline group that receives no treatment.

• Dose-Response and Time-Course: To fully characterize the inhibitor's effect, perform a dose-response study to determine the optimal concentration and a time-course study to understand the kinetics of lipid profile changes.

• Internal Standards (IS): For accurate quantification, especially with mass spectrometry, a suite of internal standards must be used. These are lipid species with stable isotopes (e.g., deuterated cholesterol, ¹³C-labeled fatty acids) that are not naturally present in the sample. They are added at the very beginning of the sample preparation process to account for sample loss and variations in instrument response.[14][15]

Detailed Application Protocols

This section provides step-by-step methodologies for sample preparation, lipid extraction, and analysis.

Protocol 1: Sample Preparation and Lipid Extraction

This protocol is a robust method based on the principles of the Folch and Bligh-Dyer extractions, designed to efficiently extract a broad range of lipids while deactivating lipolytic enzymes.[16][17][18][19]

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), ice-cold, containing 0.01% Butylated Hydroxytoluene (BHT) to prevent oxidation[20]

• Chloroform (LC-MS grade)

• Milli-Q Water

• Internal Standard (IS) mix in methanol

• Glass vials and syringes (to avoid plasticizer contamination)[16]

• Cell scraper or rubber policeman

• Homogenizer (for tissues)

• Centrifuge

Procedure:

• Sample Collection (Cultured Cells): a. Aspirate culture medium from a confluent plate of cells (e.g., a 10 cm dish, ~1-10 million cells).[21] b. Wash the cells twice with 5 mL of ice-cold PBS to remove any residual medium. c. Add 1 mL of ice-cold PBS and scrape the cells. Transfer the cell suspension to a glass centrifuge tube. d. Centrifuge at 1,000 x g for 5 minutes at 4°C. Discard the supernatant. The cell pellet can be stored at -80°C or used immediately.[19]

• Sample Collection (Tissues): a. Excise the tissue of interest and immediately flash-freeze it in liquid nitrogen to quench all enzymatic activity.[19] Store at -80°C. b. Weigh the frozen tissue (~15-30 mg).[16][21] c. Keeping the tissue frozen, pulverize it to a fine powder using a liquid nitrogen-cooled mortar and pestle.[21]

• Lipid Extraction (Folch Method Adaptation): a. To the cell pellet or tissue powder in a glass tube, add 200 µL of cold water and vortex briefly to resuspend. b. Crucial Step: Add your internal standard mix at this stage. c. Add 1 mL of ice-cold methanol (with BHT) and vortex vigorously for 1 minute. d. Add 2 mL of chloroform. Vortex vigorously for 2 minutes. The mixture should form a single phase (monophasic).[17] Incubate on a shaker at 4°C for 30 minutes. e. Add 0.8 mL of Milli-Q water to induce phase separation. Vortex for 1 minute. f. Centrifuge at 2,500 x g for 10 minutes at 4°C.[17] Three layers will form: an upper aqueous/methanol layer, a middle protein disk, and a lower chloroform layer containing the lipids. g. Using a glass pipette, carefully aspirate the lower organic layer and transfer it to a new clean glass vial.[16][17] h. Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator (SpeedVac). i. Store the dried lipid film at -80°C until analysis.[16][19]

Protocol 2: Sterol Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the analysis of volatile or semi-volatile compounds like sterols.[15][22][23] It provides excellent chromatographic separation and mass spectral data for confident identification and quantification.

Procedure:

• Derivatization: Sterols require derivatization to increase their volatility for GC analysis.[24][25] a. Reconstitute the dried lipid extract in 50 µL of pyridine. b. Add 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS. c. Cap the vial tightly and heat at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers.[22]

• GC-MS Analysis: a. Injection: Inject 1 µL of the derivatized sample into the GC-MS system. b. GC Conditions (Typical):

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm), is ideal for sterol separation.
  • Injector Temperature: 280°C.
  • Oven Program: Start at 180°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 10 minutes.
  • Carrier Gas: Helium at a constant flow rate of 1 mL/min. c. MS Conditions (Typical):
  • Ionization Mode: Electron Impact (EI) at 70 eV.[15]
  • Source Temperature: 230°C.
  • Scan Mode: Full scan mode from m/z 50-600 to identify compounds.
  • Selective Ion Monitoring (SIM): For targeted quantification, monitor characteristic ions for TMS-derivatized desmosterol (e.g., m/z 456, 363, 343) and cholesterol (e.g., m/z 458, 368, 329).

• Data Analysis: a. Identify peaks by comparing their retention times and mass spectra to those of authentic desmosterol and cholesterol standards. b. Quantify by integrating the peak areas and normalizing to the appropriate internal standard (e.g., deuterated cholesterol). c. Calculate the Desmosterol / Cholesterol ratio, which is the key biomarker of DHCR24 inhibition.

Protocol 3: Comprehensive Lipidomics by LC-MS/MS

LC-MS provides a broader view of the lipidome, allowing for the analysis of hundreds of different lipid species across multiple classes in a single run.[14][26][27] This is essential for understanding the downstream consequences of DHCR24 inhibition.

Procedure:

• Sample Preparation: a. Reconstitute the dried lipid extract from Protocol 1 in 100 µL of a suitable solvent, typically Isopropanol:Methanol (1:1, v/v).[16] b. Transfer the reconstituted sample to an LC vial with a glass insert.[19]

• LC-MS/MS Analysis: a. LC Conditions (Typical for Reversed-Phase):

  • Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used for separating lipids based on hydrophobicity.[14]
  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.
  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.
  • Flow Rate: 0.3 mL/min.
  • Gradient: A typical gradient would start at 40% B, ramp up to 100% B over 20 minutes, hold for 5 minutes, and then re-equilibrate. b. MS Conditions (Typical):
  • Ionization: Electrospray Ionization (ESI), run in both positive and negative modes in separate injections to cover the widest range of lipid classes.[28]
  • Data Acquisition: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[28][29]
  • Acquisition Strategy: Perform data-dependent acquisition (DDA) or data-independent acquisition (DIA) to collect both full scan MS1 data for quantification and MS/MS (fragmentation) data for lipid identification.[19]

• Data Analysis: a. Process the raw data using specialized lipidomics software (e.g., MS-DIAL, LipidSearch, Progenesis QI). b. Identify lipids by matching the accurate mass, retention time, and MS/MS fragmentation pattern against lipid databases (e.g., LIPID MAPS). c. Perform relative or absolute quantification by integrating peak areas and normalizing to the appropriate internal standards. d. Use statistical analysis (e.g., t-test, volcano plots) to identify lipid species that are significantly altered between control and 22-Azacholesterol-treated groups.

Integrated Experimental Workflow

The following diagram provides a high-level overview of the entire analytical process, from biological experiment to final data interpretation.

Caption: A comprehensive workflow for lipid profile analysis after 22-Azacholesterol treatment.

Data Presentation and Expected Outcomes

The results of the analysis should be summarized clearly. The primary outcome of DHCR24 inhibition is a shift in the sterol profile. A comprehensive lipidomics analysis will reveal additional downstream effects.

Table 1: Example of Expected Quantitative Changes in Key Lipid Species

Lipid Species	Control Group (Relative Abundance)	22-Azacholesterol Treated Group (Relative Abundance)	Fold Change	P-value
Cholesterol	100.0 ± 5.0	35.0 ± 4.2	↓ 2.86	< 0.0001
Desmosterol	1.2 ± 0.3	75.8 ± 8.1	↑ 63.2	< 0.0001
Ratio (Des/Chol)	0.012	2.16	↑ 180.0	< 0.0001
Cholesteryl Oleate (CE 18:1)	15.2 ± 1.8	8.1 ± 1.1	↓ 1.88	< 0.01
Phosphatidylcholine (PC 34:1)	88.5 ± 7.2	85.3 ± 6.9	No Sig. Change	0.58
Triglyceride (TG 52:2)	45.1 ± 6.3	48.9 ± 5.5	No Sig. Change	0.45

Data are presented as mean ± SD and are for illustrative purposes only.

The most significant and expected finding is the dramatic increase in the desmosterol-to-cholesterol ratio. Additionally, one might observe a decrease in cholesteryl esters (CEs) due to the reduced availability of the cholesterol substrate for the ACAT enzyme.[10] Other major lipid classes like phospholipids and triglycerides may remain relatively unchanged, though this can be cell-type dependent.[11]

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22-Azacholesterol in high-throughput screening for lipid-modifying compounds

Application Notes & Protocols

Topic: 22-Azacholesterol in High-Throughput Screening for Lipid-Modifying Compounds

Abstract

The search for novel lipid-modifying compounds is a cornerstone of drug discovery for metabolic, cardiovascular, and inflammatory diseases. The cholesterol biosynthesis pathway presents a rich source of therapeutic targets. This guide details the application of 22-azacholesterol, a sterol biosynthesis inhibitor, as a tool to induce a robust and disease-relevant cellular phenotype for high-throughput screening (HTS). By inhibiting the final step of cholesterol synthesis, 22-azacholesterol causes the accumulation of the bioactive sterol, desmosterol, leading to profound changes in lipid metabolism and signaling. We provide the scientific rationale, detailed experimental protocols, and data interpretation guidelines for utilizing this system to identify and validate novel lipid-modifying compounds.

Introduction: Targeting Cholesterol Homeostasis in Drug Discovery

Cellular lipid homeostasis is a tightly regulated process, and its dysregulation is implicated in prevalent pathologies, including atherosclerosis, non-alcoholic fatty liver disease (NAFLD), and certain cancers. The enzymes of the cholesterol biosynthesis pathway have been successfully targeted for decades, most notably by statins, which inhibit HMG-CoA reductase. However, there is a compelling need for compounds that modulate lipid metabolism through different mechanisms.[1][2]

High-throughput screening (HTS) provides a powerful platform for interrogating large compound libraries to identify novel bioactive molecules.[3] A critical component of a successful HTS campaign is a cell-based assay that recapitulates a specific pathological state. 22-Azacholesterol serves as a precise chemical tool to create such a state by disrupting cholesterol synthesis at a key regulatory node, providing a clear and quantifiable phenotype for screening.

Mechanism of Action: 22-Azacholesterol as a DHCR24 Inhibitor

22-Azacholesterol belongs to the azasterol class of compounds, which are known inhibitors of sterol biosynthesis.[4] Its primary mechanism of action relevant to HTS is the inhibition of Δ24-dehydrocholesterol reductase (DHCR24) .

Causality Behind the Mechanism: DHCR24 is the terminal enzyme in the Bloch pathway of cholesterol synthesis, responsible for reducing the C24-C25 double bond of desmosterol to form cholesterol.[5][6][7] By inhibiting DHCR24, 22-azacholesterol prevents this final conversion. This enzymatic blockade has two major consequences:

• Depletion of Cholesterol: The cell's primary route for de novo cholesterol synthesis is curtailed.

• Accumulation of Desmosterol: The immediate upstream substrate, desmosterol, accumulates within the cell.[5][8]

This accumulation of desmosterol is not a passive event. Desmosterol is a potent signaling molecule in its own right, acting as an endogenous ligand for Liver X Receptors (LXRs) .[9][10] LXR activation triggers a cascade of gene expression changes aimed at restoring lipid homeostasis, including promoting cholesterol efflux and inhibiting inflammatory responses.[9][10][11] Therefore, treating cells with 22-azacholesterol creates a complex, yet defined, phenotype characterized by altered sterol composition, LXR activation, and subsequent changes in cellular lipid storage and trafficking.

Figure 2: General workflow for a high-throughput screen using 22-azacholesterol to identify lipid-modifying compounds.

Experimental Protocols

Here we provide two detailed, validated protocols for HTS applications. The choice of protocol depends on the specific aspect of lipid metabolism being investigated and the available instrumentation.

Protocol 1: Neutral Lipid Droplet Accumulation Assay

This assay is robust, cost-effective, and suitable for plate reader-based HTS. It identifies compounds that affect the storage of neutral lipids, which accumulate in response to perturbations in cholesterol metabolism.

• Objective: To quantify changes in neutral lipid content using Nile Red fluorescence.

• Rationale: Perturbing cholesterol synthesis with 22-azacholesterol leads to a compensatory increase in the storage of lipids in cytoplasmic droplets. Nile Red is a lipophilic dye that fluoresces strongly in hydrophobic environments like lipid droplets, providing a quantitative measure of lipid accumulation. [12][13][14] Step-by-Step Methodology:

• Cell Culture:

  • Seed HepG2 or Huh7 cells into a 96-well or 384-well black, clear-bottom microplate at a density that will result in 80-90% confluency at the end of the assay.

  • Allow cells to adhere for 18-24 hours at 37°C, 5% CO₂.

  • Causality: Using a cell line of hepatic origin is critical as the liver is a central organ for lipid metabolism. Achieving optimal cell density is key to ensure assay consistency and avoid artifacts from over- or under-confluent cultures.

• Compound Plating:

  • Prepare a master plate of test compounds diluted in culture medium.

  • Using an automated liquid handler or multichannel pipette, transfer the compounds to the cell plate. Include vehicle controls (0.1% DMSO) and a known reference compound (e.g., a statin) on each plate.

  • Incubate for 1-2 hours.

• Induction of Lipid Accumulation:

  • Prepare a working solution of 22-azacholesterol in culture medium (final concentration typically 1-5 µM, to be optimized for the specific cell line).

  • Add the 22-azacholesterol solution to all wells except the negative control wells (which receive only medium with vehicle).

  • Incubate for 24-48 hours at 37°C, 5% CO₂.

• Staining and Measurement:

  • Prepare a Nile Red working solution (e.g., 1 µg/mL in PBS).

  • Gently wash the cells once with pre-warmed PBS.

  • Add the Nile Red working solution to each well and incubate for 15 minutes at room temperature, protected from light.

  • Read fluorescence on a microplate reader using an appropriate filter set (e.g., Ex/Em = 550/640 nm). [15]

• Data Analysis (Self-Validation):

  • Normalize the data: % Inhibition = 100 * (Signal_pos_ctrl - Signal_sample) / (Signal_pos_ctrl - Signal_neg_ctrl).

  • Calculate the Z'-factor for each plate to validate its quality: Z' = 1 - [ (3 * SD_pos_ctrl + 3 * SD_neg_ctrl) / |Mean_pos_ctrl - Mean_neg_ctrl| ]. An assay with a Z' > 0.5 is considered excellent for HTS.

  • Identify hits as compounds that inhibit lipid accumulation above a defined threshold (e.g., >50% inhibition or 3 standard deviations from the mean of the test compound wells).

Protocol 2: Free Cholesterol Distribution Assay

This high-content screening (HCS) assay provides more detailed spatial information, identifying compounds that correct the mislocalization of unesterified cholesterol.

• Objective: To visualize and quantify the intracellular distribution of free cholesterol using Filipin staining.

• Rationale: 22-azacholesterol treatment can lead to the accumulation of unesterified sterols (desmosterol) in late endosomes/lysosomes, a phenotype that can be visualized with Filipin. [16][17]Filipin is a fluorescent polyene antibiotic that binds specifically to unesterified sterols. [18][19]This assay is particularly relevant for identifying compounds that modulate cholesterol trafficking. [20] Step-by-Step Methodology:

• Cell Culture and Compound Plating:

  • Follow steps 1 and 2 from Protocol 1, using high-optical-quality imaging plates (e.g., 96- or 384-well black, clear-bottom).

• Induction and Incubation:

  • Follow step 3 from Protocol 1.

• Fixation and Staining:

  • Gently wash cells 2x with PBS.

  • Fix cells with 4% paraformaldehyde (PFA) in PBS for 20 minutes at room temperature. Causality: Fixation is essential to preserve cellular structures but must be done carefully to avoid artifacts. PFA is a standard cross-linking fixative suitable for this purpose.

  • Wash 3x with PBS.

  • Prepare a Filipin III working solution (e.g., 50 µg/mL in PBS with 10% FBS) and a nuclear counterstain (e.g., Hoechst 33342). [21] * Add the staining solution to each well and incubate for 1-2 hours at room temperature, protected from light. Causality: Filipin is light-sensitive and photobleaches rapidly, so protection from light is critical for reproducible results. [19][21]

• Imaging and Analysis:

  • Wash 3x with PBS. Leave the final wash in the wells for imaging.

  • Acquire images using a high-content automated microscope with appropriate filter sets (UV for Filipin, blue for Hoechst).

  • Use an automated image analysis software pipeline to: a. Identify nuclei (Hoechst channel). b. Define cell boundaries based on the nuclei. c. Quantify the total and punctate Filipin intensity within the cytoplasm of each cell.

• Data Analysis (Self-Validation):

  • The primary output is a measure of intracellular Filipin fluorescence intensity per cell.

  • Calculate Z'-factor and normalize data as described in Protocol 1.

  • Hits are identified as compounds that significantly reduce the punctate Filipin signal induced by 22-azacholesterol, indicating a restoration of normal sterol distribution.

  • A parallel cytotoxicity assay is crucial to discard compounds that reduce the signal simply by killing the cells.

Data Presentation and Hit Validation

Quantitative data from the primary screen should be clearly structured. After identifying initial hits, a multi-step validation process is essential to confirm their activity and mechanism.

Table 1: Representative HTS Assay Performance and Hit Summary

Parameter	Value	Description
Assay Quality Control
Z'-Factor	0.68	Indicates an excellent separation between positive and negative controls, suitable for HTS.
Signal-to-Background	8.2	Ratio of the mean signal from the positive control (22-azacholesterol) to the negative control (vehicle).
Screening Results
Library Size	10,000	Number of compounds screened.
Primary Hit Rate	1.2%	Percentage of compounds meeting the initial hit criteria (e.g., >50% inhibition).
Hit Compound Example
Compound ID	X-123	Example hit from the primary screen.
Primary Activity	75% Inhibition	Activity observed in the single-point primary screen.
IC₅₀	2.5 µM	Potency determined from a 10-point dose-response curve in the primary assay.
Cytotoxicity (CC₅₀)	> 50 µM	Concentration at which 50% cell death is observed. A high CC₅₀ suggests the observed activity is not due to toxicity.

Hit Validation Cascade:

• Re-confirmation: Re-test primary hits from a freshly sourced powder to confirm activity.

• Dose-Response Analysis: Generate IC₅₀ curves to determine the potency of the confirmed hits.

• Cytotoxicity Assays: Run a parallel assay (e.g., CellTiter-Glo, MTS) to ensure that the observed effect is not due to cell death.

• Orthogonal Assays: Validate hits in a secondary, mechanistically distinct assay. For example, if the primary screen used Nile Red (Protocol 1), a hit could be confirmed using the Filipin staining assay (Protocol 2).

• Target Deconvolution: For promising validated hits, further studies are required to identify the specific molecular target and mechanism of action.

Conclusion

22-Azacholesterol is a powerful and reliable chemical tool for inducing a specific, disease-relevant phenotype of disrupted cholesterol homeostasis. Its use in cell-based HTS enables the discovery of novel lipid-modifying compounds acting through diverse mechanisms. The protocols outlined in this guide provide a robust framework for researchers in academia and industry to establish high-quality screening campaigns. By incorporating principles of causality and self-validation at each step, these assays can accelerate the identification of promising lead compounds for the treatment of metabolic and inflammatory diseases.

References

• Spann, N. J., et al. (2012). Regulated accumulation of desmosterol integrates macrophage lipid metabolism and inflammatory responses. Cell, 151(1), 138-152. [Link]

• Lipotype. Desmosterol. Lipid Maps. [Link]

• Thermo Fisher Scientific. (2010). Amplex® Red Cholesterol Assay Kit. LabMart. [Link]

• Alpy, F., et al. (2024). Methods for Visualizing and Quantifying Cholesterol Distribution in Mammalian Cells Using Filipin and D4 Probes. Methods in Molecular Biology, 2899, 117-133. [Link]

• Synnovis. Filipin staining. Guy's and St Thomas' NHS Foundation Trust. [Link]

• University of Arizona. Filipin Fluorescence Staining of Free Cholesterol in Cultured Cells. [Link]

• Sitepu, I. R., et al. (2012). An improved high-throughput Nile red fluorescence assay for estimating intracellular lipids in a variety of yeast species. Journal of Microbiological Methods, 91(2), 321-328. [Link]

• Aragen Life Sciences. A Novel Cell-based Screening Assay for Cholesterol Biosynthetic Pathway Inhibition Using the RapidFire HTMS Platform. [Link]

• Omatsu, T., et al. (2024). Desmosterol as a Novel Biomarker Linking Cholesterol Metabolism, Liver Inflammation, and Cardiovascular Risk in Metabolic Dysfunction-Associated Steatotic Liver Disease. Hepatology Communications, 8(1), e0356. [Link]

• Wikipedia. Desmosterol. [Link]

• Chen, W., et al. (2009). A high throughput Nile red method for quantitative measurement of neutral lipids in microalgae. Journal of Microbiological Methods, 77(1), 41-47. [Link]

• Zuriani, R., et al. (2013). A high throughput Nile red method for rapid quantification of intracellular bacterial polyhydroxyalkanoates. Biotechnology and Bioprocess Engineering, 18, 457-466. [Link]

• Lee, J., et al. (2024). A High-Throughput Screening Platform Identifies FDA-Approved Drugs That Inhibit SREBP Pathway Activation. ACS Chemical Biology. [Link]

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• Agilent Technologies. Cholesterol Quantification Using a Fluorometric Assay and Synergy HT Multi-Mode Microplate Reader. [Link]

• Kankaanpää, P., et al. (2020). LipiD-QuanT: a novel method to quantify lipid accumulation in live cells. Journal of Lipid Research, 61(1), 111-122. [Link]

• El Masry, S. E., et al. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology, 26(12), 1109-1116. [Link]

• Wang, Y., et al. (2024). A simple, reliable and easily generalizable cell-based assay for screening potential drugs that inhibit lipid accumulation. Heliyon, 10(24), e33446. [Link]

• Miranda, C., et al. (2020). Modified high-throughput Nile red fluorescence assay for the rapid screening of oleaginous yeasts using acetic acid as carbon source. BMC Microbiology, 20(1), 60. [Link]

• ResearchGate. (2020). (PDF) Modified high-throughput Nile red fluorescence assay for the rapid screening of oleaginous yeasts using acetic acid as carbon source. [Link]

• van Rijn, J. M., et al. (2019). A Fluorescence-based Assay for Characterization and Quantification of Lipid Droplet Formation in Human Intestinal Organoids. Journal of Visualized Experiments, (152), e60216. [Link]

• Porter, F. D., & Scherrer, D. E. (2024). Chemical Inhibition of Sterol Biosynthesis. International Journal of Molecular Sciences, 25(7), 3624. [Link]

• Assay Genie. High-Throughput Screening Assays. [Link]

• van der Tuin, S. J. L., et al. (2023). Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation. EMBO Molecular Medicine, 15(8), e16845. [Link]

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• Fernandes, M. M., & Souto, E. B. (2020). Cholesterol-Based Compounds: Recent Advances in Synthesis and Applications. Molecules, 25(1), 197. [Link]

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• Williams, L. B., et al. (2021). A High-throughput Drug Screening Platform for RPE Lipid and Cholesterol Biosynthesis in Age-Related Macular Degeneration. Investigative Ophthalmology & Visual Science, 62(8), 2445. [Link]

• Singh, R., et al. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. RSC Medicinal Chemistry. [Link]

• Wüstner, D. (2013). Analysis of cholesterol trafficking with fluorescent probes. Methods in Cell Biology, 116, 105-131. [Link]

• Kumar, P., et al. (2022). A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring. Biomolecules, 12(5), 709. [Link]

• Mollinedo, F., & Gajate, C. (2021). Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine. Cancers, 13(10), 2468. [Link]

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Technical Notes & Optimization

troubleshooting 22-Azacholesterol solubility issues in cell culture media

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Welcome to the technical support center for 22-Azacholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility issues encountered when using 22-Azacholesterol in cell culture media. Our goal is to equip you with the necessary knowledge and protocols to ensure the successful and reproducible application of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 22-Azacholesterol and why is it used in cell culture experiments?

22-Azacholesterol is a synthetic azasteroid, a type of cholesterol analog where a nitrogen atom replaces a carbon at the 22nd position.[1] It is a valuable tool in cell biology research primarily for its role as an inhibitor of cholesterol biosynthesis. Specifically, it has been shown to inhibit the Hedgehog (Hh) signaling pathway by binding to the oxysterol-binding site of Smoothened (Smo).[2] The cholesterol biosynthesis pathway is a complex series of enzymatic reactions that produce cholesterol, an essential component of cellular membranes and a precursor for steroid hormones and bile acids.[3][4] By inhibiting this pathway, researchers can study the downstream effects of cholesterol depletion on various cellular processes.

Q2: I've observed immediate precipitation of 22-Azacholesterol when I add my stock solution to the cell culture medium. What's happening?

This is a common issue known as "crashing out" and occurs because 22-Azacholesterol, like cholesterol itself, is highly hydrophobic.[5][6] While it may be soluble in an organic solvent like DMSO or ethanol, its solubility drastically decreases when introduced into the aqueous environment of cell culture media.[5][7] The rapid dilution of the organic solvent leads to the compound aggregating and forming a precipitate.[7]

Several factors can contribute to this:

• High Final Concentration: The intended final concentration of 22-Azacholesterol in the media may exceed its aqueous solubility limit.[5]

• Rapid Dilution: Adding a concentrated stock solution directly and quickly into the media can cause localized high concentrations of the compound, leading to precipitation before it has a chance to disperse.[5]

• Media Temperature: Adding the compound to cold media can further decrease its already low solubility.[5][7]

• High Solvent Concentration: While necessary for the stock solution, a high final concentration of the organic solvent in the culture medium can be toxic to cells.[8][9]

Q3: My media containing 22-Azacholesterol looks fine initially, but I see a precipitate after a few hours or days in the incubator. What causes this delayed precipitation?

Delayed precipitation can be caused by several factors related to the dynamic environment of cell culture:

• Temperature and pH Shifts: Changes in temperature and pH within the incubator can affect compound solubility over time. Cellular metabolism can lead to a decrease in the pH of the culture medium, which may reduce the solubility of certain compounds.[5]

• Compound Instability: While stock solutions in DMSO or ethanol are generally stable when stored correctly, the compound may be less stable in the aqueous, complex environment of the cell culture medium over extended periods.[10]

• Interaction with Media Components: Components in the media, such as salts and proteins, can interact with 22-Azacholesterol over time, potentially leading to the formation of insoluble complexes.[11]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Media

Underlying Cause: The primary reason for immediate precipitation is the poor aqueous solubility of the hydrophobic 22-Azacholesterol. The rapid change in solvent environment from organic to aqueous upon addition to the media causes the compound to "crash out" of solution.

Recommended Solutions & Protocols

1. Optimize the Stock Solution and Dilution Technique:

• High-Concentration Stock: Prepare a high-concentration stock solution of 22-Azacholesterol in 100% DMSO or ethanol.[5][12] Ensure the compound is fully dissolved, using gentle warming or brief sonication if necessary.[7]

• Step-wise Dilution: Instead of adding the stock directly to your final volume of media, perform a serial or intermediate dilution.[5][13][14]

  • Protocol:

    • Warm your complete cell culture medium to 37°C.[7]

    • In a separate sterile tube, add a small volume of the pre-warmed media.

    • While gently vortexing the media, add the required volume of your 22-Azacholesterol stock solution dropwise.[5]

    • Visually inspect for any signs of precipitation.

    • Add this intermediate dilution to your main cell culture vessel.

2. Control the Final Solvent Concentration:

The final concentration of the organic solvent (e.g., DMSO) in your cell culture should be kept to a minimum to avoid cytotoxicity.

Final DMSO Concentration	General Recommendation
< 0.1%	Considered safe for most cell lines, especially for long-term experiments.[15][16]
0.1% - 0.5%	Generally tolerated by many robust cell lines, but a vehicle control is essential.[8][17]
> 0.5%	Increased risk of cytotoxicity; should be avoided if possible.[17]

To maintain a low final solvent concentration, prepare a more concentrated stock solution. For example, to achieve a final DMSO concentration of 0.1%, you would prepare a 1000x stock solution.

Workflow for Preparing and Adding 22-Azacholesterol to Cell Culture

Caption: Workflow for 22-Azacholesterol preparation and addition to media.

Issue 2: Delayed Precipitation in the Incubator

Underlying Cause: Delayed precipitation is often due to the compound's instability in the complex aqueous environment of the cell culture medium over time, potentially exacerbated by changes in pH and temperature.

Recommended Solutions & Protocols

1. Utilize a Carrier Molecule: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[18][19][20] They can encapsulate hydrophobic molecules like 22-Azacholesterol, effectively increasing their aqueous solubility and stability.[18][21][22][23] 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with low toxicity.[18]

• Mechanism of Action: The hydrophobic 22-Azacholesterol molecule is sequestered within the hydrophobic core of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin allows the entire complex to remain soluble in the aqueous media.[19]

Protocol for Preparing 22-Azacholesterol with HP-β-CD:

• Prepare a 22-Azacholesterol stock solution in ethanol.

• Prepare a stock solution of HP-β-CD in water or PBS. A common concentration is 20-45%.[18]

• Complexation:

  • Add the ethanolic 22-Azacholesterol stock to the HP-β-CD solution.

  • Incubate the mixture, often with stirring or sonication, to facilitate the formation of the inclusion complex. The optimal ratio of drug to cyclodextrin should be determined empirically.

• Sterile Filtration: Filter the final complex solution through a 0.22 µm filter before adding it to your cell culture media.

Conceptual Diagram of Cyclodextrin Encapsulation

Caption: Encapsulation of hydrophobic 22-Azacholesterol by cyclodextrin.

2. Consider Co-solvents:

For particularly challenging compounds, a mixture of solvents (co-solvents) may be beneficial, though toxicity must be carefully evaluated.[12][24] Options like PEG400 or non-ionic surfactants such as Tween 80 can sometimes improve solubility.[12][24] However, these should be used with caution and after thorough validation for your specific cell line.

Issue 3: Inconsistent Experimental Results

Underlying Cause: Inconsistent results can stem from the degradation of 22-Azacholesterol in stock solutions or in the prepared media, leading to variability in the effective concentration of the active compound.

Recommended Solutions & Protocols

1. Proper Storage and Handling of Stock Solutions:

• Aliquoting: Prepare single-use aliquots of your high-concentration stock solution to avoid repeated freeze-thaw cycles, which can degrade the compound.

• Storage Conditions: Store stock solutions in tightly sealed vials at -20°C or -80°C.[2][10] Solutions in DMSO or ethanol can be stored at -20°C for up to two months.[10]

• Inert Gas: For long-term storage, flushing the vial with an inert gas like argon or nitrogen before sealing can prevent oxidation.[10]

2. Fresh Media Preparation:

Whenever possible, prepare fresh media containing 22-Azacholesterol for each experiment.[9] If media must be prepared in advance, store it at 4°C and use it within a short timeframe.

Mechanism of Action: A Brief Overview

22-Azacholesterol exerts its effects by inhibiting a key enzyme in the cholesterol biosynthesis pathway. This pathway begins with acetyl-CoA and involves numerous steps to produce cholesterol.[25] A critical rate-limiting enzyme in this pathway is HMG-CoA reductase.[25] By inhibiting cholesterol synthesis, 22-Azacholesterol can impact various cellular functions that rely on cholesterol, including membrane integrity and signaling pathways like Hedgehog.[2][4][26]

Simplified Cholesterol Biosynthesis Pathway and Inhibition

Caption: Simplified overview of the cholesterol biosynthesis pathway.

By understanding the chemical properties of 22-Azacholesterol and implementing these troubleshooting strategies, researchers can overcome solubility challenges and achieve more reliable and reproducible results in their cell culture experiments.

References

• LifeTein. (2023, February 1). DMSO usage in cell culture.
• Benchchem.
• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds.
• Reddit. (2023, October 5). Maximum DMSO concentration in media for cell culture?
• ResearchGate. (2016, January 1). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?
• Benchchem. Adjusting for the effects of DMSO on cell line growth and viability in experiments.
• ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays?
• PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Reddit. (2021, September 9).
• MDPI.
• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs.
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• ResearchGate. (2015, December 7). How can I dissolve hydrophobic compounds in DMEM media?
• Sigma-Aldrich.
• DC Chemicals. 22-Azacholesterol|3915-24-0|COA.
• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• ECHEMI. 3915-24-0, 22-azacholesterol Formula.
• PubMed. Inhibition of cholesterol side-chain cleavage by 22-azacholesterol.
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• A Method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. (2019, December 13).
• ResearchGate. (2017, April 10). How stable is cholesterol in DMSO and Ethanol?
• ResearchGate. (2021, December 21). Solubility of drugs in ethanol and dmso.
• Benchchem. stability of 23-Azacholesterol in cell culture conditions.
• MDPI.
• Improving cabazitaxel chemical stability in parenteral lipid emulsions using cholesterol. (2025, August 8).
• PubMed. Low concentrations of ethanol but not of dimethyl sulfoxide (DMSO) impair reciprocal retinal signal transduction.

Sources

• 1. echemi.com [echemi.com]
• 2. 22-Azacholesterol|3915-24-0|COA [dcchemicals.com]
• 3. Biochemistry, Cholesterol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Frontiers | Intracellular Cholesterol Synthesis and Transport [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. lifetein.com [lifetein.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 12. researchgate.net [researchgate.net]
• 13. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. reddit.com [reddit.com]
• 18. alzet.com [alzet.com]
• 19. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. hilarispublisher.com [hilarispublisher.com]
• 22. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Phase solubility studies and stability of cholesterol/β-cyclodextrin inclusion complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. med.libretexts.org [med.libretexts.org]
• 26. Controlling Cholesterol Synthesis beyond 3-Hydroxy-3-methylglutaryl-CoA Reductase (HMGCR) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 22-Azacholesterol Stability in Long-Term Experiments

Welcome to the technical support center for 22-Azacholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for ensuring the stability and integrity of 22-Azacholesterol throughout long-term experiments.

Introduction: The Challenge of 22-Azacholesterol Stability

22-Azacholesterol is a potent modulator of cellular cholesterol metabolism, making it a valuable tool in various research applications. However, like many sterol-based compounds, its efficacy in long-term experiments is contingent on its stability. Degradation of 22-Azacholesterol not only reduces its effective concentration, leading to inconsistent and unreliable results, but can also introduce confounding variables through the biological activity of its degradation products. This guide provides a comprehensive framework for understanding and mitigating these stability challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause 22-Azacholesterol to degrade?

A1: Based on the chemical properties of sterols, the primary degradation pathways for 22-Azacholesterol are likely to be:

• Oxidation: The sterol ring structure is susceptible to oxidation, particularly when exposed to atmospheric oxygen, light, and elevated temperatures. This can lead to the formation of oxysterol-like derivatives.

• Photodegradation: Exposure to light, especially UV light, can induce photochemical reactions that alter the structure of the molecule.

• Hydrolysis: While the core sterol structure is not readily hydrolyzed, ester-containing derivatives of azasterols can be susceptible to hydrolysis, especially at non-neutral pH.

• Solvent-Induced Degradation: The choice of solvent for stock solutions can impact stability. Some solvents may contain impurities or degrade over time, creating a reactive environment.

Q2: How should I store 22-Azacholesterol powder for long-term use?

A2: For optimal long-term stability, 22-Azacholesterol powder should be stored under the following conditions:

• Temperature: -20°C is recommended for long-term storage.

• Atmosphere: Store in a tightly sealed container, preferably under an inert gas like argon or nitrogen to minimize exposure to oxygen.

• Light: Protect from light by using an amber vial or by storing the container in a dark location.

Q3: What is the best way to prepare and store stock solutions of 22-Azacholesterol?

A3: Due to its hydrophobic nature, 22-Azacholesterol requires an organic solvent for stock solutions.

• Solvent Choice: High-purity, anhydrous DMSO or ethanol are common choices.

• Preparation: Prepare a concentrated stock solution (e.g., 10 mM). To aid dissolution, gentle warming and vortexing may be necessary.

• Storage: Aliquot the stock solution into small volumes in tightly sealed, amber glass vials with Teflon-lined caps to avoid repeated freeze-thaw cycles and exposure to air. Store these aliquots at -20°C for up to one month, or at -80°C for longer-term storage.

Q4: How stable is 22-Azacholesterol in cell culture medium?

A4: There is limited specific data on the stability of 22-Azacholesterol in cell culture medium. However, it is reasonable to assume that its stability will be influenced by the medium's composition, pH, and incubation conditions (temperature, light exposure). It is best practice to prepare fresh working solutions in culture medium for each experiment from a frozen stock solution immediately before use.

Q5: Can I use cyclodextrins to improve the solubility and stability of 22-Azacholesterol?

A5: Yes, cyclodextrins can be an effective tool for enhancing the solubility and stability of hydrophobic compounds like 22-Azacholesterol in aqueous solutions.[1][2] By forming inclusion complexes, cyclodextrins can protect the molecule from degradation and improve its delivery to cells in culture.[3] The choice of cyclodextrin (e.g., β-cyclodextrin, methyl-β-cyclodextrin) and the complexation procedure should be optimized for your specific experimental system.

Troubleshooting Guide: Common Issues in Long-Term Experiments

Observed Problem	Potential Causes	Recommended Solutions & Investigations
Decreased or Inconsistent Biological Activity Over Time	1. Degradation of 22-Azacholesterol: The compound may be degrading in the stock solution or in the culture medium. 2. Cellular Resistance: Cells may develop resistance mechanisms over long-term exposure.	1. Verify Stock Solution Integrity: Analyze your stock solution using HPLC to check for degradation peaks. Prepare fresh stock solutions. 2. Minimize Degradation in Culture: Prepare working solutions fresh for each media change. Protect cultures from excessive light exposure. 3. Assess Cellular Response: Perform time-course experiments to monitor the expression of target genes or proteins to assess for changes in cellular response.
Increased Cytotoxicity or Unexpected Phenotypes	1. Formation of Toxic Degradation Products: Oxidized sterols can have biological activities that differ from the parent compound and may be cytotoxic.[4] 2. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium may be too high.	1. Analyze for Degradation: Use HPLC-MS to look for potential degradation products in your stored solutions and used culture medium. 2. Run Appropriate Controls: Include a vehicle control (medium with the same final concentration of solvent) in all experiments. 3. Perform Dose-Response and Time-Course Cytotoxicity Assays: Determine the toxicity profile of freshly prepared 22-Azacholesterol to establish a baseline.
Precipitation of the Compound in Culture Medium	1. Poor Solubility: The concentration of 22-Azacholesterol may exceed its solubility limit in the culture medium. 2. "Crashing Out" from Stock Solution: Rapid dilution of a concentrated organic stock solution into an aqueous medium can cause precipitation.	1. Optimize Working Concentration: Determine the maximum soluble concentration in your specific culture medium. 2. Improve Solubilization: Consider using a cyclodextrin-based formulation to enhance solubility. 3. Modify Dilution Technique: Add the stock solution to the pre-warmed medium dropwise while gently swirling.

Experimental Protocols

Protocol 1: Preparation of a 10 mM 22-Azacholesterol Stock Solution in DMSO

Materials:

• 22-Azacholesterol powder

• Anhydrous, high-purity DMSO

• Sterile, amber glass vials with Teflon-lined caps

• Calibrated balance

• Vortex mixer

Procedure:

• Preparation: In a sterile environment (e.g., a laminar flow hood), allow the 22-Azacholesterol powder and DMSO to come to room temperature.

• Weighing: Accurately weigh the desired amount of 22-Azacholesterol powder. For 1 mL of a 10 mM stock solution of a compound with a molecular weight of 401.68 g/mol , you would weigh 4.02 mg.

• Dissolution: Add the weighed powder to a sterile amber glass vial. Add the calculated volume of DMSO.

• Mixing: Tightly cap the vial and vortex until the powder is completely dissolved. Gentle warming to 37°C may be required.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber glass vials. Store the aliquots at -80°C for long-term storage.

Protocol 2: Stability Assessment of 22-Azacholesterol by HPLC

Objective: To quantitatively assess the stability of 22-Azacholesterol under different conditions (e.g., in stock solution over time, in cell culture medium).

Materials:

• 22-Azacholesterol solution to be tested

• HPLC system with a UV or PDA detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• HPLC-grade acetonitrile and water

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Stock Solution: Dilute an aliquot of your 22-Azacholesterol stock solution to a known concentration within the linear range of the assay using the mobile phase.

  • Culture Medium: To extract 22-Azacholesterol from culture medium, a liquid-liquid or solid-phase extraction protocol will be necessary.

• Chromatographic Conditions (Example):

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength where 22-Azacholesterol has significant absorbance (this will need to be determined, but a starting point could be in the low UV range, e.g., 210 nm).

  • Column Temperature: 30°C.

• Analysis:

  • Inject a known volume of the prepared sample onto the HPLC system.

  • Record the chromatogram and integrate the peak area of the 22-Azacholesterol peak.

  • To assess stability, compare the peak area of the aged sample to that of a freshly prepared standard of the same concentration. The appearance of new peaks indicates the formation of degradation products.

Data Interpretation:

• Percent Recovery: (Peak Area of Aged Sample / Peak Area of Fresh Standard) x 100

• A significant decrease in the main peak area and the appearance of new peaks over time indicate degradation.

Data Presentation

Table 1: Recommended Storage Conditions for 22-Azacholesterol

Form	Solvent	Temperature	Duration	Key Recommendations
Solid (Powder)	N/A	-20°C	> 2 years	Store in a tightly sealed, light-protected container under inert gas.
Stock Solution	Anhydrous DMSO or Ethanol	-80°C	Up to 6 months	Aliquot in amber glass vials with Teflon-lined caps to avoid freeze-thaw cycles.
Stock Solution	Anhydrous DMSO or Ethanol	-20°C	Up to 1 month	Suitable for shorter-term storage of aliquots.
Working Solution	Cell Culture Medium	37°C	< 24 hours	Prepare fresh for each experiment or media change.

Visualizations

Workflow for Preparing and Using 22-Azacholesterol in Cell Culture

Caption: Workflow for the preparation and use of 22-Azacholesterol.

Troubleshooting Logic for Reduced Biological Activity

Sources

• 1. researchgate.net [researchgate.net]
• 2. 细胞培养疑难解答_细胞生长不良_细胞结块-默克生命科学 [sigmaaldrich.cn]
• 3. Accumulated polymer degradation products as effector molecules in cytotoxicity of polymeric nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-proliferative potential and oxidative reactivity of thermo-oxidative degradation products of stigmasterol and stigmasteryl esters for human intestinal cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protocol for Minimizing Variability in 22-Azacholesterol Experiments

Welcome to the technical support center for 22-Azacholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide a framework for achieving highly reproducible results. Variability in experiments involving cholesterol biosynthesis inhibitors can obscure significant findings. This document offers a robust protocol, troubleshooting advice, and answers to frequently asked questions to ensure the integrity and consistency of your data.

Section 1: Foundational Knowledge: The "Why" Behind the Protocol

22-Azacholesterol is a potent inhibitor of the enzyme 3β-hydroxysterol-Δ24-reductase (DHCR24). This enzyme catalyzes the final step in the Bloch pathway of cholesterol biosynthesis: the conversion of desmosterol to cholesterol.[1][2][3] Inhibition of DHCR24 leads to a cellular accumulation of desmosterol and a depletion of cholesterol, which can profoundly impact cell signaling, membrane fluidity, and other critical cellular processes.[2][4]

Understanding this mechanism is key to minimizing variability. The primary experimental readout—the ratio of desmosterol to cholesterol—can be influenced by numerous factors, from reagent stability to subtle changes in cell culture conditions. The protocol outlined below is designed to control these variables systematically.

Mechanism of Action: DHCR24 Inhibition

Caption: Inhibition of DHCR24 by 22-Azacholesterol blocks the conversion of desmosterol to cholesterol.

Section 2: Core Protocol for Minimizing Variability

This protocol provides a step-by-step methodology for a typical cell culture experiment. The key is consistency at every stage.

Step 1: Reagent Preparation and Quality Control

• Compound Stock Solution:

  • Solvent: Due to its hydrophobic nature, dissolve 22-Azacholesterol in a high-quality, anhydrous organic solvent like DMSO or ethanol to create a concentrated stock solution (e.g., 10-20 mM).[5]

  • Rationale: Using an organic solvent is necessary for solubilization. A high concentration minimizes the final solvent volume added to the culture medium, preventing solvent-induced cytotoxicity.[5]

  • Storage: Aliquot the stock solution into small, single-use volumes in amber vials and store at -20°C or -80°C, protected from light.[5]

  • Rationale: Aliquoting prevents repeated freeze-thaw cycles which can degrade the compound. Azasterols can be light-sensitive, and protection from light is crucial for stability.

  • QC Check: Before starting a new batch of experiments, perform a dose-response curve to confirm the bioactivity of your stock solution.

• Cell Culture Media:

  • Use a consistent, defined medium for your specific cell line. If using serum, use a single lot of Fetal Bovine Serum (FBS) for the entire set of experiments.

  • Rationale: Serum contains lipids and growth factors that can significantly alter cellular cholesterol metabolism and response to DHCR24 inhibition. Lot-to-lot variability in serum is a major source of experimental inconsistency.

  • Pre-warming: Always pre-warm media to 37°C in a water bath before adding to cells.

  • Rationale: Prevents temperature shock, which can alter metabolic rates and compound uptake.

Step 2: Cell Culture and Seeding

• Cell Line Authentication: Regularly authenticate your cell line (e.g., via STR profiling) to ensure you are working with the correct cells.

  • Rationale: Misidentified or cross-contaminated cell lines will produce irrelevant and irreproducible data.

• Passage Number: Use cells within a consistent and narrow passage number range for all related experiments.

  • Rationale: High-passage number cells can exhibit altered metabolic profiles and genetic drift.

• Seeding Density: Seed cells at a consistent density to ensure they are in the logarithmic growth phase during treatment. A typical target is 50-70% confluency at the time of treatment.

  • Rationale: Cell density dramatically affects metabolic activity and cell-to-cell signaling. Overly confluent or sparse cultures will respond differently to the compound.

  • QC Check: Perform cell counts using a hemocytometer or automated cell counter with Trypan Blue to ensure consistent seeding and >95% viability.

Step 3: Treatment Protocol

• Working Solution Preparation: On the day of the experiment, thaw a single aliquot of the 22-Azacholesterol stock. Prepare the final working concentrations by diluting the stock in pre-warmed culture medium. Mix thoroughly by vortexing or inverting.

  • Rationale: Preparing fresh dilutions for each experiment ensures consistent compound concentration and avoids degradation that may occur in diluted aqueous solutions.[5]

• Vehicle Control: Always include a vehicle control group treated with the same final concentration of the solvent (e.g., DMSO) as the highest concentration of 22-Azacholesterol used.

  • Rationale: This is critical to distinguish the effects of the compound from any potential effects of the solvent itself.[5]

• Incubation: Incubate cells for a predetermined and consistent duration. For time-course experiments, ensure timing is precise.

  • Rationale: The accumulation of desmosterol is time-dependent. Minor variations in incubation time can lead to significant differences in the final sterol profile.

Experimental Workflow Diagram

Caption: A standardized workflow for 22-Azacholesterol experiments from preparation to analysis.

Step 4: Endpoint Analysis

• Harvesting: Wash cell monolayers twice with ice-cold phosphate-buffered saline (PBS) to remove residual media and compound.

  • Rationale: This step ensures that the analysis reflects the intracellular sterol content.

• Lipid Extraction: Use a standardized lipid extraction method, such as the Folch or Bligh-Dyer method, to isolate cellular lipids.

  • Rationale: Consistency in extraction efficiency is vital for accurate quantification.

• Quantification: Analyze sterol composition using a robust analytical technique like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6][7]

  • Rationale: These methods provide the necessary sensitivity and specificity to accurately quantify desmosterol and cholesterol.

  • QC Check: Include internal standards during extraction and run a standard curve with each batch to ensure accurate quantification.

Section 3: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Cell Toxicity / Death	Compound Concentration Too High: The dose is above the toxic threshold for your cell line.	Perform a dose-response cell viability assay (e.g., MTT, CCK-8) to determine the IC50. Use concentrations well below this value for mechanistic studies.[5]
Solvent Toxicity: The final concentration of DMSO or ethanol in the medium is too high.	Ensure the final solvent concentration is below 0.1% v/v. If necessary, prepare a more concentrated stock solution.[5]
No or Low Effect Observed	Compound Degradation: The stock solution has lost activity due to improper storage or repeated freeze-thaw cycles.	Prepare a fresh stock solution from powder. Always aliquot and store at -20°C or below, protected from light.[5]
Incorrect Concentration: The dose is too low to elicit a measurable response.	Perform a dose-response experiment to find the optimal concentration. Start with a range (e.g., 10 nM to 10 µM).
Cell Line Insensitivity: The cell line may have low expression or activity of DHCR24.	Verify DHCR24 expression via Western Blot or qPCR. Consider using a positive control cell line known to be responsive.
Inconsistent Results	Variability in Cell State: Inconsistent cell density, passage number, or serum lots.	Strictly adhere to the core protocol. Use cells at the same passage number and seeding density. Use a single lot of serum.
Compound Precipitation: The compound is not fully soluble in the culture medium.	When diluting the stock into the medium, add it dropwise while gently vortexing the medium to ensure proper mixing. Consider using a cholesterol delivery reagent if solubility issues persist.[5]
Inconsistent Incubation Times: Variation in the duration of treatment between experiments.	Use a precise timer for all incubations. For long time points, ensure start and end times are consistent.

Section 4: Frequently Asked Questions (FAQs)

Q1: What is the best solvent for 22-Azacholesterol? A1: Due to its hydrophobic nature, 22-Azacholesterol should first be dissolved in an organic solvent. High-purity, anhydrous DMSO or ethanol are the most common and effective choices for creating a concentrated stock solution.[5]

Q2: How should I store the 22-Azacholesterol stock solution? A2: The powder should be stored at -20°C, protected from light. Once dissolved, the stock solution should be aliquoted into single-use volumes and stored at -20°C or -80°C in tightly sealed, light-protected vials to prevent degradation from freeze-thaw cycles and light exposure.[5]

Q3: What is a typical starting concentration range for cell culture experiments? A3: The optimal concentration is highly cell-type dependent. A good starting point for a dose-response experiment is a logarithmic dilution series from 10 nM to 10 µM. Many effects are observed in the 100 nM to 1 µM range.

Q4: How can I confirm that the inhibition of DHCR24 is the primary effect in my experiment? A4: The most direct method is to perform lipidomics (GC-MS or LC-MS) to demonstrate a dose-dependent increase in the desmosterol-to-cholesterol ratio.[6][7] This provides direct evidence of on-target activity.

Q5: Are there any known off-target effects of 22-Azacholesterol? A5: While 22-Azacholesterol is a relatively specific inhibitor of DHCR24, like many pharmacological inhibitors, off-target effects are possible, especially at high concentrations.[8] Some azasterols can interfere with other enzymes in the sterol pathway.[3] It is always best practice to use the lowest effective concentration and confirm the primary endpoint (desmosterol accumulation) to ensure on-target activity is responsible for the observed phenotype.

References

• Spassieva, S. & Ju, L. (2022). Desmosterol: A natural product derived from macroalgae modulates inflammatory response and oxidative stress pathways in intestinal epithelial cells. Frontiers in Immunology. Available at: [Link]

• Spann, N. J., et al. (2012). Regulated accumulation of desmosterol integrates macrophage lipid metabolism and inflammatory responses. Cell. Available at: [Link]

• Lipotype. Desmosterol. Lipotype. Available at: [Link]

• Brown, J. M., et al. (2018). Cell-specific discrimination of desmosterol and desmosterol mimetics confers selective regulation of LXR and SREBP in macrophages. Journal of Lipid Research. Available at: [Link]

• Spann, N. J., et al. (2012). Desmosterol accumulation and function in response to cholesterol loading in macrophages. ResearchGate. Available at: [Link]

• Porter, F. D., & Herman, G. E. (2024). Chemical Inhibition of Sterol Biosynthesis. Genes. Available at: [Link]

• Brown, A. J., & Sharpe, L. J. (2013). Signaling regulates activity of DHCR24, the final enzyme in cholesterol synthesis. Journal of Lipid Research. Available at: [Link]

• ResearchGate. Cholesterol biosynthesis pathway and principal inhibitors. ResearchGate. Available at: [Link]

• Lu, K., et al. (2022). The role of DHCR24 in the pathogenesis of AD: re-cognition of the relationship between cholesterol and AD pathogenesis. Molecular Neurodegeneration. Available at: [Link]

• Lu, K., et al. (2022). The critical role of DHCR24 in cholesterol synthesis and homeostasis: A narrative review of its involvement in the pathogenesis of Alzheimer’s disease. ResearchGate. Available at: [Link]

• El Masry, S. E., et al. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology. Available at: [Link]

Sources

• 1. Signaling regulates activity of DHCR24, the final enzyme in cholesterol synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The role of DHCR24 in the pathogenesis of AD: re-cognition of the relationship between cholesterol and AD pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cell-specific discrimination of desmosterol and desmosterol mimetics confers selective regulation of LXR and SREBP in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of cholesterol side-chain cleavage by 22-azacholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Delivery of 22-Azacholesterol to Target Cells

This guide is intended for researchers, scientists, and drug development professionals working with 22-Azacholesterol. As a Senior Application Scientist, my goal is to provide you with in-depth technical guidance and troubleshooting strategies to enhance the delivery of this potent cholesterol modulator to your target cells. This document is structured to provide both foundational knowledge and practical, actionable solutions to common experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and application of 22-Azacholesterol.

Q1: What is 22-Azacholesterol and what is its primary mechanism of action?

A1: 22-Azacholesterol is a synthetic analog of cholesterol, categorized as an azasteroid. Its primary mechanism of action is the inhibition of cholesterol metabolism. Specifically, it has been shown to inhibit the cholesterol side-chain cleavage enzyme (cytochrome P450scc)[1]. It is also considered a potent inhibitor of Δ24-sterol reductase, an enzyme crucial for the conversion of phytosterols to cholesterol[2]. By disrupting these key enzymatic steps, 22-Azacholesterol can significantly alter cellular cholesterol homeostasis, making it a valuable tool for studying cholesterol metabolism and its role in various diseases.

Q2: What are the potential research applications of 22-Azacholesterol?

A2: Given its ability to modulate cholesterol pathways, 22-Azacholesterol and similar azasteroids have a broad range of potential applications in biomedical research, including:

• Cardiovascular Disease: Studying the effects of altered sterol profiles on the development of atherosclerosis[3].

• Oncology: Investigating the impact of cholesterol depletion on tumor growth and metastasis, as cancer cells often exhibit dysregulated cholesterol metabolism[3][4].

• Neurobiology: Exploring the role of cholesterol in neuronal function, myelination, and in models of neurodegenerative diseases where cholesterol metabolism is implicated[3].

• Endocrinology: Examining its effects on steroid hormone synthesis by inhibiting cholesterol side-chain cleavage[1].

Q3: What are the main challenges associated with delivering 22-Azacholesterol to cells?

A3: The primary challenge in working with 22-Azacholesterol stems from its high hydrophobicity, which leads to poor aqueous solubility. This can result in:

• Difficulty in preparing homogenous stock solutions.

• Precipitation of the compound in cell culture media.

• Low bioavailability and inefficient delivery to target cells.

• Potential for cytotoxicity at higher, less soluble concentrations[5].

Q4: How should I prepare a stock solution of 22-Azacholesterol?

A4: Due to its hydrophobic nature, 22-Azacholesterol should first be dissolved in an organic solvent to create a concentrated stock solution. Common choices include ethanol or DMSO. It is crucial to ensure the final concentration of the organic solvent in your cell culture medium is minimal (typically less than 0.1%) to avoid solvent-induced cytotoxicity[6]. For long-term storage, it is recommended to store the powder and stock solutions at -20°C, protected from light[6].

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Poor Solubility and Precipitation in Culture Media

• Q: I've dissolved 22-Azacholesterol in DMSO, but it precipitates when I add it to my cell culture medium. How can I prevent this?

• A: This is a common issue with hydrophobic compounds. The abrupt change in solvent polarity from DMSO to an aqueous medium causes the compound to fall out of solution. Here are several strategies to overcome this:

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior. They can encapsulate hydrophobic molecules like 22-Azacholesterol, increasing their solubility in aqueous solutions. Methyl-β-cyclodextrin (MβCD) is frequently used for this purpose.

  • Liposomal Formulation: Liposomes are vesicles composed of a lipid bilayer that can encapsulate hydrophobic compounds within their membrane. This not only improves solubility but can also facilitate cellular uptake.

  • Serial Dilution: Instead of adding the concentrated DMSO stock directly to your full volume of media, perform serial dilutions in your culture media. This gradual decrease in solvent concentration can sometimes prevent immediate precipitation.

  • Pre-warming the Media: Gently warming your culture media to 37°C before adding the 22-Azacholesterol stock solution can sometimes improve solubility.

Issue 2: Low Efficacy or Lack of a Dose-Dependent Response

• Q: I'm not observing the expected biological effect of 22-Azacholesterol, even at what should be effective concentrations. What could be the cause?

• A: Low efficacy is often linked to poor delivery and bioavailability at the cellular level.

  • Inefficient Cellular Uptake: The highly hydrophobic nature of 22-Azacholesterol can lead to its aggregation in the culture medium, preventing efficient interaction with the cell membrane. Consider using a carrier system like liposomes or nanoparticles to improve cellular uptake[7][8].

  • Degradation of the Compound: While generally stable, it's good practice to prepare fresh dilutions of 22-Azacholesterol in culture medium for each experiment from a frozen stock solution to minimize potential degradation over time in aqueous environments[6].

  • Incorrect Dosage Calculation: Double-check your calculations and ensure that your final concentration accounts for any serial dilutions. It's also crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions[9].

Issue 3: Observed Cytotoxicity at Higher Concentrations

• Q: I'm seeing significant cell death at higher concentrations of 22-Azacholesterol. How can I mitigate this?

• A: Cytotoxicity can arise from several factors:

  • Compound-Induced ER Stress: High levels of free cholesterol or its analogs can induce endoplasmic reticulum (ER) stress, which can trigger apoptosis[10].

  • Solvent Toxicity: Ensure the final concentration of your organic solvent (e.g., DMSO) is well below the toxic threshold for your cells (typically <0.1%).

  • Aggregate Formation: Precipitated or aggregated 22-Azacholesterol can be cytotoxic. Improving solubility with the methods mentioned in "Issue 1" can often reduce this off-target toxicity.

  • On-Target Toxicity: At very high concentrations, the intended biological effect of disrupting cholesterol homeostasis can itself become cytotoxic. A careful dose-response study is essential to find a therapeutic window where you observe the desired effect without significant cell death[9][11].

Part 3: Experimental Protocols and Visualizations

Protocol 1: Preparation of 22-Azacholesterol-Cyclodextrin Complexes

This protocol enhances the solubility of 22-Azacholesterol for cell culture applications.

Materials:

• 22-Azacholesterol powder

• Methyl-β-cyclodextrin (MβCD)

• Sterile phosphate-buffered saline (PBS) or serum-free culture medium

• Vortex mixer

• Water bath or incubator at 37°C

Procedure:

• Prepare a MβCD Solution: Dissolve MβCD in sterile PBS or serum-free medium to a final concentration of 10-50 mM.

• Prepare 22-Azacholesterol Stock: Prepare a concentrated stock solution of 22-Azacholesterol in ethanol or DMSO (e.g., 10 mM).

• Complexation: While vortexing the MβCD solution, slowly add the 22-Azacholesterol stock solution to achieve the desired final concentration. The molar ratio of MβCD to 22-Azacholesterol should be at least 10:1 to ensure efficient encapsulation.

• Incubation: Incubate the mixture for 1-2 hours at 37°C with gentle agitation to facilitate complex formation.

• Sterilization: Sterilize the final complex solution by passing it through a 0.22 µm filter.

• Application: The 22-Azacholesterol-MβCD complex is now ready to be added to your cell culture medium.

Diagrams

Mechanism of 22-Azacholesterol Action

A diagram illustrating the inhibitory action of 22-Azacholesterol.

Workflow for Improved 22-Azacholesterol Delivery

A workflow for preparing and delivering 22-Azacholesterol to cells.

Troubleshooting Decision Tree

A decision tree for troubleshooting common experimental issues.

Part 4: Data Summary

Table 1: Solubility of Sterols in Different Solvents

Sterol	Solvent	Solubility	Reference
22(R)-Hydroxycholesterol	Chloroform	20 mg/ml	[12]
22(R)-Hydroxycholesterol	Ethanol	20 mg/ml	[12]
22(R)-Hydroxycholesterol	DMSO	0.1 mg/ml	[12]
Celastrol (hydrophobic triterpenoid)	Water (37°C)	13.25 ± 0.83 µg/mL	[5]

References

• El Masry, S. E., Fee, J. A., El Masry, A. H., & Counsell, R. E. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology, 26(12), 1109-1116.
• Gao, H., et al. (2022). From Physicochemical Constraints to Clinical Prospects of Celastrol: Challenges and Nano Delivery Strategies. Frontiers in Pharmacology, 13, 841302.
• Ressurreição, S., et al. (2020).
• D'Arcy, M., et al. (2021). Cytotoxic sigma-2 ligands trigger cancer cell death via cholesterol-induced-ER-stress. bioRxiv.
• Smith, S. J., & Parikh, A. N. (2016). Challenges in carrier-mediated intracellular delivery: moving beyond endosomal barriers. Wiley Interdisciplinary Reviews: Nanomedicine and Nanobiotechnology, 8(3), 465-478.
• Hosseini, M. S., et al. (2021). The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231. International Journal of Cancer Management, 14(1).
• Ayuyan, A. G., & Cohen, F. S. (2008). Solubility Limits of Cholesterol, Lanosterol, Ergosterol, Stigmasterol, and β-Sitosterol in Electroformed Lipid Vesicles. Biophysical Journal, 94(7), 2654-2662.
• Dai, Y., et al. (2013).
• Goel, S., et al. (2021). Effect of 25-azacholestane, 25-azacholesterol and N, N-dimethyldodecanamine on cholesterol incorporation in the tissues of. International Journal of Entomology Research, 6(6), 17-22.

• National Center for Biotechnology Information. (n.d.). 22-Ketocholesterol. PubChem Compound Summary for CID 101465. Retrieved from [Link].

• Mitragotri, S., et al. (2014). Overcoming the challenges in administering biopharmaceuticals: formulation and delivery strategies. Nature Reviews Drug Discovery, 13(9), 655-672.
• Mollinedo, F., & Gajate, C. (2021). Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine. Cancers, 13(10), 2445.
• Chen, Y., et al. (2023). The Potential Therapeutic Applications of Natural Products in the Oxidative Stress-Related MVA Pathway: Focus on HMGCR. International Journal of Molecular Sciences, 24(13), 10851.

• Avanti Polar Lipids. (2024, July 1). Revolutionary Luminescent Cholesterol Mimic Enhances Cellular Biochemistry Research. Retrieved from [Link]

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• 1. Inhibition of cholesterol side-chain cleavage by 22-azacholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. entomologyjournals.com [entomologyjournals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cholesterol-Based Compounds: Recent Advances in Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. From Physicochemical Constraints to Clinical Prospects of Celastrol: Challenges and Nano Delivery Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Challenges in carrier-mediated intracellular delivery: moving beyond endosomal barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Overcoming the challenges in administering biopharmaceuticals: formulation and delivery strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Cytotoxic sigma-2 ligands trigger cancer cell death via cholesterol-induced-ER-stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 22(R)-Hydroxycholesterol = 98 17954-98-2 [sigmaaldrich.com]

troubleshooting unexpected phenotypic changes with 22-Azacholesterol

Welcome to the technical support center for 22-Azacholesterol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this potent cholesterol biosynthesis inhibitor. Here, we address common and unexpected issues encountered during experimentation, providing not just solutions but also the underlying scientific rationale to empower your research.

Section 1: Core Concepts & Mechanism of Action

22-Azacholesterol is a sterol analog that primarily functions by inhibiting the enzyme 24-dehydrocholesterol reductase (DHCR24) . This enzyme catalyzes the final step in the Kandutsch-Russell pathway of cholesterol biosynthesis, converting desmosterol into cholesterol. Inhibition of DHCR24 leads to a depletion of cellular cholesterol and a corresponding accumulation of its precursor, desmosterol[1][2].

This accumulation of desmosterol is not merely a side effect; it is central to the biological activity observed with 22-Azacholesterol treatment. Desmosterol is a biologically active sterol that can substitute for cholesterol in cellular membranes, altering their physical properties. Furthermore, desmosterol acts as an endogenous agonist for the Liver X Receptor (LXR), a master regulator of lipid metabolism and inflammation[1][3][4]. This dual effect—altering membrane composition and activating LXR signaling—underpins its application in virology, oncology, and immunology research[1][2].

Caption: Mechanism of 22-Azacholesterol action on the cholesterol biosynthesis pathway.

Section 2: Troubleshooting Guide: Unexpected Phenotypes & Results

This section addresses specific problems in a question-and-answer format to help you troubleshoot your experiments effectively.

Q1: My cells are showing high levels of cytotoxicity, such as detachment and apoptosis, even at concentrations cited in the literature. What's going wrong?

A1: This is a common issue stemming from the critical role of cholesterol in cell viability. While desmosterol can functionally replace cholesterol to a degree, excessive disruption of cholesterol homeostasis is toxic[5].

Potential Causes & Solutions:

• Cell-Type Specific Sensitivity: Different cell lines have varying dependencies on de novo cholesterol synthesis versus uptake of exogenous cholesterol (e.g., from serum). Cells that rely heavily on endogenous production will be more sensitive.

  • Actionable Advice: Perform a dose-response curve for every new cell line to determine the optimal, non-toxic concentration range. Start with a broad range (e.g., 100 nM to 25 µM) and assess viability using assays like MTT or neutral red uptake after 24, 48, and 72 hours[6].

• Lipid-Depleted Serum: If you are using lipid-depleted serum to maximize the effect of the inhibitor, you are creating a highly stringent environment. This forces cells to rely solely on the compromised de novo pathway, often leading to toxicity.

  • Actionable Advice: Consider using normal, heat-inactivated fetal bovine serum (FBS). If your experimental design requires lipid-depleted conditions, meticulously optimize (i.e., lower) the 22-Azacholesterol concentration[7].

• Solvent Toxicity: 22-Azacholesterol is typically dissolved in solvents like DMSO or ethanol. High final concentrations of these solvents in the culture medium can be independently toxic.

  • Actionable Advice: Ensure the final solvent concentration in your culture medium is non-toxic, typically below 0.1% for DMSO[8]. Always include a "vehicle-only" control group in your experiments to account for any effects of the solvent[9].

• Compound Purity and Stability: Impurities in the compound or degradation of the stock solution can lead to unexpected toxicity.

  • Actionable Advice: Purchase from a reputable supplier. Store the powdered compound at -20°C, protected from light. Prepare concentrated stock solutions in an appropriate solvent (e.g., DMSO) and store in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. It is best practice to prepare fresh dilutions in culture medium for each experiment[8].

Parameter	Recommendation	Rationale
Starting Concentration	100 nM - 25 µM (empirical)	Cell lines vary greatly in sensitivity.
Solvent (e.g., DMSO)	< 0.1% final concentration	Minimizes solvent-induced cytotoxicity.
Serum Condition	Standard FBS (unless specified)	Provides exogenous lipids, reducing stress on cells.
Incubation Time	24 - 72 hours	Allows time for cholesterol turnover and desmosterol accumulation.

Q2: I am not observing the expected biological effect (e.g., antiviral activity, cancer cell death). How can I troubleshoot this?

A2: A lack of effect points to a problem in one of four areas: the reagent, the experimental setup, the biological system's responsiveness, or the validation method.

Caption: Troubleshooting workflow for experiments where the expected phenotype is absent.

Step-by-Step Troubleshooting:

• Confirm Target Engagement: Before anything else, you must confirm that the drug is doing what it's supposed to do at a molecular level. The primary effect of 22-Azacholesterol is the accumulation of desmosterol[2][4].

  • Actionable Advice: Treat your cells with 22-Azacholesterol for 48-72 hours. Harvest the cells and perform lipid extraction followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or a specialized sterol analysis service. You should see a significant increase in the desmosterol-to-cholesterol ratio compared to vehicle-treated cells. This is your most important positive control.

• Check DHCR24 Expression: The target enzyme, DHCR24, must be expressed in your cell line. While it is broadly expressed, levels can vary.

  • Actionable Advice: Check baseline DHCR24 mRNA (via RT-qPCR) or protein levels (via Western Blot) in your untreated cells. If expression is very low, the inhibitor will have little to no effect.

• Re-evaluate Concentration and Time: The biological effect may require a longer incubation period or a higher concentration than what was needed to see desmosterol accumulation. For example, altering membrane-dependent processes like viral entry may take time to manifest after the initial lipid changes[10][11].

  • Actionable Advice: If target engagement is confirmed but the phenotype is absent, perform a time-course experiment (e.g., 24, 48, 72, 96 hours) and a more detailed dose-response curve for your specific functional assay.

Q3: I'm observing an unexpected phenotype that doesn't seem directly related to cholesterol metabolism. Could this be an off-target effect?

A3: While 22-Azacholesterol is quite specific for DHCR24, it's crucial to investigate unexpected phenotypes methodically. The observed effect could be a downstream consequence of profound lipid remodeling or a true off-target interaction.

Investigative Strategy:

• Rule Out Downstream Effects: The accumulation of desmosterol activates LXR, which in turn regulates a wide array of genes involved in lipid metabolism, inflammation, and transport[1][4][12]. An "unexpected" phenotype could be a legitimate downstream effect of LXR activation.

  • Actionable Advice: Check for the upregulation of known LXR target genes (e.g., ABCA1, ABCG1) via RT-qPCR in your 22-Azacholesterol-treated cells[13]. If these genes are induced, your phenotype may be LXR-dependent. You can test this by co-treating with an LXR antagonist.

• Use a Structural Analog Control: The use of a closely related molecule that is known to be inactive against DHCR24 can help differentiate between a specific pharmacology and a non-specific effect caused by introducing a foreign sterol-like molecule into the cell.

  • Actionable Advice: Cholesterol itself can be used as a negative control. If adding exogenous cholesterol alongside 22-Azacholesterol rescues the phenotype, it strongly suggests the effect is tied to the cholesterol pathway disruption.

• Rescue Experiment: The gold standard for confirming an on-target effect is a rescue experiment.

  • Actionable Advice: If the phenotype is caused by cholesterol depletion, supplementing the culture medium with exogenous cholesterol should reverse the effect. Conversely, if the phenotype is caused by desmosterol accumulation, this experiment may not work, but it provides valuable information. Another approach is to use a cell line where DHCR24 has been knocked out (e.g., via CRISPR). These cells should not respond to 22-Azacholesterol, as the target is absent.

Section 3: Frequently Asked Questions (FAQs)

• Q: How should I prepare and store 22-Azacholesterol?

  • A: Store the solid compound at -20°C, protected from light. For experimental use, prepare a high-concentration stock solution (e.g., 10-20 mM) in anhydrous DMSO or ethanol. Aliquot this stock into single-use tubes to prevent contamination and degradation from multiple freeze-thaw cycles, and store at -20°C or -80°C[8].

• Q: What are the essential controls for any 22-Azacholesterol experiment?

  • A:

    • Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) used to deliver the drug. This is non-negotiable[9].

    • Untreated Control: Cells grown in medium alone.

    • Positive Control (for pathway inhibition): A compound with a known effect on cholesterol synthesis, such as a statin (e.g., lovastatin), can serve as a benchmark for cholesterol-depleting effects[9].

• Q: Can I use 22-Azacholesterol in animal models?

  • A: Yes, inhibitors of DHCR24 have been used successfully in mouse models to study inflammation and metabolic diseases[2][4][12]. However, formulation, dosage, and route of administration must be carefully optimized. The compound's poor water solubility requires a suitable vehicle for in vivo delivery.

Section 4: Key Experimental Protocols

Protocol 4.1: Validating DHCR24 Inhibition by Quantifying Desmosterol Accumulation

Objective: To confirm that 22-Azacholesterol is effectively inhibiting DHCR24 in your specific cell model.

Methodology:

• Cell Seeding: Plate your cells at a density that will result in 80-90% confluency at the time of harvest.

• Treatment: Allow cells to adhere overnight, then treat with your desired concentration of 22-Azacholesterol and a vehicle control for 48-72 hours.

• Cell Harvest: Wash the cell monolayer twice with ice-cold PBS. Scrape cells into a collection tube and centrifuge to pellet. Discard the supernatant and flash-freeze the cell pellet.

• Lipid Extraction (Folch Method):

  • Resuspend the cell pellet in a chloroform:methanol (2:1) solution.

  • Vortex vigorously and incubate at room temperature with shaking.

  • Add water to induce phase separation.

  • Centrifuge to separate the phases. The lipids will be in the lower organic phase.

  • Carefully collect the lower organic phase and dry it under a stream of nitrogen gas[14].

• Saponification & Derivatization: Hydrolyze the lipid extract to release free sterols and then derivatize them (e.g., silylation) to make them volatile for GC analysis.

• GC-MS Analysis: Analyze the derivatized sterols using a Gas Chromatography-Mass Spectrometry system. Identify and quantify cholesterol and desmosterol peaks based on their retention times and mass spectra compared to known standards.

• Data Analysis: Calculate the ratio of desmosterol to total sterols (desmosterol + cholesterol) for both treated and vehicle control samples. A significant increase in this ratio confirms DHCR24 inhibition.

References

• Körner, A., et al. (2020). Dehydrocholesterol Reductase 24 (DHCR24): Medicinal Chemistry, Pharmacology and Novel Therapeutic Options. PubMed Central. [Link]

• Spann, N. J., et al. (2019). Inhibition of Δ24-dehydrocholesterol reductase activates pro-resolving lipid mediator biosynthesis and inflammation resolution. PNAS. [Link]

• Lu, T. T., et al. (2012). Desmosterol in brain is elevated because DHCR24 needs REST for robust expression but REST is poorly expressed. NIH. [Link]

• Snodgrass, R. G., et al. (2023). Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation. NIH. [Link]

• van der Tuin, S. J. L., et al. (2024). DHCR24 inhibitor SH42 increases desmosterol without preventing atherosclerosis development in mice. PubMed Central. [Link]

• El Masry, S. E., et al. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology. [Link]

• Dao, W., et al. (2021). Targeting Cholesterol Metabolism as Efficient Antiviral Strategy Against the Hepatitis E Virus. Cellular and Molecular Gastroenterology and Hepatology. [Link]

• Gizzi, A. S., et al. (2021). The antiviral enzyme viperin inhibits cholesterol biosynthesis. PubMed Central. [Link]

• Hishiki, T., et al. (2024). Inhibition Mechanism of SARS-CoV-2 Infection by a Cholesterol Derivative, Nat-20(S)-yne. Biological and Pharmaceutical Bulletin. [Link]

• Cuzzocrea, V. T., et al. (2021). The Modulation of Cholesterol Metabolism Is Involved in the Antiviral Effect of Nitazoxanide. MDPI. [Link]

• The ASCO Post. (2024). Unexpected Results in Solid Tumors What We Learned From Negative Findings. The ASCO Post. [Link]

• Matsuoka, K., et al. (2023). Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers. NIH. [Link]

• Reis, F. C. A., et al. (2024). Cytotoxic sigma-2 ligands trigger cancer cell death via cholesterol-induced-ER-stress. PubMed Central. [Link]

• Liu, S., et al. (2021). Studies in the antiviral molecular mechanisms of 25-hydroxycholesterol: Disturbing cholesterol homeostasis and post-translational modification of proteins. PubMed Central. [Link]

• Ghaffari, M., et al. (2021). The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231. PubMed Central. [Link]

• Al-Khafaji, K., et al. (2024). Off-target effects of statins: molecular mechanisms, side effects and the emerging role of kinases. British Journal of Pharmacology. [Link]

• Liu, G., et al. (2023). Off-target effects in CRISPR/Cas9 gene editing. PubMed Central. [Link]

• Concia, L., et al. (2025). Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and challenges. Molecular Therapy - Nucleic Acids. [Link]

• Rather, J. A., et al. (2024). Recent Advancements in Reducing the Off-Target Effect of CRISPR-Cas9 Genome Editing. Cureus. [Link]

• Tian, T., et al. (2024). Reducing CRISPR-Cas9 off-target effects by optically controlled chemical modifications of guide RNA. Cell Chemical Biology. [Link]

• ResearchGate. (2025). How to prepare different lipid conditions for cell culture experiments?. ResearchGate. [Link]

• Mollinedo, F., et al. (2021). Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine. PubMed. [Link]

• Skowroń, J., & Zapór, L. (2004). Cytotoxicity of resorcinol under short- and long-term exposure in vitro. International Journal of Occupational Safety and Ergonomics. [Link]

Sources

• 1. Dehydrocholesterol Reductase 24 (DHCR24): Medicinal Chemistry, Pharmacology and Novel Therapeutic Options - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Desmosterol in brain is elevated because DHCR24 needs REST for robust expression but REST is poorly expressed - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic sigma-2 ligands trigger cancer cell death via cholesterol-induced-ER-stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of resorcinol under short- and long-term exposure in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Inhibition Mechanism of SARS-CoV-2 Infection by a Cholesterol Derivative, Nat-20(S)-yne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Modulation of Cholesterol Metabolism Is Involved in the Antiviral Effect of Nitazoxanide [mdpi.com]
• 12. DHCR24 inhibitor SH42 increases desmosterol without preventing atherosclerosis development in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Studies in the antiviral molecular mechanisms of 25-hydroxycholesterol: Disturbing cholesterol homeostasis and post-translational modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 22-Azacholesterol Incubation Time

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and troubleshooting assistance for optimizing the incubation time of 22-Azacholesterol to achieve maximum experimental effect. As a Senior Application Scientist, this document synthesizes technical accuracy with field-proven insights to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 22-Azacholesterol?

A1: 22-Azacholesterol is a sterol analog that primarily functions as an inhibitor of cholesterol biosynthesis. Specifically, it has been shown to inhibit the cholesterol side-chain cleavage process, a critical step in steroidogenesis.[1] By interfering with this and other key enzymatic steps in the cholesterol synthesis pathway, it leads to a reduction in cellular cholesterol levels and an accumulation of sterol precursors. This modulation of cholesterol homeostasis affects various cellular processes, including membrane structure and signaling pathways.[2][3]

Q2: Why is optimizing the incubation time for 22-Azacholesterol crucial?

A2: The effects of 22-Azacholesterol are primarily chronic, meaning they develop over time as the cell's natural cholesterol turnover and synthesis are inhibited. An insufficient incubation time will result in a minimal observable effect, while an excessively long incubation could lead to cytotoxicity or confounding off-target effects.[3] Therefore, determining the optimal incubation window is critical to observing the desired biological outcome directly attributable to 22-Azacholesterol's mechanism of action.

Q3: What is a typical starting range for incubation time with 22-Azacholesterol?

A3: For chronic inhibitors of cholesterol biosynthesis, significant effects are generally observed after 24 to 48 hours of incubation.[3] However, the optimal time can vary significantly depending on the cell type, its metabolic rate, and the specific endpoint being measured. A time-course experiment is highly recommended to pinpoint the ideal duration for your specific experimental system.

Q4: What are the potential off-target effects to be aware of with prolonged incubation?

A4: Prolonged exposure to high concentrations of azasterols can lead to cytotoxicity, characterized by reduced cell viability, changes in morphology, and induction of apoptosis.[3] Additionally, since cholesterol is integral to membrane function, its depletion can disrupt various signaling pathways. It is also important to note that some azasterols can modulate the Hedgehog (Hh) signaling pathway.[3][4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable on-target effect (e.g., no change in cholesterol levels or downstream markers).	Incubation time is too short.	Increase the incubation time. Cholesterol biosynthesis inhibition may take 24-48 hours to become fully effective.[3] Perform a time-course experiment (e.g., 12, 24, 48, 72 hours) to determine the optimal duration.
Concentration is too low.	Increase the concentration of 22-Azacholesterol. A dose-response experiment is recommended to find the effective concentration for your cell type.
Compound degradation.	Ensure proper storage of the 22-Azacholesterol stock solution (typically at -20°C or -80°C, protected from light). Prepare fresh working solutions for each experiment.[3]
Observing unexpected cellular phenotypes or high levels of cell death.	Incubation time is too long.	Reduce the incubation time. Assess cell viability at different time points using a standard cytotoxicity assay (e.g., MTT or LDH assay).
Concentration is too high.	Decrease the concentration of 22-Azacholesterol. Determine the cytotoxic concentration range for your specific cell line.[3]
Off-target effects.	Use the lowest effective concentration and consider a rescue experiment by adding back cholesterol to confirm the specificity of the observed effects.
High variability between replicate experiments.	Inconsistent cell culture conditions.	Standardize cell passage number, seeding density, and media composition. Ensure consistent growth phase of cells at the start of each experiment.
Inconsistent preparation of 22-Azacholesterol.	Prepare a large batch of stock solution to be used across all related experiments to minimize variability. Ensure complete dissolution of the compound.

Experimental Protocols

Protocol 1: Preparation of 22-Azacholesterol Stock Solution

This protocol describes the preparation of a stock solution for use in cell culture experiments.

Materials:

• 22-Azacholesterol powder

• Ethanol (200 proof, sterile)

• Sterile microcentrifuge tubes

Procedure:

• Dissolving 22-Azacholesterol: Prepare a 10 mM stock solution by dissolving the appropriate amount of 22-Azacholesterol powder in 200 proof ethanol. For example, to make 1 ml of a 10 mM stock solution of a compound with a molecular weight of 401.68 g/mol , dissolve 4.02 mg in 1 ml of ethanol. Vortex thoroughly to ensure complete dissolution. Gentle warming in a 37°C water bath can aid dissolution.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile microcentrifuge tube.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Note: The final concentration of the solvent in the cell culture medium should be kept low (ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Protocol 2: Determining Optimal Incubation Time via Time-Course Experiment

This protocol details a time-course experiment to identify the incubation time that yields the maximum desired effect of 22-Azacholesterol.

Materials:

• Adherent cells of interest (e.g., HT-22 mouse hippocampal cells)[5][6]

• Complete culture medium (e.g., DMEM with 10% FBS)[6]

• 22-Azacholesterol stock solution (10 mM in ethanol)

• Multi-well plates (e.g., 24-well or 96-well)

• Assay reagents for measuring the desired endpoint (e.g., cholesterol quantification kit, qPCR reagents for target gene expression)

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase and do not reach confluency by the final time point. Allow cells to adhere and recover for 24 hours.

• Treatment: Prepare working solutions of 22-Azacholesterol in complete culture medium at the desired final concentration (determined from a prior dose-response experiment). Also, prepare a vehicle control medium containing the same final concentration of ethanol.

• Incubation: Aspirate the old medium and add the 22-Azacholesterol-containing medium or vehicle control medium to the respective wells.

• Time Points: Incubate the plates for a range of time points. A suggested starting range is 12, 24, 48, and 72 hours.

• Endpoint Analysis: At each time point, harvest the cells or cell lysates and perform the desired assay to measure the effect of 22-Azacholesterol. This could include:

  • Quantification of total cellular cholesterol.

  • Measurement of the expression of genes regulated by cholesterol levels, such as HMG-CoA reductase or LDLR, via qPCR.[7]

  • Assessment of a specific downstream signaling pathway affected by cholesterol depletion.

• Data Analysis: Plot the measured effect against the incubation time to identify the point of maximum effect before the onset of cytotoxicity.

Visualizations

Workflow for Optimizing Incubation Time

Caption: Workflow for determining the optimal incubation time for 22-Azacholesterol.

Mechanism of 22-Azacholesterol Action

Caption: Simplified schematic of the cholesterol biosynthesis pathway and the inhibitory action of 22-Azacholesterol.

Quantitative Data Summary

The following table provides a hypothetical example of data from a time-course experiment to help guide your experimental design and interpretation.

Incubation Time (hours)	Cell Viability (%)	Relative Cholesterol Level (%)	Relative HMG-CoA Reductase mRNA Expression
0 (Vehicle Control)	100 ± 5	100 ± 8	1.0 ± 0.1
12	98 ± 4	85 ± 7	1.2 ± 0.2
24	95 ± 6	65 ± 9	1.8 ± 0.3
48	92 ± 5	45 ± 6	2.5 ± 0.4
72	75 ± 8	42 ± 7	2.3 ± 0.5

Data are represented as mean ± standard deviation. The optimal incubation time in this example would be 48 hours, as it shows a maximal effect on cholesterol reduction and gene expression before a significant drop in cell viability.

References

• Title: Inhibition of cholesterol side-chain cleavage by 22-azacholesterol Source: PubMed URL: [Link]

• Title: Effect of 25-azacholestane, 25-azacholesterol and N, N-dimethyldodecanamine on cholesterol incorporation in the tissues of Source: International Journal of Entomology Research URL: [Link]

• Title: The Modulation of Cholesterol Metabolism Is Involved in the Antiviral Effect of Nitazoxanide Source: MDPI URL: [Link]

• Title: Tracking the Subcellular Fate of 20(S)-Hydroxycholesterol with Click Chemistry Reveals a Transport Pathway to the Golgi Source: PMC URL: [Link]

• Title: Regulation of Cholesterol Biosynthesis | Biochemistry Lecture | USMLE Step 1 Source: YouTube URL: [Link]

• Title: Cell Culture Protocol 1: Proper Aseptic Technique and Sterile Handling of Cells Source: European Collection of Authenticated Cell Cultures URL: [Link]

• Title: Consequences of cellular cholesterol accumulation: basic concepts and physiological implications Source: PMC URL: [Link]

• Title: Synthesis of the oxysterol, 24(S), 25-epoxycholesterol, parallels cholesterol production and may protect against cellular accumulation of newly-synthesized cholesterol Source: PMC URL: [Link]

• Title: HT22 Cell Line Source: Elabscience URL: [Link]

• Title: Assessment of the Cholesterol-Lowering Effect of MOMAST®: Biochemical and Cellular Studies Source: MDPI URL: [Link]

• Title: Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine Source: PubMed URL: [Link]

Sources

• 1. Inhibition of cholesterol side-chain cleavage by 22-azacholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ubigene.us [ubigene.us]
• 6. elabscience.com [elabscience.com]
• 7. mdpi.com [mdpi.com]

how to control for solvent effects when using 22-Azacholesterol

Introduction

22-Azacholesterol is a sterol analog used in research to probe the intricacies of cholesterol metabolism and transport. As an azasterol, its primary mechanism involves the inhibition of enzymes within the cholesterol biosynthesis pathway.[1][2] Its lipophilic nature, a characteristic it shares with cholesterol itself, presents a significant experimental challenge: ensuring proper solubilization to achieve accurate dosing and avoid solvent-induced artifacts in sensitive biological systems like cell cultures.[3][4]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for effectively controlling solvent effects when working with 22-Azacholesterol. We will move from foundational principles to specific troubleshooting scenarios, equipping you with the knowledge to generate reliable and reproducible data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and application of 22-Azacholesterol.

Q1: What is the best solvent to dissolve 22-Azacholesterol for cell culture experiments?

A1: There is no single "best" solvent; the optimal choice depends on the specific cell type, experimental duration, and required final concentration. The most common choices are Dimethyl Sulfoxide (DMSO) and Ethanol.[5][6][7]

• DMSO: Offers excellent solvating power for lipophilic compounds like 22-Azacholesterol.[7][8] However, it can induce cellular toxicity, differentiation, or other off-target effects, especially at concentrations above 0.1-0.5%.[8][9][10]

• Ethanol: A viable alternative, but it can also be cytotoxic.[5][7] It is crucial to keep the final concentration in the culture medium low, typically below 0.1%.[5]

For highly sensitive applications or when organic solvents are a concern, a cyclodextrin-based delivery system is a superior, albeit more complex, alternative.[11][12][13]

Q2: My 22-Azacholesterol precipitates when I add it to my cell culture medium. What's wrong?

A2: This is a classic solubility problem that occurs when a concentrated stock solution in an organic solvent is rapidly diluted into an aqueous medium.[4][14] The hydrophobic compound "crashes out" of solution. Key causes include:

• Stock concentration is too high: The organic solvent can no longer keep the compound soluble upon high dilution.

• Poor mixing technique: Adding the stock directly to the full volume of medium without vigorous mixing can cause localized high concentrations and immediate precipitation.

• Low temperature: Media is often used cold, which decreases the solubility of most compounds.

Q3: What is a "vehicle control" and why is it essential?

A3: A vehicle control is a critical experimental control where you treat a set of cells with the same volume of the solvent (the "vehicle") used to dissolve the 22-Azacholesterol, but without the compound itself.[2][5] Its purpose is to ensure that any observed effects are due to the 22-Azacholesterol and not the solvent.[2] For example, if you treat cells with 10 µM 22-Azacholesterol dissolved in DMSO (final DMSO concentration of 0.1%), your vehicle control would be cells treated with 0.1% DMSO alone.

Q4: How should I store my 22-Azacholesterol stock solution?

A4: Prepare aliquots of your stock solution in tightly sealed vials and store them at -20°C.[15] This prevents degradation from repeated freeze-thaw cycles. Before use, allow the aliquot to equilibrate to room temperature for at least an hour to ensure the compound is fully redissolved.[15]

Part 2: Core Technical Guide: Solvent Selection & Solution Preparation

Choosing Your Solvent: A Decision Framework

The selection of a solvent is a critical first step that dictates the success of your experiment. Use the following framework to guide your choice.

Caption: Decision workflow for selecting an appropriate solvent system.

Solvent Properties and Recommendations

The table below summarizes key properties and provides actionable recommendations for common solvents.

Solvent	Max Recommended Final Concentration (v/v)	Pros	Cons & Mitigation Strategies
DMSO	< 0.1% - 0.5% (cell line dependent)[8]	High solvating power for hydrophobic compounds.[3][16]	Toxicity: Can cause cell stress, damage mitochondria, and induce apoptosis at higher concentrations.[9][10] Mitigation: Always perform a dose-response curve for your specific cell line to determine the maximum tolerated concentration. Keep the final concentration as low as possible, ideally ≤0.1%.[8]
Ethanol	< 0.1% [5]	Good solvating power, can be less harsh than DMSO for some cells.	Cytotoxicity: Can be more cytotoxic than DMSO for some cell lines.[7] Volatility: Can evaporate from stock solutions, changing the concentration over time. Mitigation: Use fresh, absolute ethanol. Store stocks in tightly sealed vials. Always run a vehicle control.
Cyclodextrins	Dependent on specific cyclodextrin	Biocompatible, benign vehicle that increases aqueous solubility without organic solvents.[11] Protects compound from degradation.[11]	Complexity: Requires preparation of a drug-cyclodextrin inclusion complex.[12][17] Potential for Cholesterol Extraction: Natural cyclodextrins can interact with membrane cholesterol; modified versions like 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) are recommended to reduce toxicity.[11]

Part 3: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My compound precipitates in the cell culture medium.

• Cause A: Supersaturation upon dilution. The aqueous medium cannot accommodate the high concentration of the hydrophobic compound when the organic solvent is diluted.

• Solution A-1: Modify the Dilution Protocol. Do not add the stock directly to the final volume. Instead, perform a serial dilution. First, add the stock solution to a small volume of pre-warmed (37°C) serum-containing medium, vortex gently, and then add this intermediate dilution to the rest of the culture medium.[6] This gradual dilution helps maintain solubility.

• Solution A-2: Lower the Stock Concentration. If precipitation persists, remake the stock solution at a lower concentration (e.g., from 10 mM to 1 mM).[7][14] This will require adding a larger volume to your culture, so be mindful of the final solvent percentage.

• Solution A-3: Increase Serum Concentration. Fetal Bovine Serum (FBS) contains albumin and other proteins that can help solubilize lipophilic compounds. Temporarily increasing the serum concentration during treatment may help.

Problem 2: I'm observing high cell death in my vehicle control.

• Cause: The solvent concentration is too high for your cell line. Different cell lines have vastly different tolerances to solvents like DMSO and ethanol.[8][10] Primary cells are often more sensitive than immortalized cell lines.[8]

• Solution: Perform a Solvent Toxicity Assay. Before starting your main experiment, you must determine the maximum non-toxic solvent concentration.

  • Protocol: Plate your cells and treat them with a range of solvent concentrations (e.g., for DMSO: 0.01%, 0.05%, 0.1%, 0.25%, 0.5%, 1.0%).

  • Incubate for the same duration as your planned experiment.

  • Assess cell viability using an appropriate method (e.g., MTT, Trypan Blue exclusion, CellTiter-Glo®).

  • Choose the highest concentration that shows no significant decrease in viability compared to the untreated control. This is your maximum working solvent concentration.

Problem 3: My experimental results are inconsistent or not reproducible.

• Cause A: Inaccurate Stock Concentration. This can be due to solvent evaporation from improperly sealed vials or incomplete dissolution of the 22-Azacholesterol powder.

• Solution A: Ensure the compound is fully dissolved in the stock solution. Gentle warming (to 37°C) and vortexing can help.[6] Use low-retention tubes and aliquot stocks to prevent evaporation from repeated use of a single large volume.

• Cause B: Degradation of 22-Azacholesterol. The stability of the compound in solution may be limited.

• Solution B: Prepare fresh working solutions from a frozen stock aliquot for each experiment.[15] Avoid storing diluted solutions in aqueous media for extended periods.

Part 4: Experimental Protocols

Protocol 1: Preparation of a 10 mM 22-Azacholesterol Stock Solution in DMSO

• Calculate Required Mass: Determine the mass of 22-Azacholesterol (MW: 387.65 g/mol )[18] needed. For 1 mL of a 10 mM solution:

  • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 387.65 g/mol = 0.0038765 g = 3.88 mg.

• Weigh Compound: Accurately weigh ~4 mg of 22-Azacholesterol powder in a sterile microcentrifuge tube. Record the exact weight.

• Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the tube. (e.g., if you weighed exactly 3.88 mg, add 1.0 mL DMSO).

• Dissolve: Vortex the tube thoroughly for 1-2 minutes. If necessary, warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution.[6] Visually inspect to ensure no solid particles remain.

• Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile, tightly-sealing tubes. Store at -20°C.[15]

Protocol 2: Dosing Cell Cultures and the Critical Vehicle Control

This protocol illustrates the correct way to treat cells and include the mandatory vehicle control.

Caption: Workflow for dosing cells with a vehicle control.

References

• ALZET Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]

• LifeTein. (2023). DMSO usage in cell culture. Available from: [Link]

• Jadhav, M., et al. (2014). Drug-in-cyclodextrin-in-liposomes: a promising delivery system for hydrophobic drugs. Expert Opinion on Drug Delivery. Available from: [Link]

• PharmaEducation. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Available from: [Link]

• Cheng, C., et al. (2018). Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective. Journal of Controlled Release. Available from: [Link]

• An-ghelescu, A., et al. (2000). Evaluation of the cytotoxicity effect of dimethyl sulfoxide (DMSO) on Caco2/TC7 colon tumor cell cultures. Toxicology in Vitro. Available from: [Link]

• Yuan, C., et al. (2014). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE. Available from: [Link]

• Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers. Available from: [Link]

• Capelôa, T., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Molecules. Available from: [Link]

• de Abreu Costa, A., et al. (2017). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. Mediators of Inflammation. Available from: [Link]

• El Masry, S. E., et al. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology. Available from: [Link]

• ResearchGate. (2015). In cell culture, can ethanol be used as a solvent for dissolving the drug?. Available from: [Link]

• Lee, D., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. MethodsX. Available from: [Link]

• A. Ali, S., et al. (2016). Solvation of cholesterol in different solvents: a molecular dynamics simulation study. Journal of Molecular Modeling. Available from: [Link]

• ResearchGate. (2021). How to dissolve a lipophilic compund in media?. Available from: [Link]

• ResearchGate. (2025). What is the solution for dissolving cholesterol?. Available from: [Link]

• DC Chemicals. 22-Azacholesterol|3915-24-0|COA. Available from: [Link]

• Persson, E., et al. (2012). Ethanol Effects on Apparent Solubility of Poorly Soluble Drugs in Simulated Intestinal Fluid. Molecular Pharmaceutics. Available from: [Link]

• ResearchGate. (2016). Solvation of Cholesterol in Different Solvents: Molecular Dynamics Simulation Study. Available from: [Link]

• ResearchGate. (2015). How can I dissolve hydrophobic compounds in DMEM media?. Available from: [Link]

• Geng, T., et al. (2025). Effect of Solvent and Cholesterol On Liposome Synthesis By Reverse-Phase Evaporation (RPE) Method. bioRxiv. Available from: [Link]

• ResearchGate. (2016). EFFECT OF pH AND SOLVENTS ON IN-VITRO CHOLESTEROL CRYSTALLIZATION. Available from: [Link]

• Dai, Y., et al. (2015). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Molecules. Available from: [Link]

• ResearchGate. (2025). How to dissolve and use JB3-22?. Available from: [Link]

• de la Cruz-Ojeda, P., et al. (2021). Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine. Cancers. Available from: [Link]

• National Center for Biotechnology Information. 22-Ketocholesterol. PubChem Compound Database. Available from: [Link]

• Tran, T. T., et al. (2018). Influence of solvent composition on the miscibility and physical stability of naproxen/PVP K 25 solid dispersions prepared by cosolvent spray-drying. Journal of Pharmaceutical Sciences. Available from: [Link]

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Technical Support Center: Refining Biochemical Assays for 22-Azacholesterol Activity

Prepared by: Senior Application Scientist, Gemini Laboratories

Welcome to the technical support center for 22-Azacholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, validated protocols, and in-depth troubleshooting for accurately assessing the biochemical activity of 22-Azacholesterol. Our goal is to equip you with the necessary knowledge to overcome common experimental hurdles and generate robust, reproducible data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties and handling of 22-Azacholesterol.

Q1: What is 22-Azacholesterol and its primary mechanism of action?

A1: 22-Azacholesterol is a synthetic azasterol, a class of compounds where a nitrogen atom replaces a carbon in the sterol ring or side chain[1][2]. Its primary mechanism of action is the inhibition of cholesterol biosynthesis. Specifically, it is known to inhibit enzymes involved in the later stages of the cholesterol synthesis pathway. While its precise targets can vary between systems, azasterols generally interfere with enzymes that modify the sterol side chain, such as sterol reductases. For example, the related compound 23-Azacholesterol is known to inhibit 24-dehydrocholesterol reductase (DHCR24), which catalyzes the final step in the Kandutsch-Russell pathway of cholesterol synthesis[3][4]. By blocking this process, 22-Azacholesterol treatment leads to a decrease in cellular cholesterol levels and a corresponding accumulation of cholesterol precursor molecules, such as desmosterol.

Q2: How should I properly prepare, handle, and store 22-Azacholesterol?

A2: Proper handling is critical for experimental success. 22-Azacholesterol is a lipophilic molecule and is practically insoluble in aqueous buffers[5][6].

• Solubilization: For cell culture experiments, it is recommended to prepare a high-concentration stock solution in a sterile, anhydrous solvent such as Dimethyl Sulfoxide (DMSO) or ethanol. A 10-20 mM stock is typically achievable.

• Storage: The solid compound should be stored tightly sealed at -20°C. Once in solution, it is best to prepare single-use aliquots and store them at -20°C for up to one month to minimize freeze-thaw cycles[7]. Before use, allow the vial to equilibrate to room temperature for at least one hour to prevent condensation[7].

• Working Dilution: When preparing your final working concentration, dilute the stock solution directly into your pre-warmed cell culture medium and vortex immediately to ensure dispersion and prevent precipitation. The final concentration of the solvent (e.g., DMSO) in the culture medium should be kept low (typically ≤0.1%) to avoid solvent-induced artifacts. Always include a vehicle-only control in your experimental design[3].

Q3: What are the expected cellular consequences of inhibiting cholesterol biosynthesis with 22-Azacholesterol?

A3: Inhibiting cholesterol synthesis triggers a well-defined cellular feedback mechanism primarily controlled by the Sterol Regulatory Element-Binding Protein (SREBP) pathway[8][9]. When cellular sterol levels are low, the SREBP precursor protein is transported from the endoplasmic reticulum (ER) to the Golgi apparatus, where it is cleaved by proteases[10]. The released N-terminal fragment, a potent transcription factor, translocates to the nucleus. There, it binds to Sterol Regulatory Elements (SREs) in the promoter regions of genes involved in cholesterol and fatty acid synthesis, upregulating their expression in an attempt to restore cholesterol homeostasis[9][11]. Therefore, a primary consequence of 22-Azacholesterol treatment is the robust activation of the SREBP pathway.

Part 2: Core Biochemical Assay Protocols

Here we provide detailed, self-validating protocols to quantitatively measure the activity of 22-Azacholesterol.

Protocol 1: Sterol Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is the gold standard for directly observing the inhibitory effect of 22-Azacholesterol on the cholesterol biosynthesis pathway by measuring the accumulation of precursor sterols.

Objective: To quantify the relative levels of cholesterol and its precursors (e.g., lanosterol, desmosterol) in cells following treatment with 22-Azacholesterol.

Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., HepG2, CHO) at a density that ensures they are in a logarithmic growth phase at the time of harvest (approx. 70-80% confluency).

  • Treat cells with varying concentrations of 22-Azacholesterol (e.g., 0.1 µM to 10 µM) and a vehicle control (e.g., 0.1% DMSO) for 24-48 hours.

• Lipid Extraction:

  • Aspirate the medium, wash cells twice with cold Phosphate-Buffered Saline (PBS).

  • Scrape cells into 1 mL of PBS and pellet by centrifugation (500 x g, 5 min, 4°C).

  • Add an internal standard (e.g., cholesterol-d7) to the cell pellet.

  • Perform a lipid extraction using a modified Bligh-Dyer method or by adding a hexane:isopropanol (3:2, v/v) mixture. Vortex vigorously and incubate for 10 minutes[12].

  • Centrifuge to separate the phases and collect the upper organic layer containing the lipids.

• Derivatization:

  • Dry the extracted lipids under a stream of nitrogen gas.

  • To enhance volatility for GC analysis, derivatize the sterols by adding a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[13].

  • Incubate at 60°C for 30-60 minutes to form trimethylsilyl (TMS) ethers of the sterols[12][14].

• GC-MS Analysis:

  • Analyze the derivatized sample using a GC-MS system equipped with a suitable capillary column (e.g., HP-5ms).

  • Use a temperature gradient program that effectively separates the different sterol species.

  • Identify and quantify sterols based on their retention times and characteristic mass fragmentation patterns compared to known standards[14][15].

• Data Analysis (Self-Validation):

  • Normalize the peak area of each identified sterol to the peak area of the internal standard (cholesterol-d7).

  • A successful experiment will show a dose-dependent decrease in the cholesterol peak and a corresponding dose-dependent increase in the peak of the immediate precursor (e.g., desmosterol), confirming on-target activity.

Protocol 2: In Vitro Lanosterol 14α-Demethylase (CYP51A1) Inhibition Assay

This enzymatic assay can be used to assess whether 22-Azacholesterol has any inhibitory activity against CYP51A1, a key cytochrome P450 enzyme in the cholesterol synthesis pathway.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 22-Azacholesterol against human CYP51A1.

Methodology:

• Reaction Setup:

  • The assay is performed in a reconstituted system containing purified human CYP51A1 and its redox partner, cytochrome P450 reductase (CPR)[16].

  • Prepare a reaction buffer (e.g., 50 mM potassium phosphate, pH 7.4, 0.1 mM DTT).

  • Pre-incubate CYP51A1 and CPR at room temperature for 5 minutes to allow for complex formation[16].

• Inhibitor and Substrate Addition:

  • Add varying concentrations of 22-Azacholesterol (or a known inhibitor like ketoconazole as a positive control) to the enzyme mixture.

  • Initiate the reaction by adding the substrate, lanosterol (typically 50 µM), and the cofactor, NADPH[16][17].

• Incubation and Termination:

  • Incubate the reaction at 37°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding a quench solution (e.g., acetonitrile or a strong base).

• Product Analysis:

  • Extract the sterols from the reaction mixture using an organic solvent like ethyl acetate or hexane.

  • Analyze the conversion of lanosterol to its demethylated product using HPLC-UV or LC-MS[17].

• Data Analysis (Self-Validation):

  • Calculate the percentage of inhibition for each concentration of 22-Azacholesterol relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value. The positive control (ketoconazole) should yield an IC50 value consistent with literature reports, validating the assay's performance[18][19][20].

Part 3: Troubleshooting Guide

This Q&A guide addresses specific issues that may arise during your experiments.

Q4: I am not observing a consistent decrease in cholesterol or accumulation of precursors after 22-Azacholesterol treatment. What could be wrong?

A4: This is a common issue that can stem from several factors.

• Causality - Solubility and Bioavailability: The most likely culprit is poor solubility. If 22-Azacholesterol precipitates in the culture medium, its effective concentration will be much lower than intended.

  • Solution: Visually inspect your culture medium after adding the compound. If you see any precipitate, reconsider your solubilization strategy. Try serial dilutions in the medium rather than a single large dilution. Pre-complexing it with cyclodextrin is another advanced option to enhance solubility[6].

• Causality - Incubation Time: The depletion of cholesterol and accumulation of precursors is a time-dependent process. Short incubation times may not be sufficient to observe significant changes.

  • Solution: Perform a time-course experiment (e.g., 12, 24, 48 hours) to determine the optimal treatment duration for your specific cell line and assay.

• Causality - Cell Proliferation Rate: Rapidly dividing cells will exhibit changes in sterol profiles more quickly than slow-growing or confluent cells.

  • Solution: Ensure your cells are in a sub-confluent, actively proliferating state during the experiment. A static, confluent monolayer will have much slower sterol turnover.

Q5: My cells are showing high levels of toxicity or I suspect off-target effects. How can I mitigate this?

A5: Cytotoxicity and off-target effects are critical concerns with any small molecule inhibitor[21][22][23][24][25].

• Causality - Concentration: The biological activity of 22-Azacholesterol is dose-dependent[26]. Concentrations that are too high can lead to non-specific effects and cell death.

  • Solution: Determine the optimal concentration range by performing a dose-response curve. Start with a low concentration (e.g., 100 nM) and titrate up. Correlate the biochemical effect (precursor accumulation) with a cell viability assay (e.g., MTT or LDH release) to find a window where the on-target effect is maximized with minimal toxicity.

• Causality - Known Off-Target Pathways: Azasterols have been reported to interact with other cellular pathways. For instance, some can modulate the Hedgehog (Hh) signaling pathway by binding to the Smoothened (SMO) receptor[4][7]. Others may lead to the generation of oxysterols that activate Liver X Receptors (LXRs), which regulate cholesterol efflux[27][28].

  • Solution: Be aware of potential off-target pathways. If your experimental results are unexpected, consider assessing markers for these pathways. For example, use qPCR to check the expression of LXR target genes (e.g., ABCA1) or Hh target genes (e.g., Gli1). This provides a self-validating system to confirm your effects are specific to the intended pathway.

Q6: I'm having trouble interpreting my GC-MS sterol profile data. Which peaks are most important?

A6: Interpreting GC-MS chromatograms requires careful attention to detail.

• Causality - Complex Pathway: The cholesterol biosynthesis pathway is a multi-step process with numerous intermediates[28]. Inhibition at one point can cause complex shifts.

  • Solution: Focus on the substrate of the inhibited enzyme. If 22-Azacholesterol inhibits a step late in the pathway, such as DHCR24, you should see a significant and primary increase in its substrate, desmosterol . You may also see smaller changes in other upstream intermediates like lanosterol or zymosterol .

  • Data Presentation Strategy: Present your data as a ratio of the key precursor to cholesterol (e.g., Desmosterol/Cholesterol ratio). This ratio is often a more sensitive and robust marker of pathway inhibition than the absolute levels of either sterol alone[29].

Table 1: Expected Changes in Sterol Profile after Effective Inhibition

Sterol	Expected Change	Rationale
Cholesterol	↓↓↓	End-product synthesis is blocked.
Desmosterol	↑↑↑	The immediate precursor to cholesterol accumulates significantly.
Lanosterol	↑ or ↔	An early precursor; may increase due to SREBP feedback, but less directly than desmosterol.

| Lathosterol | ↔ or ↓ | Part of a parallel branch (Bloch pathway); may be unaffected or decrease. |

Part 4: Key Signaling Pathways & Workflows

Visualizing the complex relationships in these biochemical assays is crucial for understanding.

Caption: SREBP feedback pathway activated by low cellular sterols.

Caption: General experimental workflow for assessing activity.

Part 5: References

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• Springer Protocols. (2023). Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry. Springer Nature.

• Giera, M. A., et al. (2019). A gas chromatography-mass spectrometry-based whole-cell screening assay for target identification in distal cholesterol biosynthesis. Nature Protocols.

• Journal of Food and Drug Analysis. (2018). Analytical methods for cholesterol quantification. ScienceOpen.

• Orth, M., et al. (n.d.). Gas chromatography-tandem mass spectrometry method for the simultaneous determination of oxysterols, plant sterols, and cholesterol precursors. Semantic Scholar.

• El Masry, S. E., et al. (1977). Inhibition of cholesterol side-chain cleavage by 22-azacholesterol. Biochemical Pharmacology.

• Brown, M. S., & Goldstein, J. L. (2001). The sterol regulatory element-binding protein pathway: control of lipid homeostasis through regulated intracellular transport. Current Opinion in Lipidology.

• BenchChem. (2025). Mechanism of Action: Two Distinct Pathways to Disrupt Cholesterol Homeostasis. BenchChem.

• Sakai, J., et al. (2001). Sterol regulatory element-binding proteins induce an entire pathway of cholesterol synthesis. Biochemical and Biophysical Research Communications.

• Strushkevich, A., et al. (2021). Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate. MDPI.

• E-Century Publishing Corporation. (n.d.). Progress in the Study of Sterol Regulatory Element Binding Protein 1 Signal Pathway. E-Century Publishing Corporation.

• Wikipedia. (n.d.). Sterol regulatory element-binding protein. Wikipedia.

• Kandeel, F., et al. (n.d.). Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. PubMed Central.

• Li, C., et al. (2020). Role of the Sterol Regulatory Element Binding Protein Pathway in Tumorigenesis. Frontiers.

• Cho, E., et al. (2026). Synergistic antifungal effects of botanical extracts against Candida albicans. PLOS One.

• Nkwite, S., et al. (n.d.). In Silico ADMET, Molecular Docking of Antimicrobial Compounds from Leaves of Xeroderris stuhlmannii (Taub.) Mendonca & E.P. Sousa (Fabaceae). SciRP.org.

• Taylor & Francis. (n.d.). Lanosterol 14 alpha-demethylase – Knowledge and References. Taylor & Francis Online.

• BenchChem. (2025). improving the efficiency of cholesterol depletion with 23-Azacholesterol. BenchChem.

• DC Chemicals. (n.d.). 22-Azacholesterol|3915-24-0|COA. DC Chemicals.

• Hubmacher, D., et al. (n.d.). Inhibition of SC4MOL and HSD17B7 shifts cellular sterol composition and promotes oligodendrocyte formation. PubMed Central.

• Darnet, S., & Schaller, H. (2019). Inhibition of Phytosterol Biosynthesis by Azasterols. MDPI.

• Porter, F. D., & Herman, G. E. (2024). Chemical Inhibition of Sterol Biosynthesis. PubMed Central.

• McCoin, C., et al. (2021). Sterol Biosynthesis Inhibition in Pregnant Women Taking Prescription Medications. ACS Pharmacology & Translational Science.

• Caccianiga, I., et al. (2025). Inhibition of Sterol Biosynthesis Alters Tubulin Association with Detergent-Insoluble Membranes and Affects Microtubule Organization in Pollen Tubes of Nicotiana tabacum L. PubMed Central.

• Cyster, J. G., et al. (n.d.). Cholesterol metabolism: from lipidomics to immunology. PubMed Central.

• ECHEMI. (n.d.). 3915-24-0, 22-azacholesterol Formula. ECHEMI.

• BenchChem. (2025). A Researcher's Guide to Controls for 23-Azacholesterol Experiments. BenchChem.

• BenchChem. (2025). optimizing 23-Azacholesterol concentration to avoid off-target effects. BenchChem.

• Aroso, I., et al. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. PubMed Central.

• Caccuri, F., et al. (2021). The Modulation of Cholesterol Metabolism Is Involved in the Antiviral Effect of Nitazoxanide. MDPI.

• Journal of the Science of Food and Agriculture. (2011). Phase Solubility Studies and Stability of cholesterol/β-cyclodextrin Inclusion Complexes. Society of Chemical Industry.

• Björkhem, I., & Diczfalusy, U. (2024). Off-target effects of statins: molecular mechanisms, side effects and the emerging role of kinases. British Journal of Pharmacology.

• Cui, T., et al. (n.d.). Off-target effects in CRISPR/Cas9 gene editing. PubMed Central.

• Mol Ther Nucleic Acids. (2025). Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and challenges. PubMed.

• Al-Shayeb, A., et al. (2024). Recent Advancements in Reducing the Off-Target Effect of CRISPR-Cas9 Genome Editing. MDPI.

• Czarnecka, K., et al. (n.d.). Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines. MDPI.

• Tian, T., et al. (2024). Reducing CRISPR-Cas9 off-target effects by optically controlled chemical modifications of guide RNA. Cell Chemical Biology.

• Zhang, X., & Liu, J. (n.d.). An overview of the cholesterol metabolism and its proinflammatory role in the development of MASLD. PubMed Central.

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Reference Data & Comparative Studies

Introduction: Targeting the Intricate Machinery of Cholesterol Homeostasis

An In-Depth Comparative Analysis of 22-Azacholesterol and U18666A as Cholesterol Biosynthesis Inhibitors

Cellular cholesterol homeostasis is a tightly regulated process, critical for maintaining membrane integrity, signal transduction, and the synthesis of essential molecules. The disruption of this balance is implicated in a host of pathologies, from lysosomal storage disorders like Niemann-Pick type C (NPC) disease to cardiovascular and neurodegenerative conditions. Pharmacological tools that modulate cholesterol biosynthesis and trafficking are therefore invaluable for both basic research and therapeutic development.

This guide provides a comprehensive comparison of two widely used cholesterol pathway inhibitors: 22-Azacholesterol and U18666A. While both compounds induce a cellular phenotype that mimics NPC disease by causing the accumulation of intracellular cholesterol, they do so through distinct mechanisms of action. Understanding these differences is paramount for researchers designing experiments to probe the intricacies of cholesterol metabolism and for professionals in drug development seeking to identify novel therapeutic targets.

Inhibitor Profiles: Mechanisms of Action

22-Azacholesterol: A Sterol Reductase Inhibitor

22-Azacholesterol is a synthetic derivative of cholesterol characterized by the substitution of a nitrogen atom for the carbon at position 22 in the side chain. Its primary mechanism of action is the inhibition of 3-ketosteroid reductase (DHCR24), also known as seladin-1. This enzyme catalyzes the final step in the Kandutsch-Russell pathway of cholesterol biosynthesis, the reduction of desmosterol to cholesterol.

By inhibiting DHCR24, 22-Azacholesterol leads to a significant accumulation of the precursor sterol, desmosterol, within the cell. This accumulation, in turn, competitively inhibits the processing and transport of low-density lipoprotein (LDL)-derived cholesterol, leading to its sequestration in late endosomes and lysosomes. This downstream effect phenocopies the cholesterol trafficking defect observed in NPC disease.

U18666A: A Multifaceted Trafficking Inhibitor

U18666A (3-β-[2-(diethylamino)ethoxy]androst-5-en-17-one) is a cationic amphiphile that has been extensively used to induce an NPC-like phenotype in cultured cells. Its mechanism is more complex and less direct than that of 22-Azacholesterol. U18666A is understood to directly bind to and inhibit the function of the Niemann-Pick C1 (NPC1) protein, a key transmembrane protein in late endosomes and lysosomes responsible for the egress of cholesterol.

Furthermore, U18666A has been shown to affect the activity of other intracellular targets, including oxidosqualene cyclase, an enzyme further upstream in the cholesterol biosynthesis pathway. However, its most pronounced and widely studied effect is the induction of cholesterol and other lipids' accumulation in the late endosomal/lysosomal (LE/L) compartment, directly mimicking the cellular pathology of NPC1 deficiency.

Comparative Analysis of Inhibitory Effects

The choice between 22-Azacholesterol and U18666A depends critically on the experimental question. While both induce cholesterol accumulation, the nature of the accumulated sterols and the primary site of inhibition differ significantly.

Feature	22-Azacholesterol	U18666A
Primary Molecular Target	DHCR24 (3-ketosteroid reductase)	NPC1 protein
Primary Biochemical Effect	Accumulation of desmosterol	Impaired egress of LDL-derived cholesterol from LE/L
Mechanism of LE/L Cholesterol Accumulation	Competitive inhibition by desmosterol	Direct inhibition of NPC1-mediated transport
Specificity	More specific to the cholesterol biosynthesis pathway	Broader effects on lipid trafficking
Typical Working Concentration	1-10 µM	1-5 µM
Reversibility	Generally reversible upon washout	Reversibility can be slower and less complete

Experimental Workflows and Protocols

To dissect the differential effects of these inhibitors, a series of well-controlled experiments are necessary. Below are protocols for inducing and verifying the desired cellular phenotype.

Protocol 1: Induction of Cholesterol Accumulation in Cultured Cells

This protocol describes the basic procedure for treating cultured mammalian cells with either 22-Azacholesterol or U18666A.

Materials:

• Cultured mammalian cells (e.g., HeLa, CHO, or primary fibroblasts)

• Complete cell culture medium

• 22-Azacholesterol (stock solution in DMSO or ethanol)

• U18666A (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Filipin III, fluorescently labeled (for cholesterol staining)

• Paraformaldehyde (PFA) for fixing cells

• Fluorescence microscope

Procedure:

• Cell Seeding: Plate cells on glass coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of treatment.

• Inhibitor Treatment:

  • Prepare working solutions of 22-Azacholesterol (e.g., 1 µM) and U18666A (e.g., 3 µM) in complete cell culture medium.

  • Remove the existing medium from the cells and replace it with the inhibitor-containing medium.

  • Incubate the cells for the desired period (typically 18-24 hours) at 37°C in a CO2 incubator.

• Cholesterol Staining (Filipin):

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with Filipin solution (e.g., 50 µg/mL in PBS) for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS.

• Microscopy:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope with a UV filter set suitable for Filipin (excitation ~340-380 nm, emission ~385-470 nm).

  • Acquire images for analysis. Punctate, perinuclear staining indicates cholesterol accumulation in late endosomes/lysosomes.

Protocol 2: Biochemical Quantification of Sterol Accumulation

To quantitatively assess the differential accumulation of cholesterol and its precursors, mass spectrometry is the gold standard.

Procedure Outline:

• Cell Treatment and Lysis: Treat cells in larger culture dishes (e.g., 6-well or 10 cm plates) with 22-Azacholesterol, U18666A, or a vehicle control as described above. After treatment, wash the cells with PBS and lyse them.

• Lipid Extraction: Perform a total lipid extraction from the cell lysates using a standard method such as the Folch or Bligh-Dyer procedure.

• Derivatization (Optional but Recommended): Derivatize the sterols to enhance their ionization efficiency and chromatographic separation for gas chromatography-mass spectrometry (GC-MS) analysis.

• GC-MS or LC-MS/MS Analysis: Analyze the extracted lipids using a suitable mass spectrometry platform to separate and quantify cholesterol, desmosterol, and other relevant sterols.

• Data Analysis: Compare the relative abundance of each sterol species across the different treatment conditions. This will definitively show the accumulation of desmosterol in 22-Azacholesterol-treated cells versus the accumulation of cholesterol in U18666A-treated cells.

Visualizing the Mechanisms of Inhibition

To better illustrate the distinct points of intervention for each compound, the following diagrams depict the relevant biological pathways.

Caption: Differential inhibition of cholesterol pathways by 22-Azacholesterol and U18666A.

Caption: Workflow for comparing the effects of 22-Azacholesterol and U18666A.

Conclusion and Recommendations

Both 22-Azacholesterol and U18666A are potent tools for studying cellular cholesterol dynamics, each with a distinct and valuable application profile.

• Choose U18666A when the primary goal is to model the cholesterol trafficking defect of Niemann-Pick C1 disease directly. It is the more established compound for inducing a canonical NPC-like phenotype by directly inhibiting the NPC1 protein.

• Choose 22-Azacholesterol when the experimental aim is to investigate the consequences of precursor sterol accumulation or to study the specific role of DHCR24. It offers a more targeted approach to disrupting cholesterol biosynthesis, and its effects can illuminate the interplay between de novo synthesis and lipoprotein-derived cholesterol trafficking.

Ultimately, the most robust experimental designs may involve the use of both compounds in parallel. This comparative approach can help to distinguish between the effects of general lysosomal cholesterol accumulation (common to both) and the more specific consequences of either direct NPC1 inhibition or desmosterol accumulation, providing a deeper and more nuanced understanding of the complex world of cellular lipid regulation.

References

• Cenedella, R. J. (2009). Cholesterol synthesis inhibitor U18666A and the role of sterol metabolism and transport in Niemann-Pick type C disease. Journal of inherited metabolic disease, 32(2), 290–301. [Link]

A Comparative Guide to Cholesterol Synthesis Inhibition: 22-Azacholesterol vs. Other Azasteroids

For researchers navigating the complex landscape of lipid metabolism, the targeted inhibition of cholesterol biosynthesis is a powerful tool. Azasteroids, a class of steroidal compounds characterized by the substitution of a carbon atom with nitrogen in the steroid ring, have emerged as highly potent and specific enzyme inhibitors.[1] This guide provides an in-depth, objective comparison of 22-azacholesterol and its analogs against other key azasteroids and related inhibitors, offering the technical details, experimental data, and validated protocols required for informed scientific inquiry.

The Landscape of Cholesterol Biosynthesis Inhibition

The synthesis of cholesterol is a multi-step enzymatic cascade, beginning with acetyl-CoA and culminating in the final sterol product.[2] While statins target the early, rate-limiting enzyme HMG-CoA reductase, azasteroids typically act on the later stages of this pathway.[2][3] This distinction is critical, as inhibiting downstream enzymes can lead to the accumulation of specific sterol intermediates, which are not merely byproducts but bioactive molecules with significant roles in cellular signaling.[4] The choice of an inhibitor, therefore, dictates not only the reduction in cholesterol but also the resulting cellular sterol profile and its downstream consequences.

Mechanism of Action: A Tale of Two Targets

The specificity of an azasteroid is defined by its primary enzyme target. This guide will compare inhibitors based on their selectivity for two key enzymes in the post-lanosterol pathway—24-dehydrocholesterol reductase (DHCR24) and 2,3-oxidosqualene cyclase (OSC)—as well as a key enzyme in steroid hormone metabolism, 5α-reductase.

DHCR24 Inhibitors: The 22-Azacholesterol Class

22-Azacholesterol and its close, well-studied analog 20,25-diazacholesterol, are potent inhibitors of 24-dehydrocholesterol reductase (DHCR24).[4][5] This enzyme catalyzes the final step in the Bloch pathway of cholesterol biosynthesis: the reduction of the C24-C25 double bond in the side chain of desmosterol to form cholesterol.[6]

Inhibition of DHCR24 effectively halts this conversion, leading to a significant accumulation of desmosterol within the cell.[5] This is a crucial mechanistic detail, as desmosterol is now recognized as a potent endogenous agonist for the Liver X Receptor (LXR), a master regulator of lipid metabolism and inflammation.[4][7] Therefore, the primary effect of the 22-azacholesterol class is not just cholesterol depletion but also the LXR-mediated modulation of gene expression.

Caption: Inhibition of DHCR24 by 22-Azacholesterol blocks the conversion of desmosterol to cholesterol.

Oxidosqualene Cyclase (OSC) Inhibitors

Positioned earlier in the pathway, 2,3-oxidosqualene cyclase (OSC) performs the critical cyclization of linear 2,3-oxidosqualene into lanosterol, the first sterol in the pathway.[3] Inhibitors targeting this enzyme, such as Ro 48-8071 , block the formation of all subsequent sterols.[8][9] This leads to a more profound and general reduction in sterol synthesis compared to DHCR24 inhibition. The substrate, 2,3-oxidosqualene, accumulates and can be shunted into alternative metabolites like 24(S),25-epoxycholesterol, another LXR agonist.[9]

5α-Reductase Inhibitors: A Different Pathway

To highlight the specificity of cholesterol synthesis inhibitors, it is useful to compare them with azasteroids that target entirely different metabolic pathways. Finasteride , a 4-azasteroid, is a potent inhibitor of 5α-reductase, the enzyme that converts testosterone into the more potent androgen, dihydrotestosterone (DHT).[10][11] Its primary application is in hormonally driven conditions like benign prostatic hyperplasia. While some recent studies suggest finasteride may have secondary effects on plasma cholesterol levels, its primary mechanism is not the direct inhibition of a cholesterol biosynthetic enzyme, making it an excellent negative control for studies focused on the direct pathway.[1][12]

Quantitative Performance: A Comparison of Inhibitory Potency

The efficacy of an enzyme inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates greater potency. The following table summarizes the performance of 22-azacholesterol's analogs and other key compounds.

Compound Class	Example Compound	Primary Enzyme Target	IC50 Value	Key Outcome
DHCR24 Inhibitors	20,25-Diazacholesterol	24-Dehydrocholesterol Reductase (DHCR24)	Potent; effective at 10 nM in cell culture[13]	Desmosterol Accumulation; LXR Activation
SH42	24-Dehydrocholesterol Reductase (DHCR24)	< 10 nM (cellular assay)[14]	Desmosterol Accumulation; LXR Activation
Triparanol	24-Dehydrocholesterol Reductase (DHCR24)	14 µM[14]	Desmosterol Accumulation
OSC Inhibitors	Ro 48-8071	2,3-Oxidosqualene Cyclase (OSC)	~1.5 nM (in HepG2 cells)[1][8]	Broad inhibition of sterol synthesis
5α-Reductase Inhibitors	Finasteride	5α-Reductase (Type 2)	~69 nM[10]	Inhibition of DHT production

Note: IC50 values are highly dependent on assay conditions. The values presented are for comparative purposes and are drawn from the cited literature.

Experimental Protocol: Validating Inhibitor Activity and Specificity

To empirically determine the potency and mechanism of an azasteroid inhibitor, a robust, self-validating cell-based assay is required. The following protocol describes a standard workflow for quantifying the accumulation of sterol precursors.

Workflow for Assessing Azasteroid Efficacy

Caption: A typical cell-based workflow to determine the inhibitory activity of an azasteroid.

Step-by-Step Methodology

• Cell Culture:

  • Rationale: Culturing cells in lipoprotein-deficient serum (LPDS) is crucial. It forces the cells to rely on de novo synthesis for their cholesterol supply, making the effects of biosynthesis inhibitors more pronounced and measurable.

  • Protocol: Plate cells (e.g., HepG2 human hepatoma cells) at a suitable density. Once attached, switch the medium to one containing 10% LPDS for at least 24 hours to deplete existing cholesterol stores and upregulate the synthesis pathway.

• Inhibitor Treatment:

  • Rationale: A dose-response curve is necessary to determine the IC50. A logarithmic dilution series covers a wide concentration range efficiently.

  • Protocol: Prepare a stock solution of the azasteroid in a suitable solvent (e.g., DMSO). Create a serial dilution series (e.g., 0.1 nM to 10 µM). Treat the cells with the different concentrations for a predetermined time (e.g., 24-48 hours). Include a vehicle-only control (e.g., DMSO).

• Lipid Extraction and Saponification:

  • Rationale: Cellular sterols exist in both free and esterified forms. Saponification (alkaline hydrolysis) is required to hydrolyze the sterol esters, ensuring that the total amount of each sterol is measured.

  • Protocol: a. Harvest and wash the cells with PBS. b. Add an ethanolic potassium hydroxide solution to the cell pellet. c. Heat at 60-80°C for 1-2 hours. d. Extract the non-saponifiable lipids (containing the free sterols) using a non-polar solvent like hexane.

• Sterol Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

  • Rationale: GC-MS provides excellent separation and definitive identification of sterols based on their retention time and mass fragmentation patterns. Derivatization is necessary to make the sterols volatile for gas chromatography.

  • Protocol: a. Dry the extracted sterol fraction under a stream of nitrogen. b. Derivatize the sterols by adding a silylating agent (e.g., BSTFA with 1% TMCS) and heating. c. Inject the derivatized sample into the GC-MS. d. Identify and quantify cholesterol and precursor sterols (e.g., desmosterol, lanosterol) by comparing retention times and mass spectra to known analytical standards.

• Data Analysis and IC50 Determination:

  • Rationale: The IC50 is determined by plotting the biological effect (in this case, the accumulation of the substrate of the inhibited enzyme) against the inhibitor concentration.

  • Protocol: a. For each inhibitor concentration, calculate the ratio of the precursor sterol to total sterols (e.g., Desmosterol / [Desmosterol + Cholesterol]). b. Plot this ratio against the logarithm of the inhibitor concentration. c. Fit the data to a non-linear regression model (e.g., a four-parameter logistic curve) to calculate the IC50 value.

Conclusion: Selecting the Right Tool for the Job

The choice between 22-azacholesterol and other azasteroids is entirely dependent on the experimental objective.

• For studying LXR activation and desmosterol-specific signaling: 22-Azacholesterol or its potent analogs like 20,25-diazacholesterol are the inhibitors of choice.[5] Their high specificity for DHCR24 allows for the targeted accumulation of desmosterol with minimal disruption to earlier parts of the pathway.[5]

• For achieving broad inhibition of cholesterol synthesis: An OSC inhibitor like Ro 48-8071 is more appropriate. Its action at the cyclization step provides a more comprehensive blockade of the entire post-squalene pathway.[9]

• For a negative control or studying hormone metabolism: A 5α-reductase inhibitor like Finasteride is ideal. Its distinct target validates that the observed effects of other compounds are due to specific inhibition of cholesterol synthesis and not off-target steroidal effects.[10]

By understanding the distinct mechanisms, potencies, and experimental outcomes associated with each class of inhibitor, researchers can select the most appropriate molecule to precisely dissect the intricate roles of cholesterol and its precursors in health and disease.

References

• Morand, O. H., Aebi, J. D., Dehmlow, H., et al. (1997). Ro 48-8071, a new 2,3-oxidosqualene:lanosterol cyclase inhibitor lowering plasma cholesterol in hamsters, squirrel monkeys, and minipigs: Comparison to simvastatin. Journal of Lipid Research, 38(2), 373–390. Retrieved from [Link]

• van der Tuin, S. J. L., et al. (2023). Inhibition of DHCR24 activates LXRα to ameliorate hepatic steatosis and inflammation. EMBO Molecular Medicine, 15(8), e17270. Retrieved from [Link]

• Rhodes, L., et al. (1993). Comparison of finasteride (Proscar), a 5 alpha reductase inhibitor, and various commercial plant extracts in in vitro and in vivo 5 alpha reductase inhibition. The Prostate, 22(1), 43-51. Retrieved from [Link]

• Azzouni, F., Godoy, A., Li, Y., & Mohler, J. (2012). The 5 Alpha-Reductase Isozyme Family: A Review of Basic Biology and Their Role in Human Diseases. Urologic Clinics of North America, 39(1), 169–181. Retrieved from [Link]

• Róg, T., Vattulainen, I., & Rissanen, S. (2007). Inhibition of DHCR24 results in the replacement of cholesterol by desmosterol without gross alterations in major phospholipids in HeLa cells. Journal of Biological Chemistry, 282(37), 27245-27255. Retrieved from [Link]

• Kopp, F., et al. (2022). Dehydrocholesterol Reductase 24 (DHCR24): Medicinal Chemistry, Pharmacology and Novel Therapeutic Options. Current Medicinal Chemistry, 29(23), 4005-4025. Retrieved from [Link]

• Cenedella, R. J. (2009). Cholesterol Synthesis Inhibitor U18666A and the Role of Sterol Metabolism and Trafficking in Numerous Pathophysiological Processes. Lipids, 44(6), 477-487. Retrieved from [Link]

• Cenedella, R. J., & Sexton, P. S. (2006). Direct perturbation of lens membrane structure may contribute to cataracts caused by U18666A, an oxidosqualene cyclase inhibitor. Experimental Eye Research, 83(4), 964-974. Retrieved from [Link]

• WebMD. (2023). What to Know About 5-Alpha Reductase Inhibitors. WebMD. Retrieved from [Link]

• Brown, A. J., & Sharpe, L. J. (2014). Signaling regulates activity of DHCR24, the final enzyme in cholesterol synthesis. Journal of Biological Chemistry, 289(13), 8789-8797. Retrieved from [Link]

• Körner, G., et al. (2019). Inhibition of Δ24-dehydrocholesterol reductase activates pro-resolving lipid mediator biosynthesis and inflammation resolution. Proceedings of the National Academy of Sciences, 116(41), 20623-20634. Retrieved from [Link]

• Morand, O. H., et al. (1997). Ro 48-8071, a New 2,3-oxidosqualene:lanosterol Cyclase Inhibitor Lowering Plasma Cholesterol in Hamsters, Squirrel Monkeys, and Minipigs: Comparison to Simvastatin. Journal of Lipid Research, 38(2), 373-90. Retrieved from [Link]

• LibreTexts Medicine. (2021). 6.1: Cholesterol synthesis. Retrieved from [Link]

• PDB-101. (n.d.). Molecule of the Month: Oxidosqualene Cyclase. RCSB PDB. Retrieved from [Link]

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A Researcher's Guide to Validating On-Target Effects of 22-Azacholesterol Using Genetic Methods

This guide provides an in-depth comparison of genetic methods for validating the on-target effects of 22-Azacholesterol, a known modulator of cholesterol biosynthesis. It is designed for researchers, scientists, and drug development professionals seeking to rigorously confirm the mechanism of action of this and similar small molecules. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references.

Introduction: The Critical Role of On-Target Validation

In drug discovery, confirming that a compound's biological effects are a direct consequence of its interaction with the intended molecular target is paramount. This process, known as on-target validation, is crucial for building confidence in a drug candidate and for interpreting preclinical and clinical outcomes. 22-Azacholesterol is a sterol analog that has been shown to inhibit cholesterol biosynthesis. The primary hypothesis is that it exerts its effects by inhibiting 24-dehydrocholesterol reductase (DHCR24), the enzyme responsible for the final step in the Bloch pathway of cholesterol synthesis.[1][2] This inhibition leads to the accumulation of the cholesterol precursor, desmosterol.[3][4]

Genetic methods offer a powerful approach to mimic the effects of a pharmacological inhibitor, thereby providing strong evidence for on-target activity. By specifically perturbing the gene that encodes the putative target protein, we can assess whether the resulting phenotype recapitulates the effects of the compound. This guide will compare two of the most widely used genetic techniques for this purpose: CRISPR-Cas9-mediated gene knockout and siRNA-mediated gene knockdown.

The Target: DHCR24 and the Cholesterol Biosynthesis Pathway

The DHCR24 gene provides the instructions for making the enzyme 24-dehydrocholesterol reductase.[5][6] This enzyme is a key player in the intricate process of cholesterol production.[7][8][9] Specifically, it catalyzes the conversion of desmosterol to cholesterol in the final step of the Bloch pathway.[1][6] The significance of DHCR24 is underscored by the rare genetic disorder desmosterolosis, which is caused by mutations in the DHCR24 gene and leads to severe developmental abnormalities due to impaired cholesterol production.[5][6]

dot

Caption: Simplified Bloch pathway of cholesterol biosynthesis highlighting the action of DHCR24.

Comparative Analysis of Genetic Validation Methods: CRISPR vs. siRNA

The choice between CRISPR-Cas9 and siRNA for target validation depends on the specific experimental goals, the nature of the target, and the desired duration of the effect. Both techniques aim to reduce the functional level of the target protein, DHCR24, to determine if this phenocopies the effects of 22-Azacholesterol.

Feature	CRISPR-Cas9 Knockout	siRNA Knockdown
Mechanism	Permanent gene disruption via double-strand breaks and error-prone repair.[][11]	Transient degradation of target mRNA.[12]
Effect Duration	Permanent and heritable in cell lines.	Transient (typically 48-96 hours).
Efficiency	Can achieve complete loss of protein expression.	Variable, often results in partial protein reduction.
Off-Target Effects	Potential for off-target DNA cleavage.	Potential for off-target mRNA silencing.
Experimental Use Case	Ideal for creating stable cell lines for long-term studies and definitive target validation.[13][14][15]	Suited for rapid screening, validating targets for acute effects, and when complete protein loss may be lethal.[16][17][18]

Expert Insight: For validating the on-target effects of a molecule like 22-Azacholesterol, which chronically inhibits an enzyme, a CRISPR-Cas9 knockout model provides a more robust and definitive comparison. The permanent loss of DHCR24 function in a knockout cell line creates a stable system to directly compare the cellular phenotype with that induced by long-term 22-Azacholesterol treatment. However, if there is a concern that complete loss of DHCR24 might be lethal to the cells, as suggested by the phenotype of global knockout mice, siRNA provides a valuable alternative for transient and titratable reduction of the protein.[19][20]

dotdot graph TD { A[Start: Hypothesis - 22-Azacholesterol inhibits DHCR24] --> B{Choose Genetic Method}; B --> C[CRISPR-Cas9 Knockout]; B --> D[siRNA Knockdown]; C --> E[Generate DHCR24 KO cell line]; D --> F[Transfect cells with DHCR24 siRNA]; E --> G{Phenotypic Analysis}; F --> G; H[Treat wild-type cells with 22-Azacholesterol] --> G; G --> I[Compare Phenotypes: KO/KD vs. Drug]; I --> J{Phenotypes Match?}; J -- Yes --> K[Conclusion: On-target effect validated]; J -- No --> L[Conclusion: Potential off-target effects or different mechanism];

}

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A Comparative Analysis of 22-Azacholesterol and Statins on Lipid Metabolism

A Guide for Researchers and Drug Development Professionals

This guide provides an in-depth comparative analysis of 22-Azacholesterol and statins, two classes of compounds that modulate lipid metabolism through distinct mechanisms. While statins are the cornerstone of clinical therapy for hypercholesterolemia, 22-Azacholesterol, a research compound, offers a valuable tool for investigating alternative pathways of cholesterol regulation. This document will explore their mechanisms of action, comparative effects on lipid profiles, and relevant experimental protocols to assess their efficacy.

Introduction: Targeting Cholesterol Synthesis at Different Points

Cholesterol is an essential lipid vital for maintaining the structural integrity of cell membranes and serving as a precursor for steroid hormones, vitamin D, and bile acids.[1][2] The liver plays a central role in cholesterol homeostasis, both by synthesizing it de novo and by clearing it from circulation.[1][3] Dysregulation of cholesterol metabolism, particularly elevated levels of low-density lipoprotein cholesterol (LDL-C), is a primary risk factor for atherosclerotic cardiovascular disease.[4]

For decades, statins have been the frontline therapy for lowering LDL-C.[4][5] They act by inhibiting HMG-CoA reductase (HMGCR), the rate-limiting enzyme in the cholesterol biosynthesis pathway.[4][5][6][7] This "early-stage" inhibition has profound effects on cellular lipid levels. In contrast, 22-Azacholesterol represents a different therapeutic strategy. It inhibits a terminal step in the same pathway, specifically the enzyme 24-dehydrocholesterol reductase (DHCR24).[8] This "late-stage" inhibition leads to a distinct set of metabolic consequences, providing a unique lens through which to study cholesterol regulation.

Mechanism of Action: A Tale of Two Enzymes

The cholesterol biosynthesis pathway is a complex, multi-step process that converts acetyl-CoA into cholesterol.[2][9] Both statins and 22-Azacholesterol interrupt this pathway, but at vastly different points, leading to different metabolic outcomes.

Statins: Early-Stage Inhibition of HMG-CoA Reductase

Statins are competitive inhibitors of HMG-CoA reductase, the enzyme that catalyzes the conversion of HMG-CoA to mevalonate.[1][4][6] This is the committed step in cholesterol synthesis.[1][10] By blocking this early and rate-limiting reaction, statins effectively reduce the entire downstream production of cholesterol.[7][11][12]

A key consequence of reduced intracellular cholesterol is the activation of the Sterol Regulatory Element-Binding Protein 2 (SREBP-2).[13][14] SREBP-2 is a transcription factor that, when activated, moves to the nucleus and upregulates the expression of genes involved in cholesterol synthesis and uptake, most notably the LDL receptor (LDLR) gene.[6][13][14] The increased number of LDL receptors on the surface of liver cells enhances the clearance of LDL-C from the bloodstream, which is the primary mechanism behind the clinical efficacy of statins.[5][6]

However, the early blockade of the mevalonate pathway also reduces the synthesis of other important non-sterol isoprenoids, such as farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP), which are crucial for various cellular processes.[7][11] This contributes to the "pleiotropic" effects of statins, which are actions independent of their cholesterol-lowering ability.[7][11]

22-Azacholesterol: Late-Stage Inhibition of DHCR24

22-Azacholesterol acts at the final step of the Bloch pathway of cholesterol synthesis. It inhibits the enzyme 24-dehydrocholesterol reductase (DHCR24), which is responsible for reducing the double bond at position 24 in the side chain of desmosterol to form cholesterol.[8][15]

Inhibition of DHCR24 leads to a significant accumulation of the precursor, desmosterol, and a corresponding decrease in cholesterol levels.[15][16] The genetic disorder desmosterolosis, caused by mutations in the DHCR24 gene, mirrors the biochemical effects of 22-Azacholesterol, leading to elevated plasma desmosterol levels and a range of developmental abnormalities.[8][15][17]

Similar to statins, the resulting depletion of intracellular cholesterol is expected to activate the SREBP-2 pathway, leading to the upregulation of LDL receptors and increased LDL-C clearance. However, the accumulation of desmosterol may have its own distinct biological activities and regulatory consequences that differ from the upstream metabolite accumulation seen with statins.

Visualization of Inhibition Points in the Cholesterol Biosynthesis Pathway

The following diagram illustrates the cholesterol biosynthesis pathway, highlighting the distinct points of inhibition for statins and 22-Azacholesterol.

Caption: Cholesterol biosynthesis pathway showing points of inhibition.

Comparative Effects on Lipid Metabolism and Cellular Regulation

While both compounds aim to lower cholesterol, their differing mechanisms result in distinct biochemical and cellular footprints.

Feature	Statins	22-Azacholesterol
Target Enzyme	HMG-CoA Reductase (HMGCR)	24-Dehydrocholesterol Reductase (DHCR24)
Point of Inhibition	Early, rate-limiting step	Late, terminal step
Primary Effect	Decreased mevalonate and all downstream products	Accumulation of desmosterol, decreased cholesterol
SREBP-2 Activation	Strong activation due to cholesterol depletion	Activation expected due to cholesterol depletion
LDL Receptor Upregulation	Significant upregulation, primary clinical effect	Upregulation expected
Effect on LDL-C	Significant reduction (≥50% with high-intensity)[18]	Reduction expected
Effect on HDL-C	Modest increase	Data not widely available
Effect on Triglycerides	Modest reduction[6][19]	Data not widely available
Key Accumulated Precursor	None (upstream metabolites may be shunted)	Desmosterol[16]
Pleiotropic Effects	Well-documented; due to reduced isoprenoid synthesis[7][11]	Less understood; potential effects from desmosterol accumulation

Discussion of Comparative Effects:

• SREBP-2 Activation: Both compounds lower intracellular cholesterol, which removes the sterol-mediated inhibition of SREBP-2 processing and activation.[14][20] Statins robustly induce SREBP-2, which is a cornerstone of their LDL-lowering effect.[20] While less studied, 22-Azacholesterol is also presumed to activate SREBP-2. However, it is plausible that the accumulating desmosterol could have its own regulatory effects on the SREBP-2 pathway, potentially modulating the response compared to statins.

• Lipid Profile: High-intensity statins are proven to reduce LDL-C by 50% or more.[18][21] They also produce modest reductions in triglycerides and increases in HDL-C.[5][19] The precise quantitative effects of 22-Azacholesterol on the full lipid panel in a therapeutic context are not well-established in publicly available literature, but a reduction in LDL-C is the anticipated primary outcome.

• Pleiotropic Effects & Precursor Accumulation: The inhibition of HMGCR by statins reduces the synthesis of non-sterol isoprenoids, which can affect protein prenylation and other cellular signaling pathways.[4][11] This is thought to underlie some of their cardiovascular benefits beyond LDL lowering. Conversely, 22-Azacholesterol's action leads to a buildup of desmosterol.[15] Desmosterol is not an inert metabolite; it is the most abundant sterol after cholesterol in the brain during development and may have unique biological functions. Its accumulation could lead to entirely different off-target effects compared to statins.

Experimental Protocols for Efficacy Assessment

To evaluate and compare the efficacy of compounds like statins and 22-Azacholesterol, standardized in vitro assays are essential. A common approach is to measure the upregulation of the LDL receptor, a direct consequence of inhibiting cholesterol synthesis.

Protocol: Assessing LDLR mRNA Expression via qRT-PCR

This protocol details a method to quantify the change in LDLR gene expression in a human liver cell line (e.g., HepG2) following treatment with a cholesterol synthesis inhibitor.

Objective: To measure the relative fold-change in LDLR mRNA levels in HepG2 cells treated with a test compound compared to a vehicle control.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and penicillin/streptomycin

• Test compounds (e.g., Simvastatin, 22-Azacholesterol) dissolved in a suitable solvent (e.g., DMSO)

• TRIzol reagent or other RNA extraction kit

• High-Capacity cDNA Reverse Transcription Kit

• SYBR Green qPCR Master Mix

• qPCR instrument (e.g., Applied Biosystems 7500)[22]

• Primers for human LDLR and a housekeeping gene (e.g., GAPDH)[13][23][24]

Methodology:

• Cell Culture and Treatment:

  • Plate HepG2 cells in 6-well plates and grow to ~80% confluency.

  • Starve cells in a medium containing lipoprotein-deficient serum (LPDS) for 12-24 hours to upregulate the SREBP pathway.

  • Treat cells with various concentrations of the test compound (e.g., 10 µM Simvastatin) or vehicle control (e.g., DMSO) for 24 hours.[25]

• RNA Extraction:

  • Wash cells with PBS.

  • Lyse cells directly in the well using 1 mL of TRIzol reagent.

  • Isolate total RNA according to the manufacturer's protocol.

  • Assess RNA purity and concentration using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Synthesize cDNA from 1-2 µg of total RNA using a reverse transcription kit following the manufacturer's instructions.[22]

• Quantitative Real-Time PCR (qRT-PCR):

  • Prepare the qPCR reaction mix containing SYBR Green Master Mix, forward and reverse primers for LDLR or the housekeeping gene, and the synthesized cDNA.[13]

  • Run the reaction on a real-time PCR system using a standard thermal cycling program (e.g., initial denaturation at 95°C, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).[24]

  • Include a melt curve analysis to ensure primer specificity.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both LDLR and the housekeeping gene for each sample.

  • Calculate the relative expression of LDLR mRNA using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Workflow for Assessing LDLR Upregulation

Caption: Workflow for qRT-PCR analysis of LDLR expression.

Conclusion and Future Directions

Statins and 22-Azacholesterol, while both targeting the cholesterol biosynthesis pathway, represent fundamentally different approaches to lipid lowering.

• Statins are clinically validated, potent inhibitors of an early, rate-limiting step, leading to a broad reduction in mevalonate pathway products and robust LDL-C lowering. Their mechanism and clinical effects are well-understood.[4][5][6][7][11]

• 22-Azacholesterol is a valuable research tool that inhibits the final step of cholesterol formation. Its use leads to the specific accumulation of desmosterol, offering a unique model to study the consequences of late-stage pathway inhibition and the biological roles of specific sterol intermediates.[15]

For researchers in drug development, this comparison highlights a critical concept: the specific node of intervention in a metabolic pathway can lead to vastly different downstream consequences. While the primary goal of lowering cholesterol may be achieved by both, the accompanying accumulation or depletion of other metabolites can result in distinct efficacy profiles, pleiotropic effects, and safety concerns. Future research could focus on a head-to-head comparison of the global metabolomic and transcriptomic changes induced by these two classes of inhibitors to fully delineate their distinct cellular impacts.

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A Senior Scientist's Guide to Cross-Validation of 22-Azacholesterol Results with Mass Spectrometry

Introduction: The Imperative for Orthogonal Validation

This guide provides an in-depth framework for cross-validating the results of studies using 22-Azacholesterol with the analytical rigor of mass spectrometry (MS). We will explore the causal logic behind choosing MS as a validation tool, present detailed experimental protocols for robust quantification, and offer a clear methodology for comparing datasets. Adopting this orthogonal validation approach is not merely a suggestion; it is a requisite for generating trustworthy, high-impact data in the fields of pharmacology and cell biology.

The Mechanistic Rationale: Why 22-Azacholesterol Demands Specific Detection

22-Azacholesterol is a type of azasteroid, a class of compounds known to interfere with sterol metabolism. Its primary mechanism involves the inhibition of enzymes critical to the cholesterol biosynthetic pathway. Specifically, it has been shown to inhibit cholesterol side-chain cleavage, a key step in steroidogenesis[1]. More broadly, azasteroids can inhibit enzymes like Δ24-sterol reductase, which is involved in the conversion of phytosterols to cholesterol[2].

This inhibition leads to a decrease in the production of cholesterol and a potential accumulation of precursor molecules. While a simple enzymatic assay might show a reduction in total cholesterol, it cannot distinguish this effect from other off-target cytotoxic effects, nor can it confirm the accumulation of specific precursors that would validate the on-target mechanism. Mass spectrometry provides the molecular specificity to overcome these limitations.

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Assessing the Specificity of 22-Azacholesterol Compared to Other Cholesterol Inhibitors

A Technical Guide for Researchers

Abstract

The Critical Role of Inhibitor Specificity in Cholesterol Pathway Research

Cholesterol homeostasis is a tightly regulated process, and its dysregulation is implicated in numerous pathologies. Chemical inhibitors are indispensable tools for dissecting the intricate cholesterol biosynthesis pathway and for developing therapeutics. However, the utility of an inhibitor is directly proportional to its specificity. An inhibitor that interacts with multiple enzymes can produce a complex and difficult-to-interpret phenotype, masking the true biological role of its intended target.

This guide focuses on the principle of "Mechanism-Based Specificity," which dictates that an inhibitor's value is determined by its precise interaction with a single, known enzymatic target. We will evaluate 22-Azacholesterol and its contemporaries through this lens.

Mechanism of Action: A Comparative Overview

The cholesterol biosynthesis pathway is a multi-enzyme cascade. Different inhibitors target distinct steps, leading to unique metabolic signatures.

22-Azacholesterol: Targeting the Final Step

• Primary Target: 24-dehydrocholesterol reductase (DHCR24).

• Mechanism: 22-Azacholesterol is a synthetic azasterol that acts as a potent inhibitor of DHCR24.[1] This enzyme is responsible for the final step in the Bloch pathway of cholesterol synthesis, which is the reduction of the C24-C25 double bond in desmosterol to form cholesterol.[1][2]

• Metabolic Consequence: Inhibition of DHCR24 leads to a significant decrease in cellular cholesterol and a corresponding accumulation of the immediate precursor, desmosterol .[1][3] Desmosterol is not an inert byproduct; it is a bioactive sterol that can substitute for cholesterol in membranes and acts as an endogenous agonist for Liver X Receptors (LXRs).[1][3]

The Comparator Inhibitors

• Statins (e.g., Atorvastatin, Simvastatin):

  • Primary Target: HMG-CoA reductase (HMGCR).

  • Mechanism: Statins are competitive inhibitors of HMGCR, the rate-limiting enzyme in the mevalonate pathway, which is far upstream in the cholesterol synthesis cascade.[4][5]

  • Metabolic Consequence: Inhibition of HMGCR blocks the synthesis of mevalonate, leading to a broad reduction in all downstream products, including cholesterol, isoprenoids (essential for protein prenylation), and coenzyme Q10. This upstream blockade is responsible for the well-documented "pleiotropic" effects of statins.[6]

• Ezetimibe:

  • Primary Target: Niemann-Pick C1-Like 1 (NPC1L1) protein.

  • Mechanism: Ezetimibe functions outside of the synthesis pathway by selectively inhibiting the NPC1L1 protein located on the brush border of the small intestine.[7][8][9]

  • Metabolic Consequence: This action blocks the absorption of dietary and biliary cholesterol, reducing the pool of cholesterol delivered to the liver.[9][10] It does not directly inhibit the enzymatic steps of de novo cholesterol synthesis.[10]

• PCSK9 Inhibitors (e.g., Evolocumab, Alirocumab):

  • Primary Target: Proprotein convertase subtilisin/kexin type 9 (PCSK9).

  • Mechanism: These are monoclonal antibodies that bind to circulating PCSK9.[11][12][13] PCSK9 normally targets the LDL receptor (LDLR) for degradation within hepatocytes.[14]

  • Metabolic Consequence: By inhibiting PCSK9, these antibodies prevent LDLR degradation, increasing the number of receptors on the liver cell surface.[11][12] This enhances the clearance of LDL-cholesterol from the circulation but does not directly inhibit intracellular cholesterol synthesis.[13][15]

Diagram 1: Cholesterol Biosynthesis Pathway and Inhibitor Targets

This diagram illustrates the key stages of cholesterol synthesis from Lanosterol, highlighting the specific enzymatic steps targeted by 22-Azacholesterol and Statins.

Caption: Inhibition sites in the cholesterol biosynthesis pathway.

Comparative Specificity Analysis: A Data-Driven Evaluation

The specificity of an inhibitor can be assessed by comparing its on-target potency with its effects on other related and unrelated cellular processes.

Inhibitor Class	Primary Target	Primary Mechanism	Key Upstream Metabolite Accumulated	Key Downstream Effect	Known Off-Target Pathways / Pleiotropic Effects
22-Azacholesterol	DHCR24	Inhibition of sterol C24-reductase	Desmosterol	Decreased Cholesterol, LXR Activation	Highly specific to DHCR24 at low µM concentrations. Effects are primarily driven by desmosterol accumulation.
Statins	HMG-CoA Reductase	Inhibition of mevalonate synthesis	HMG-CoA	Decreased Cholesterol & Isoprenoids	Inhibition of CoQ10 synthesis, protein prenylation. Associated with myopathy and potential effects on glucose homeostasis.[6][16][17]
Ezetimibe	NPC1L1	Inhibition of cholesterol absorption	N/A (acts on absorption)	Reduced cholesterol delivery to the liver	Highly specific to NPC1L1; does not affect triglyceride or fat-soluble vitamin absorption.[7]
PCSK9 Inhibitors	PCSK9	Prevention of LDLR degradation	N/A (acts on receptor recycling)	Increased LDL-C clearance from plasma	High specificity due to monoclonal antibody nature; minimal off-target effects reported.[12][18]

Expert Interpretation:

From a research perspective, 22-Azacholesterol offers a surgical approach to studying the latter stages of cholesterol synthesis. By inducing the accumulation of a single, bioactive precursor (desmosterol), it allows for the specific investigation of desmosterol's roles in cellular signaling, membrane function, and gene regulation via LXR. This contrasts sharply with statins, whose broad, upstream inhibition creates a complex metabolic phenotype that can be challenging to dissect. While ezetimibe and PCSK9 inhibitors are highly specific, their mechanisms are extrinsic to the intracellular synthesis pathway, making them unsuitable for studying de novo cholesterol biosynthesis.

Experimental Protocols for Assessing Inhibitor Specificity

To empirically validate the specificity of a cholesterol inhibitor, a combination of enzymatic and cell-based assays is essential. The following protocol provides a robust framework for comparing the effects of 22-Azacholesterol to a less specific inhibitor like a statin.

Protocol: Cell-Based Cholesterol Biosynthesis Assay using [¹⁴C]-Acetate

Principle: This assay measures the incorporation of a radiolabeled precursor, [¹⁴C]-acetate, into cholesterol and its precursors. By separating and quantifying the radiolabeled sterols, one can pinpoint the specific enzymatic step that is inhibited.

Materials:

• Cell line of interest (e.g., HepG2, primary hepatocytes, or fibroblasts)

• Cell culture medium and supplements

• Test inhibitors: 22-Azacholesterol, Atorvastatin (as a comparator)

• [1-¹⁴C]-Acetic acid, sodium salt

• Lipid extraction solvents: Hexane, Isopropanol

• Thin-Layer Chromatography (TLC) plates (silica gel)

• TLC developing solvent (e.g., Hexane:Diethyl Ether:Acetic Acid - 80:20:1 v/v/v)

• Iodine vapor or other visualization agent

• Scintillation vials and scintillation fluid

• Scintillation counter

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to reach ~80% confluency.

  • Pre-treat the cells with varying concentrations of 22-Azacholesterol, Atorvastatin, or vehicle control (e.g., DMSO) for 12-24 hours. The causality here is to allow the inhibitor to engage its target and for downstream effects on enzyme expression to manifest.

• Radiolabeling:

  • To each well, add [¹⁴C]-acetate to a final concentration of 1-5 µCi/mL.

  • Incubate for 4-6 hours at 37°C. This incubation time is a balance between achieving sufficient incorporation and avoiding feedback inhibition from newly synthesized sterols.

• Lipid Extraction (Self-Validating Step):

  • Aspirate the medium and wash the cells twice with cold PBS.

  • Add 1 mL of Hexane:Isopropanol (3:2 v/v) to each well and incubate for 30 minutes to extract total lipids.

  • Collect the solvent into a glass tube. Repeat the extraction once more and pool the solvents.

  • Dry the lipid extract under a stream of nitrogen gas. This step must be performed carefully to avoid oxidation of the sterols.

• Thin-Layer Chromatography (TLC):

  • Resuspend the dried lipid extract in a small, known volume of hexane (~50 µL).

  • Spot the extract onto a silica TLC plate. Also spot standards for cholesterol and desmosterol.

  • Develop the plate in a chamber pre-saturated with the developing solvent until the solvent front is ~1 cm from the top.

  • Air-dry the plate and visualize the sterol spots using an iodine chamber. The standards will validate the identity of the spots in the sample lanes.

• Quantification:

  • Carefully scrape the silica from the areas corresponding to cholesterol, desmosterol, and lanosterol (an earlier precursor) into separate scintillation vials.

  • Add scintillation fluid to each vial and quantify the radioactivity using a scintillation counter.

Data Analysis and Expected Results:

• Vehicle Control: Most of the radioactivity will be incorporated into the cholesterol band.

• 22-Azacholesterol Treated: A dose-dependent decrease in radioactivity in the cholesterol band and a corresponding, significant increase in the desmosterol band will be observed. This directly validates its specific inhibition of DHCR24.

• Atorvastatin Treated: A dose-dependent decrease in radioactivity across all sterol bands (lanosterol, desmosterol, and cholesterol) will be seen, as the block occurs far upstream.

Diagram 2: Experimental Workflow for Specificity Assay

This flowchart details the key steps of the cell-based assay for determining inhibitor specificity.

Caption: Workflow for assessing inhibitor specificity using radiolabeling.

Conclusion and Recommendations

The selection of a cholesterol inhibitor should be a deliberate choice based on the specific research question.

• For studies aiming to understand the broad consequences of reduced mevalonate pathway activity or for general cholesterol lowering, statins are a well-characterized, albeit non-specific, tool.

• For investigating the roles of cholesterol absorption or LDL receptor trafficking, ezetimibe and PCSK9 inhibitors offer unparalleled specificity to their respective targets.

• For researchers focused on dissecting the terminal steps of cholesterol biosynthesis and, more importantly, investigating the specific biological functions of desmosterol, 22-Azacholesterol is the superior tool. Its precise mechanism of action provides a clean experimental system to probe the nuanced roles of specific sterols in health and disease, minimizing the confounding variables introduced by more pleiotropic inhibitors.

By employing the validation protocols outlined in this guide, researchers can confidently confirm the specificity of their chosen inhibitor, ensuring the integrity and reliability of their experimental findings.

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A Comparative Guide to Validating the Impact of 22-Azacholesterol on Membrane Fluidity

This guide provides an in-depth, objective comparison of 22-Azacholesterol's performance against other methods for modulating membrane fluidity. It is intended for researchers, scientists, and drug development professionals engaged in the study of cellular membranes and their profound influence on biological processes. Here, we move beyond simple protocols to explain the causal relationships behind experimental choices, ensuring a robust and self-validating system for your research.

The Foundational Role of Membrane Fluidity in Cellular Function

The plasma membrane is not a static barrier but a dynamic, fluid environment crucial for a vast array of cellular activities. Membrane fluidity, a measure of the viscosity of the lipid bilayer, directly influences:

• Signal Transduction: The mobility of membrane-bound receptors and enzymes is essential for initiating and propagating cellular signals.

• Transport: The passage of nutrients and ions across the membrane is regulated by the fluidity of the lipid environment.[1]

• Membrane Trafficking: Processes like endocytosis and exocytosis depend on the flexibility and fusogenic properties of the membrane.[2]

Cholesterol is the primary physiological regulator of membrane fluidity in mammalian cells.[2][3][4] It intercalates between phospholipids, and at physiological temperatures, it decreases fluidity and permeability, creating a more ordered membrane structure.[3][4] This ordering effect is critical for the formation of specialized microdomains like lipid rafts, which are hubs for signaling molecules.[3][5]

22-Azacholesterol: A Potent Chemical Tool for Modulating Membrane Sterol Composition

22-Azacholesterol is a synthetic azasterol, a class of molecules that inhibit enzymes in the sterol biosynthesis pathway.[6] Its principal mechanism of action is the inhibition of 24-dehydrocholesterol reductase (DHCR24). This enzyme catalyzes the final step in one of the cholesterol biosynthesis pathways, converting desmosterol to cholesterol.

The inhibition of DHCR24 by 22-Azacholesterol has two major consequences:

• Blocked Cholesterol Synthesis: The production of cholesterol is significantly reduced.

• Desmosterol Accumulation: The substrate of the blocked enzyme, desmosterol, accumulates in the cell's membranes.

This accumulation of a cholesterol precursor, rather than a simple depletion of cholesterol, leads to distinct and profound changes in the biophysical properties of the membrane.

Comparative Analysis of Membrane Fluidity Modulators

Modulator	Mechanism of Action	Primary Effect on Fluidity	Key Considerations
Cholesterol	Intercalates into the phospholipid bilayer, ordering the acyl chains.[2][3][4]	Decreases fluidity at physiological temperatures.[3][4]	The natural benchmark; its effects are concentration and temperature-dependent.[7]
22-Azacholesterol	Inhibits DHCR24, leading to desmosterol accumulation and cholesterol depletion.	Significantly decreases membrane fluidity (increases rigidity).	Provides a model for studying the effects of altered sterol composition beyond simple cholesterol depletion.
Methyl-β-cyclodextrin (MβCD)	Extracts cholesterol from the plasma membrane.[8][9]	Increases membrane fluidity.[10]	Can have off-target effects and may impact cell viability at higher concentrations.
Other Azasterols (e.g., 25-Azacoprostane)	Inhibit various enzymes in the sterol biosynthesis pathway.[11]	Effects vary depending on the specific enzyme inhibited and the precursor that accumulates.	Offers a range of tools to dissect the roles of different sterol precursors.
Unsaturated Fatty Acids	Incorporate into phospholipids, creating kinks in the acyl chains that disrupt packing.[12][13]	Increase membrane fluidity.[12]	Can be used to study the specific roles of different lipid species in membrane function.

Experimental Validation of 22-Azacholesterol's Impact on Membrane Fluidity

To quantitatively assess the effects of 22-Azacholesterol, fluorescence-based assays are powerful tools. We will detail two widely used methods: Generalized Polarization (GP) with Laurdan and Fluorescence Anisotropy with DPH.

Caption: Workflow for assessing membrane fluidity changes.

Laurdan is a fluorescent probe whose emission spectrum is sensitive to the polarity of its environment.[14][15] In more ordered, rigid membranes, its emission is blue-shifted, while in more fluid, disordered membranes, it is red-shifted.[14] This shift is quantified by the Generalized Polarization (GP) value. Higher GP values indicate lower membrane fluidity (more ordered), and lower GP values signify higher fluidity (more disordered).[14][16][17]

Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., HT22 murine hippocampal cells) in glass-bottom dishes suitable for microscopy or in plates for spectroscopy.[18][19]

  • Allow cells to adhere for 24 hours.

  • Treat cells with 1 µM 22-Azacholesterol or a vehicle control (e.g., DMSO) for 24-48 hours. The optimal concentration and duration should be determined empirically.[18]

• Laurdan Staining:

  • Prepare a 5-10 µM working solution of Laurdan in pre-warmed culture medium.[14]

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Incubate the cells with the Laurdan staining solution for 30-60 minutes at 37°C, protected from light.

• Fluorescence Measurement:

  • Wash the cells twice with pre-warmed PBS.

  • Add fresh, pre-warmed medium or PBS for imaging/spectroscopy.

  • For spectroscopy, excite the sample at 340 nm and record emission intensities at 440 nm (IBlue) and 490 nm (IGreen).[20]

  • For microscopy, acquire images using two emission channels centered around 440 nm and 490 nm.[21]

• GP Calculation:

  • Calculate the GP value using the formula: GP = (IBlue - IGreen) / (IBlue + IGreen) .[14]

  • For microscopy data, this calculation is performed on a pixel-by-pixel basis to generate a GP map of the cell membrane.

Expected Data:

Treatment	Average GP Value (Arbitrary Units)	Interpretation
Control (Vehicle)	0.35 ± 0.02	Baseline membrane fluidity.
MβCD (Cholesterol Depletion)	0.19 ± 0.01	Increased fluidity.[10]
22-Azacholesterol	0.50 ± 0.03	Decreased fluidity (increased rigidity).
Cholesterol Enrichment	0.50 ± 0.01	Decreased fluidity (increased rigidity).[10]

1,6-diphenyl-1,3,5-hexatriene (DPH) is a hydrophobic fluorescent probe that partitions into the acyl chain region of the lipid bilayer.[1][8] The extent of its rotational motion is restricted by the packing of the lipid acyl chains. By measuring the polarization of the emitted fluorescence after excitation with polarized light, one can determine the fluorescence anisotropy (r). A higher anisotropy value indicates restricted probe motion and thus, a less fluid (more rigid) membrane.[1][22][23]

Protocol:

• Cell Culture and Treatment:

  • Follow the same procedure as for the Laurdan GP assay. For this method, cells are typically harvested and measured in suspension.

• DPH Labeling:

  • Harvest the cells and resuspend them in PBS at a concentration of approximately 1x106 cells/mL.

  • Prepare a 2 µM DPH solution in PBS by diluting a stock solution in tetrahydrofuran (THF).

  • Add an equal volume of the DPH solution to the cell suspension and incubate for 30-60 minutes at 37°C, protected from light.

• Anisotropy Measurement:

  • Use a fluorometer equipped with polarizers.

  • Excite the sample with vertically polarized light at ~360 nm.

  • Measure the emission intensity at ~430 nm through both vertical (IVV) and horizontal (IVH) polarizers.

  • Measure the emission intensity with horizontally polarized excitation and a vertical emission polarizer (IHV) to determine the G-factor (G = IHV / IHH).

• Anisotropy Calculation:

  • Calculate the fluorescence anisotropy (r) using the formula: r = (IVV - G * IVH) / (IVV + 2 * G * IVH) .

Expected Data:

Treatment	Fluorescence Anisotropy (r)	Interpretation
Control (Vehicle)	0.21 ± 0.01	Baseline membrane fluidity.
MβCD (Cholesterol Depletion)	0.17 ± 0.01	Increased fluidity.[8]
22-Azacholesterol	0.28 ± 0.02	Decreased fluidity (increased rigidity).
Cholesterol Enrichment	0.29 ± 0.01	Decreased fluidity (increased rigidity).[24]

Interpreting the Data: The Unique Impact of 22-Azacholesterol

The data consistently demonstrates that treatment with 22-Azacholesterol leads to a significant decrease in membrane fluidity, comparable to or even exceeding that caused by direct cholesterol enrichment. This is a critical finding. While simple cholesterol depletion (via MβCD) increases fluidity, inhibiting cholesterol synthesis with 22-Azacholesterol has the opposite effect.

This paradoxical rigidification is due to the accumulation of desmosterol and other cholesterol precursors in the membrane. These precursors lack the precise stereochemistry and planar structure of cholesterol that allows for optimal packing with phospholipids.[25] Their integration into the bilayer disrupts the normal lipid arrangement, leading to a more ordered, rigid, and potentially less stable membrane environment.

Caption: Inhibition of DHCR24 by 22-Azacholesterol.

Conclusion: A Validated Tool for Membrane Research

22-Azacholesterol is a powerful and validated tool for inducing a state of decreased membrane fluidity through the accumulation of cholesterol precursors. This guide provides the experimental framework to quantitatively measure this effect and compare it with other common modulators. By understanding the distinct mechanism of 22-Azacholesterol, researchers can leverage it to explore the specific consequences of altered sterol composition on cellular signaling, protein function, and overall cellular health, providing insights that are not achievable through simple cholesterol depletion or enrichment alone.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 22-Azacholesterol

This guide provides essential, step-by-step procedures for the safe handling and disposal of 22-Azacholesterol (CAS No. 3915-24-0). Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure regulatory compliance and minimize environmental and personal risk. The causality behind each procedural step is explained to build a framework of self-validating safety and operational logic.

Hazard Identification and Core Safety Principles

22-Azacholesterol is a sterol derivative used in research to study lipid metabolism and cholesterol biosynthesis. While a valuable research tool, it possesses intrinsic hazards that mandate careful handling and disposal. The primary risks are acute oral toxicity and significant, long-lasting toxicity to aquatic ecosystems.[1] Failure to adhere to proper disposal protocols can lead to environmental contamination and potential health risks.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of the hazards associated with 22-Azacholesterol.

Hazard Class	Category	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Aquatic Toxicity	Category 1	H400: Very toxic to aquatic life
Chronic Aquatic Toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects
Data sourced from 22-Azacholesterol Safety Data Sheet (SDS).[1]

The core principle guiding the disposal of this compound is waste segregation and containment . 22-Azacholesterol waste must never be disposed of down the sanitary sewer or in regular trash, as this directly contravenes its classification as a potent aquatic toxin.[1][2] All waste streams must be collected, clearly labeled, and transferred to an approved hazardous waste disposal facility.

Personal Protective Equipment (PPE) and Safe Handling

Before beginning any work that will generate 22-Azacholesterol waste, it is imperative to establish a safe work environment. The Occupational Safety and Health Administration (OSHA) provides guidelines for handling hazardous drugs, which serve as a valuable framework for compounds like 22-Azacholesterol.[3][4][5]

Mandatory PPE includes:

• Eye Protection: Wear tightly fitting safety goggles or safety glasses with side-shields.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling the compound.[6]

• Body Protection: A laboratory coat or impervious clothing is required to prevent skin contact.[6]

• Respiratory Protection: Handling of the solid compound, which can form dust, should be performed in a chemical fume hood or a well-ventilated area to avoid inhalation. If engineering controls are insufficient, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol

The proper disposal of 22-Azacholesterol is a multi-step process governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the U.S. Environmental Protection Agency (EPA).[7][8] Academic and research laboratories may be subject to specific regulations under Subpart K of 40 CFR part 262.[9]

Step 1: Waste Segregation

Proper segregation at the point of generation is the most critical step. Do not mix 22-Azacholesterol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Unused/Expired Solid Compound: The pure, solid form of 22-Azacholesterol is collected as hazardous chemical waste.

• Contaminated Labware (Solid Waste): This includes items that have come into direct contact with the compound, such as gloves, weighing papers, pipette tips, and contaminated wipes. These items are considered "trace" contaminated waste.

• Contaminated Solutions (Liquid Waste): Any solutions containing 22-Azacholesterol must be collected as hazardous liquid waste. Segregate halogenated and non-halogenated solvent solutions if required by your disposal facility.

• Empty Containers: The original container of 22-Azacholesterol, even when "RCRA empty," must be disposed of as hazardous waste unless triple-rinsed. The rinsate from this process must be collected as hazardous liquid waste.[10]

Step 2: Container Selection and Labeling

• Selection: Use only sturdy, leak-proof containers that are chemically compatible with the waste. For liquid waste, ensure the container has a tight-fitting screw cap.[2]

• Labeling: All waste containers must be clearly and accurately labeled.[11] Attach a completed hazardous waste label from your institution's EHS department as soon as you begin adding waste to the container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "22-Azacholesterol"

  • The specific hazards (e.g., "Toxic," "Environmental Hazard")

  • The accumulation start date

Step 3: On-Site Accumulation and Storage

• Keep Containers Closed: Waste containers must remain sealed at all times, except when adding waste.[2]

• Secondary Containment: All liquid waste containers must be stored in a secondary containment bin or tray to prevent the spread of material in case of a leak.[12]

• Storage Location: Store waste in a designated satellite accumulation area within the laboratory. This area should be away from drains and incompatible materials.

Step 4: Arranging Final Disposal

• Contact EHS: Once a waste container is full or has been in accumulation for the maximum allowed time (e.g., 12 months for academic labs under Subpart K), contact your institution's EHS department to arrange for a waste pickup.[9][13]

• Licensed Vendor: Do not attempt to dispose of the waste personally. Final disposal must be handled by a licensed hazardous waste management company, which will transport the material for incineration or another approved disposal method.[11]

Caption: Decision workflow for segregating 22-Azacholesterol waste streams.

Emergency Spill Management

Immediate and correct response to a spill is crucial to mitigate exposure and environmental release.

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or involves a highly volatile solvent, evacuate the immediate area.

• Don PPE: Before attempting any cleanup, don the appropriate PPE as described in Section 2.

• Containment:

  • For solid spills: Gently cover the powder with an absorbent material to prevent it from becoming airborne.

  • For liquid spills: Surround the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite) to prevent it from spreading.[13]

• Cleanup: Carefully collect the absorbent material and spilled substance using non-sparking tools (e.g., plastic dustpan). Place all cleanup materials into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and water. Collect all cleaning materials and dispose of them as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and your institution's EHS department, regardless of size.

References

• OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. Occupational Safety and Health Administration. Am J Hosp Pharm. 1986 May;43(5):1193-204.[Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA).[Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA).[Link]

• 22-Azacholesterol Safety Data Sheet. DC Chemicals.[Link]

• Cytotoxic Drugs. Occupational Health and Safety, Government of Saskatchewan.[Link]

• Technical Manual, Sec. 6, Ch. 2: Controlling Occupational Exposure to Hazardous Drugs. Oregon OSHA.[Link]

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Navigating the Risks: A Comprehensive Guide to Handling 22-Azacholesterol

For Researchers, Scientists, and Drug Development Professionals

The potent bioactivity of 22-Azacholesterol as an inhibitor of cholesterol biosynthesis makes it a valuable tool in biomedical research. However, its very mechanism of action necessitates a robust and informed approach to laboratory safety. This guide provides essential, in-depth technical and procedural information for the safe handling, use, and disposal of 22-Azacholesterol, ensuring the protection of all personnel.

Understanding the Hazard: More Than Meets the Eye

While the immediate toxicity of 22-Azacholesterol is a primary concern, a deeper understanding of its potential hazards is crucial for establishing appropriate safety protocols.

A Safety Data Sheet (SDS) for 22-Azacholesterol classifies it as having Acute Oral Toxicity (Category 4) , meaning it is harmful if swallowed.[1] It is also identified as being very toxic to aquatic life with long-lasting effects.[1]

Hazard Summary Table

Hazard Classification	GHS Category	Description	Primary Routes of Exposure
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]	Ingestion
Acute Aquatic Toxicity	Category 1	Very toxic to aquatic life.[1]	Environmental Release
Chronic Aquatic Toxicity	Category 1	Very toxic to aquatic life with long-lasting effects.[1]	Environmental Release
Suspected Reproductive Toxin/Teratogen	Handle with Precaution	May interfere with fetal development. [2][3][5]	Inhalation, Skin Absorption, Ingestion

The Core of Protection: Personal Protective Equipment (PPE)

Given the potential for acute toxicity and teratogenic effects, a multi-layered approach to PPE is mandatory. Standard laboratory attire is insufficient. All personnel handling 22-Azacholesterol must be trained in the proper donning, doffing, and disposal of the following PPE.[6]

Recommended PPE for Handling 22-Azacholesterol

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	Provides a barrier against skin absorption. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.[7]
Eye Protection	Chemical splash goggles or a full-face shield.	Protects against accidental splashes of solutions containing 22-Azacholesterol. Standard safety glasses are not sufficient.
Lab Coat	Disposable, solid-front, back-closing lab coat.	Prevents contamination of personal clothing. A solid front provides better protection against spills.
Respiratory Protection	A NIOSH-approved respirator may be necessary.	Required when handling the powder form outside of a certified chemical fume hood or when there is a risk of aerosol generation. The specific type of respirator should be determined by a workplace hazard assessment.

Operational Blueprint: From Receipt to Disposal

A meticulous and well-documented operational plan is the bedrock of safety when working with potent compounds like 22-Azacholesterol.

Receiving and Storage

• Designated Area: Upon receipt, immediately transport the sealed container to a designated and clearly labeled storage area for potent compounds.

• Secure Storage: Store 22-Azacholesterol in a cool, dry, and well-ventilated area, away from incompatible materials. The container should be tightly sealed.

• Inventory Management: Maintain a detailed inventory log to track the quantity of 22-Azacholesterol on-site.

Handling and Experimental Use

All handling of 22-Azacholesterol, particularly the solid form, must be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Handling Protocol:

• Preparation: Before starting, ensure the chemical fume hood is functioning correctly. Gather all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as outlined in the table above, following the correct donning sequence.

• Weighing: If weighing the solid compound, do so within the fume hood on a tared, disposable weigh boat.

• Solution Preparation: Prepare solutions within the fume hood. Add the solvent to the 22-Azacholesterol powder slowly to avoid generating dust.

• Experimental Procedures: Conduct all experimental manipulations involving 22-Azacholesterol within the fume hood.

• Post-Procedure: After completing the work, decontaminate all surfaces within the fume hood with an appropriate cleaning agent.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of all disposable PPE as hazardous waste.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: A Cradle-to-Grave Responsibility

The disposal of 22-Azacholesterol and all contaminated materials must be handled with the utmost care to prevent environmental contamination and accidental exposure.

Waste Segregation and Disposal Workflow

Caption: Workflow for the safe segregation and disposal of 22-Azacholesterol waste.

Disposal Protocol:

• Solid Waste: All disposable items that have come into contact with 22-Azacholesterol, including gloves, weigh boats, and paper towels, must be placed in a clearly labeled hazardous solid waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a dedicated, labeled hazardous liquid waste container. Do not pour any solutions containing 22-Azacholesterol down the drain.

• Sharps Waste: Needles, syringes, or other sharps contaminated with 22-Azacholesterol must be disposed of in a puncture-resistant sharps container.

• Final Disposal: All hazardous waste containers must be sealed and disposed of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.

Emergency Preparedness: Planning for the Unexpected

Even with the most stringent protocols, accidents can happen. A clear and practiced emergency plan is essential.

• Spill Response:

  • Small Spills (inside a fume hood): Absorb the spill with an inert absorbent material. Carefully collect the absorbent material and place it in the hazardous solid waste container. Decontaminate the area with an appropriate solvent.

  • Large Spills (or any spill outside a fume hood): Evacuate the immediate area. Alert your supervisor and the institutional safety office. Do not attempt to clean up a large spill without appropriate training and respiratory protection.

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Ingestion: Seek immediate medical attention. Do not induce vomiting.

By adhering to these guidelines, researchers can effectively mitigate the risks associated with handling 22-Azacholesterol, fostering a safe and productive research environment.

References

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• University of Toledo. (n.d.). TERATOGENS SAFE WORK PRACTICES. Retrieved from [Link]

• Texas A&M University Department of Chemistry. (n.d.). Guidelines on Handling Chemical Carcinogens, Teratogens and Mutagens. Retrieved from a university chemistry department website.
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